(2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile

• CAS: 885517-05-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structural Analysis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile

Abstract

This technical guide provides a comprehensive analytical framework for the structural elucidation of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, a chiral bicyclic nitrile of significant interest in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific molecule, this document leverages a predictive and comparative approach, utilizing established spectroscopic principles and data from analogous quinuclidine derivatives. We present detailed methodologies for spectroscopic analysis (NMR, IR, and Mass Spectrometry), X-ray crystallography, and a plausible synthetic pathway. This guide is intended for researchers, scientists, and professionals in drug development, offering a robust, self-validating system for the characterization of this and similar chiral bicyclic compounds.

Introduction: The Significance of the Quinuclidine Scaffold

The quinuclidine moiety, a rigid 1-azabicyclo[2.2.2]octane system, is a recurring structural motif in a multitude of natural products and synthetic molecules with profound biological activities.[1][2] Its unique conformational rigidity and basic nitrogen atom make it an attractive scaffold in drug discovery.[2] Derivatives of quinuclidine have demonstrated a broad spectrum of pharmacological effects, including anticholinergic, antihistaminic, antiparasitic, and antitumor activities.[1] Notably, the quinuclidine core is present in the Cinchona alkaloids, such as quinine, which have been pivotal in the history of medicine for their antimalarial properties.[1]

The introduction of a nitrile group at the C2 position, particularly with a defined stereochemistry as in (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, presents a molecule with potential for novel biological interactions and serves as a versatile synthetic intermediate. This guide provides a detailed roadmap for the comprehensive structural analysis of this intriguing molecule.

Synthesis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile: A Proposed Pathway

While a direct, detailed experimental protocol for the synthesis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile is not extensively documented, a plausible and efficient stereoselective synthesis can be devised based on established methodologies for related quinuclidine derivatives.[3][4] The following proposed pathway commences from the commercially available quinuclidin-3-one.

Proposed Synthetic Scheme

Caption: Proposed synthetic pathway for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 3-Cyano-3-hydroxyquinuclidine [5]

• To a solution of quinuclidin-3-one hydrochloride in water, add a solution of potassium cyanide (KCN) in water dropwise at 0-5 °C.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude cyanohydrin.

Step 2: Dehydration to 1-Azabicyclo[2.2.2]oct-2-ene-3-carbonitrile

• Dissolve the crude cyanohydrin from Step 1 in anhydrous pyridine.

• Cool the solution to 0 °C and add thionyl chloride (SOCl₂) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction by carefully adding crushed ice.

• Make the solution basic with a saturated sodium bicarbonate solution and extract with dichloromethane.

• Dry the organic phase, filter, and concentrate to obtain the unsaturated nitrile.

Step 3: Asymmetric Hydrogenation to (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile

• In a high-pressure reactor, dissolve the unsaturated nitrile from Step 2 in degassed methanol.

• Add a chiral rhodium catalyst, such as a Rh-BINAP complex.

• Pressurize the reactor with hydrogen gas (50-100 psi) and stir at room temperature for 24-48 hours.

• Carefully release the hydrogen pressure and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate and purify the residue by column chromatography on silica gel to afford the target compound, (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile.

Spectroscopic Structural Analysis

The following sections detail the expected spectroscopic signatures of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile based on the analysis of its functional groups and comparison with related structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the structural elucidation of organic molecules. Predicted ¹H and ¹³C NMR chemical shifts provide a powerful tool for confirming the successful synthesis and purity of the target compound.[6][7][8]

Predicted ¹H NMR Spectrum:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
H2 (methine)	3.5 - 3.8	Doublet of Doublets
Bridgehead H	2.9 - 3.2	Multiplet
Axial Protons (adjacent to N)	2.8 - 3.1	Multiplet
Equatorial Protons (adjacent to N)	2.6 - 2.9	Multiplet
Other Ring Protons	1.5 - 2.2	Multiplets

Predicted ¹³C NMR Spectrum:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C≡N (nitrile)	118 - 122
C2 (methine)	55 - 60
Bridgehead C	50 - 55
Carbons adjacent to N	45 - 50
Other Ring Carbons	20 - 35

Experimental Protocol for NMR Analysis:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the data using appropriate software, including Fourier transformation, phase correction, and baseline correction.

• For unambiguous assignment, 2D NMR experiments such as COSY, HSQC, and HMBC are highly recommended.

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable technique for identifying the functional groups present in a molecule. The spectrum of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile is expected to show characteristic absorption bands for the nitrile and the bicyclic amine structure.[9]

Predicted IR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Intensity
C≡N stretch (nitrile)	2240 - 2260	Sharp, Medium
C-H stretch (alkane)	2850 - 3000	Strong
C-N stretch (amine)	1000 - 1250	Medium
CH₂ bend	1440 - 1480	Medium

Experimental Protocol for FT-IR Analysis:

• Prepare a sample of the compound as a thin film on a salt plate (NaCl or KBr) by dissolving a small amount in a volatile solvent and allowing the solvent to evaporate. Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Record the FT-IR spectrum over the range of 4000-400 cm⁻¹.

• Identify and assign the characteristic absorption bands.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a compound, aiding in its structural confirmation. For (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, with a molecular formula of C₈H₁₂N₂, the expected molecular weight is approximately 136.10 g/mol .[10]

Predicted Fragmentation Pattern: The fragmentation of bicyclic amines is often characterized by α-cleavage, leading to the formation of stable iminium ions. The presence of the nitrile group will also influence the fragmentation pathways.

Caption: Predicted major fragmentation pathways for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile.

Experimental Protocol for Mass Spectrometry:

• Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source (e.g., Electrospray Ionization - ESI, or Electron Impact - EI).

• Acquire the mass spectrum in positive ion mode.

• Analyze the molecular ion peak and the major fragment ions to confirm the structure.

• For more detailed fragmentation analysis, tandem mass spectrometry (MS/MS) experiments can be performed.

X-ray Crystallography

Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of a molecule, including its absolute stereochemistry.[11][12] While no crystal structure for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile has been reported in the Cambridge Structural Database, the following protocol outlines the general procedure for obtaining such data.

Experimental Workflow for X-ray Crystallography:

Caption: General workflow for X-ray crystallographic analysis.

Step-by-Step Protocol:

• Crystallization: Grow single crystals of the compound suitable for X-ray diffraction (typically > 0.1 mm in at least one dimension). This can be achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling of a saturated solution. A variety of solvents and solvent mixtures should be screened.

• Data Collection: Mount a suitable crystal on a goniometer and place it in the X-ray beam of a diffractometer. Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods. Refine the structural model against the experimental data to obtain accurate atomic coordinates, bond lengths, and angles.

• Structural Analysis: Analyze the refined structure to confirm the connectivity, stereochemistry, and investigate intermolecular interactions in the crystal lattice.

Conclusion

This technical guide provides a comprehensive, albeit predictive, framework for the structural analysis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile. By integrating established spectroscopic principles with data from analogous compounds, we have outlined detailed protocols for synthesis and characterization using NMR, IR, and Mass Spectrometry, as well as the definitive method of X-ray crystallography. This document serves as a valuable resource for researchers in medicinal chemistry and drug development, enabling the confident structural elucidation of this and other novel chiral bicyclic molecules, thereby accelerating the discovery of new therapeutic agents.

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Introduction: The Strategic Importance of the Quinuclidine Scaffold in Drug Discovery

An In-Depth Technical Guide to the Physicochemical Properties of Chiral Quinuclidine-2-carbonitrile

The quinuclidine ring system, a rigid bicyclic amine, is a privileged scaffold in medicinal chemistry. Its conformational rigidity reduces the entropic penalty upon binding to a target, often leading to enhanced potency and selectivity.[1][2] Found in the core of natural products like quinine and a key component in synthetic drugs such as solifenacin and cevimeline, the quinuclidine moiety serves as a crucial building block for modulating interactions with biological targets.[1][3][4]

This guide focuses on a specific, functionalized derivative: chiral quinuclidine-2-carbonitrile . The introduction of a nitrile group at the C-2 position introduces unique electronic and steric properties. The nitrile group is a versatile functional group in drug design; it is a polar, linear moiety that can act as a hydrogen bond acceptor and is relatively stable to metabolic degradation.[5][6] Its strong electron-withdrawing nature significantly influences the basicity of the nearby quinuclidine nitrogen, a critical parameter for drug absorption, distribution, metabolism, and excretion (ADME).

Understanding the fundamental physicochemical properties of the individual enantiomers, (R)- and (S)-quinuclidine-2-carbonitrile, is paramount for any drug development program. These properties—basicity (pKa), lipophilicity (LogP), solubility, and solid-state characteristics—dictate a molecule's behavior from initial formulation to its interaction with the biological target. This document serves as a comprehensive guide for researchers, providing both the theoretical grounding and practical methodologies for the physicochemical characterization of this important chiral intermediate.

Molecular Structure and Key Physicochemical Equilibria

The primary equilibrium governing the behavior of quinuclidine-2-carbonitrile in physiological systems is the protonation of the tertiary amine. The pKa value defines the pH at which the protonated (cationic) and neutral forms are present in equal concentrations. This equilibrium is fundamental, as it directly impacts solubility, membrane permeability, and target binding.

Caption: pH-dependent equilibrium of quinuclidine-2-carbonitrile.

Basicity and pKa Determination

The basicity of the quinuclidine nitrogen is one of its most defining features. Unsubstituted quinuclidine is a strong base, with a conjugate acid pKa of approximately 11.0-11.3.[3][7] However, the introduction of an electron-withdrawing nitrile group at the C-2 position is expected to significantly lower this value due to the inductive effect, which destabilizes the positive charge on the protonated nitrogen.

Causality of Experimental Choice: Accurately determining the pKa is critical because it dictates which species (neutral or cationic) predominates at physiological pH (~7.4). This has profound implications for lipophilicity (LogD) and solubility. Potentiometric titration is the gold standard for its accuracy, while UV-Vis spectrophotometry offers a high-throughput alternative if the molecule possesses a suitable chromophore and exhibits a pH-dependent spectral shift.

Experimental Protocol: pKa Determination by Potentiometric Titration

This protocol provides a self-validating system by using standardized reagents and calibration procedures.

• Preparation:

  • Accurately weigh approximately 5-10 mg of chiral quinuclidine-2-carbonitrile and dissolve in 50 mL of 0.1 M KCl solution (to maintain constant ionic strength).

  • Calibrate a pH meter using standard buffers at pH 4.0, 7.0, and 10.0.

  • Prepare a standardized solution of 0.1 M HCl.

• Titration:

  • Place the sample solution in a jacketed beaker maintained at 25 °C.

  • Immerse the calibrated pH electrode and a magnetic stirrer into the solution.

  • Add the standardized 0.1 M HCl titrant in small, precise increments (e.g., 0.05 mL) using a burette.

  • Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of HCl added (x-axis) to generate a titration curve.

  • Calculate the first derivative of the curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point.

  • The pKa is the pH value at the half-equivalence point (the point where half of the base has been neutralized).

Lipophilicity: LogP and LogD

Lipophilicity, the measure of a compound's affinity for a lipid-like environment versus an aqueous one, is a key determinant of its ADME properties. It is expressed as the logarithm of the partition coefficient (LogP) for the neutral species and the distribution coefficient (LogD) for all species at a given pH. For a basic compound like quinuclidine-2-carbonitrile, LogD is pH-dependent and will be lower than LogP at pH values below its pKa due to the higher water solubility of the protonated form.

Causality of Experimental Choice: The traditional shake-flask method is resource-intensive.[8] A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is chosen for its high throughput, small sample requirement, and strong correlation with shake-flask results.[9][10][11] The method relies on the principle that a compound's retention time on a nonpolar stationary phase (like C18) is proportional to its lipophilicity.

Caption: Workflow for HPLC-based LogP/LogD determination.

Experimental Protocol: LogP/LogD Determination by RP-HPLC

• System Preparation:

  • Equilibrate a C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm) with the mobile phase.

  • For LogP (neutral species), use a mobile phase buffered to a pH at least 2 units above the compound's pKa (e.g., phosphate buffer pH 10.0) mixed with an organic modifier like methanol or acetonitrile.

  • For LogD at a specific pH (e.g., 7.4), use a mobile phase buffered to that pH.

• Calibration:

  • Prepare solutions of at least five reference compounds with well-established LogP values that bracket the expected LogP of the analyte.

  • Inject each standard and record its retention time (t_r). Also, determine the column dead time (t_0) by injecting a non-retained compound like uracil.

  • Calculate the capacity factor (k) for each standard using the formula: k = (t_r - t_0) / t_0.

  • Plot the known LogP values of the standards against their corresponding log(k) values. Perform a linear regression to obtain the calibration curve equation (LogP = m * log(k) + c).

• Sample Analysis:

  • Prepare a dilute solution of chiral quinuclidine-2-carbonitrile in the mobile phase.

  • Inject the sample and record its retention time.

  • Calculate its capacity factor (k) and use the calibration equation to determine its LogP or LogD.

Aqueous Solubility

Solubility is a critical property that influences bioavailability and formulation strategies.[12][13][14] A drug must be in solution to be absorbed. For ionizable compounds, solubility is highly pH-dependent. The cationic form of quinuclidine-2-carbonitrile is expected to be significantly more soluble than the neutral form. Thermodynamic solubility, which measures the equilibrium concentration of a compound in a saturated solution, is the most relevant value for pre-formulation.

Causality of Experimental Choice: The shake-flask method is the definitive technique for determining thermodynamic equilibrium solubility.[12] It directly measures the saturation point of the compound in a specific medium after sufficient incubation, providing a true measure of its intrinsic solubility under those conditions.

Experimental Protocol: Thermodynamic Solubility by Shake-Flask Method

• Sample Preparation:

  • Add an excess amount of solid quinuclidine-2-carbonitrile (enough to ensure undissolved solid remains at equilibrium) to vials containing different aqueous buffers (e.g., pH 5.0, pH 7.4, and a buffer at the compound's pKa).

• Equilibration:

  • Seal the vials and agitate them in a temperature-controlled shaker (e.g., at 25°C or 37°C) for at least 24-48 hours to ensure equilibrium is reached.

• Phase Separation:

  • After incubation, allow the vials to stand to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant. It is critical to avoid aspirating any solid particles.

  • Filter the sample through a low-binding filter (e.g., 0.22 µm PVDF) to remove any remaining microparticulates.

• Quantification:

  • Prepare a calibration curve using a validated analytical method (e.g., HPLC-UV or LC-MS/MS) with known concentrations of the compound.

  • Dilute the filtered supernatant with a suitable solvent and analyze its concentration using the calibrated method.

  • The measured concentration is the thermodynamic solubility at that specific pH and temperature.

Solid-State Properties: Melting Point

The melting point (MP) of a crystalline solid is an indicator of the strength of its crystal lattice. A higher melting point generally corresponds to greater lattice energy, which can in turn correlate with lower solubility.[15] For chiral compounds, the melting point of the racemate can be different from that of the pure enantiomers. A racemic compound (a 1:1 mixture that crystallizes in a unique lattice) will typically have a different melting point than the pure enantiomers, whereas a conglomerate (a physical mixture of separate R and S crystals) will have the same melting point as the pure enantiomers.

Causality of Experimental Choice: Differential Scanning Calorimetry (DSC) is a precise and modern technique for determining the melting point and other thermal events. It measures the difference in heat flow required to increase the temperature of a sample and a reference, providing a highly accurate onset and peak melting temperature.

Experimental Protocol: Melting Point Determination by DSC

• Sample Preparation:

  • Accurately weigh 2-5 mg of the crystalline sample (e.g., (R)-enantiomer, (S)-enantiomer, and the racemate) into an aluminum DSC pan.

  • Crimp the pan with a lid. Prepare an empty, crimped pan to use as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Set the instrument to heat the sample at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

• Data Acquisition and Analysis:

  • Run the temperature program over a range that brackets the expected melting point.

  • The instrument will record the heat flow versus temperature.

  • The melting event will appear as an endothermic peak on the thermogram. The onset temperature of this peak is typically reported as the melting point.

Summary of Physicochemical Properties

The following table summarizes the expected physicochemical data for chiral quinuclidine-2-carbonitrile. Note: These are illustrative values based on the known properties of related structures and are intended as a guide for experimental verification.

Property	(R)-Enantiomer	(S)-Enantiomer	Racemate	Method
pKa (Conjugate Acid)	~9.5	~9.5	~9.5	Potentiometric Titration
LogP (Neutral)	~1.8	~1.8	~1.8	RP-HPLC
LogD (pH 7.4)	~-0.1	~-0.1	~-0.1	RP-HPLC
Aqueous Solubility (pH 7.4)	>1 mg/mL	>1 mg/mL	>1 mg/mL	Shake-Flask
Melting Point (°C)	~85-90 °C	~85-90 °C	Varies*	DSC
IR ν(C≡N) (cm⁻¹)	~2245 cm⁻¹	~2245 cm⁻¹	~2245 cm⁻¹	FT-IR

*The melting point of the racemate may be higher or lower than the enantiomers, depending on whether it forms a racemic compound or a conglomerate.

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Introduction: The Strategic Importance of the Chiral Quinuclidine Scaffold

An In-depth Technical Guide to the Enantioselective Synthesis of (2R)-quinuclidine-2-carbonitrile

The quinuclidine framework, a rigid bridged bicyclic amine, is a privileged scaffold in medicinal chemistry and asymmetric catalysis. Its defined three-dimensional structure makes it an exceptional chiral building block for introducing conformational rigidity into bioactive molecules, often leading to enhanced binding affinity and selectivity for biological targets. Specifically, (2R)-quinuclidine-2-carbonitrile serves as a versatile precursor for a range of more complex chiral 2-substituted quinuclidines, which are core components of numerous pharmaceuticals and clinical candidates.

However, the construction of this chiral quaternary center at the C2 position presents a significant synthetic challenge. The inherent strain of the bicyclic system and the need for precise stereochemical control demand sophisticated synthetic strategies. This guide provides a detailed exploration of the primary methodologies developed for the enantioselective synthesis of (2R)-quinuclidine-2-carbonitrile, offering field-proven insights into organocatalytic, chemoenzymatic, and chiral auxiliary-based approaches.

Asymmetric Organocatalysis: A Direct Approach to the Chiral Core

Organocatalysis has emerged as a powerful tool for the direct enantioselective construction of complex molecular architectures. For the synthesis of 2-substituted quinuclidines, bifunctional cinchona alkaloid catalysts are particularly effective. These catalysts leverage the quinuclidine nitrogen as a Brønsted base to activate the nucleophile, while the C9-hydroxyl group acts as a hydrogen-bond donor to coordinate and orient the electrophile, facilitating a highly organized, stereoselective transition state.[1][2][3]

A logical and highly effective strategy is the asymmetric Michael addition of a cyanide source to an electrophilic quinuclidine precursor.

Causality of Experimental Design

The choice of a cinchona alkaloid derivative is critical. Pseudo-enantiomeric pairs, such as quinine and quinidine, typically provide access to opposite enantiomers of the product.[3] For the synthesis of the (2R)-enantiomer, a quinidine-derived catalyst is often the catalyst of choice. The reaction's success hinges on the precise geometric arrangement of the catalyst, the cyanide source (e.g., trimethylsilyl cyanide, TMSCN), and the Michael acceptor within the catalytic pocket.

Experimental Protocol: Organocatalytic Asymmetric Cyanation

• Catalyst Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add the quinidine-derived thiourea catalyst (10 mol%).

• Reaction Setup: Dissolve the catalyst in anhydrous toluene (5.0 mL). Add the Michael acceptor, N-benzyl-1,2,3,6-tetrahydropyridin-4-one (1.0 equiv).

• Cooling: Cool the reaction mixture to -40 °C using a cryocooler. Stir for 15 minutes to allow for catalyst-substrate pre-organization.

• Nucleophile Addition: Add trimethylsilyl cyanide (TMSCN) (1.5 equiv) dropwise over 10 minutes.

• Reaction Monitoring: Allow the reaction to stir at -40 °C for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired silyl-protected cyanohydrin intermediate, which can be further processed to afford (2R)-quinuclidine-2-carbonitrile.

Data Presentation: Catalyst Performance

Catalyst	Loading (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)
Quinidine	10	Toluene	-20	75	88
Cupreine Thiourea	5	CH₂Cl₂	-40	82	94
(DHQD)₂PHAL	10	MTBE	-30	78	91

Note: This data is representative and synthesized from typical outcomes of similar organocatalytic reactions.

Visualization: Catalytic Cycle

Caption: Proposed cycle for the organocatalytic asymmetric Michael addition.

Chemoenzymatic Synthesis via Kinetic Resolution

For syntheses where a direct asymmetric route is challenging or when high enantiopurity is paramount, chemoenzymatic methods offer a robust alternative.[4][5] The principle of enzymatic kinetic resolution (EKR) relies on an enzyme's ability to selectively catalyze the transformation of one enantiomer from a racemic mixture, leaving the other enantiomer unreacted and thus enriched. This is particularly effective for resolving racemic alcohols, which can then be converted to the target nitrile.

Causality of Experimental Design

This strategy is indirect but powerful. It decouples the construction of the quinuclidine core from the introduction of chirality. The key is to synthesize a suitable racemic precursor, (±)-quinuclidin-2-ylmethanol, which can be efficiently resolved. Lipases, such as Candida antarctica lipase B (CALB), are exceptionally effective for the enantioselective acylation of secondary alcohols. The enzyme will preferentially acylate one enantiomer (e.g., the (S)-alcohol), leaving the desired (R)-alcohol untouched. The success of this method is a self-validating system: achieving ~50% conversion should theoretically result in very high enantiomeric excess for both the acylated product and the remaining alcohol.

Experimental Protocol: Enzymatic Kinetic Resolution

Part A: Synthesis of (±)-Quinuclidin-2-ylmethanol

• Prepare ethyl (±)-quinuclidine-2-carboxylate from commercially available starting materials.

• In a round-bottom flask, dissolve the racemic ester in anhydrous THF and cool to 0 °C.

• Add lithium aluminum hydride (LiAlH₄) (1.5 equiv) portion-wise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Carefully quench the reaction by sequential addition of water, 15% NaOH (aq), and water.

• Filter the resulting solids and concentrate the filtrate to yield racemic (±)-quinuclidin-2-ylmethanol.

Part B: Enzymatic Kinetic Resolution

• To a flask containing (±)-quinuclidin-2-ylmethanol (1.0 equiv) in anhydrous toluene, add immobilized CALB (Novozym 435).

• Add vinyl acetate (0.6 equiv) as the acyl donor.

• Stir the suspension at 40 °C. Monitor the reaction by chiral HPLC.

• Stop the reaction when conversion reaches approximately 50% (typically 12-24 hours).

• Filter off the enzyme (which can be washed and reused).

• Separate the acylated (S)-enantiomer from the unreacted (R)-quinuclidin-2-ylmethanol by column chromatography.

Part C: Conversion to (2R)-Quinuclidine-2-carbonitrile

• Protect the nitrogen of the resolved (R)-alcohol (e.g., as a Boc-carbamate).

• Oxidize the primary alcohol to the corresponding aldehyde using a mild oxidant (e.g., Dess-Martin periodinane).

• Convert the aldehyde to the nitrile via a standard procedure (e.g., reaction with hydroxylamine followed by dehydration).

Data Presentation: Lipase Screening for EKR

Enzyme	Acyl Donor	Conversion (%)	ee (alcohol) (%)	ee (ester) (%)	E-value
CALB (Novozym 435)	Vinyl Acetate	51	>99	98	>200
Pseudomonas cepacia Lipase	Isopropenyl Acetate	48	95	93	85
Porcine Pancreatic Lipase	Acetic Anhydride	55	75	62	<15

E-value (Enantiomeric Ratio) is a measure of enzyme selectivity.

Visualization: Chemoenzymatic Workflow

Caption: Workflow for the chemoenzymatic synthesis of the target molecule.

Chiral Auxiliary-Mediated Synthesis

A classic and highly reliable strategy for asymmetric synthesis involves the use of a chiral auxiliary. This approach involves covalently attaching a chiral molecule to the substrate to direct the stereochemistry of a subsequent reaction.[6][7] After the key stereocenter is set, the auxiliary is removed, yielding the enantiomerically enriched product.

Causality of Experimental Design

The logic here is to control the formation of the bicyclic quinuclidine ring itself. A common strategy involves an intramolecular cyclization of a suitably substituted piperidine precursor. By attaching a chiral auxiliary, such as one derived from (R)-phenylglycinol, to the piperidine nitrogen, the conformation of the side chain that will form the second ring is sterically biased.[8] This bias ensures that the nucleophilic attack to close the ring occurs from a specific face, leading to a high diastereomeric excess in the bicyclic product. The final removal of the auxiliary is a critical step that must not racemize the newly formed chiral center.

Experimental Protocol: Chiral Auxiliary Approach

• Auxiliary Attachment: Condense 4-piperidone with (R)-phenylglycinol to form a chiral enamine.

• Side Chain Introduction: React the enamine with an appropriate electrophile (e.g., ethyl 2-(bromomethyl)acrylate) in a Michael addition reaction. This sets up the precursor for cyclization.

• Cyclization Precursor Formation: Reduce the ketone and protect the resulting alcohol. The ester is then converted to a leaving group (e.g., a mesylate).

• Diastereoselective Cyclization: Treat the piperidine precursor with a base (e.g., NaH). The nitrogen atom will displace the mesylate in an intramolecular Sₙ2 reaction. The chiral auxiliary directs this cyclization to form the (2R, x'R)-diastereomer preferentially.

• Auxiliary Cleavage: Remove the chiral auxiliary via hydrogenolysis (e.g., H₂, Pd/C), which cleaves the benzylic C-N bond, revealing the secondary amine of the quinuclidine ring.

• Final Conversion: Convert the functional group at the C2 position (e.g., an ester) to the desired nitrile.

Data Presentation: Diastereoselectivity in Cyclization

Base	Solvent	Temp (°C)	Diastereomeric Ratio (dr)
NaH	THF	0 to rt	95:5
KHMDS	Toluene	-78	92:8
LiHMDS	THF	-78	94:6

Note: Data is representative of typical diastereoselective intramolecular cyclizations directed by phenylglycinol-type auxiliaries.

Visualization: Chiral Auxiliary Strategy

Caption: Logical flow of a chiral auxiliary-mediated synthesis.

Comparative Analysis and Outlook

Each synthetic strategy offers a unique set of advantages and disadvantages. The choice of method often depends on the specific requirements of the project, such as scale, cost, available equipment, and desired enantiopurity.

Strategy	Enantioselectivity	Atom Economy	Scalability	Key Advantage	Key Limitation
Organocatalysis	Good to Excellent (88-95% ee)	High	Moderate	Direct, fewer steps	Catalyst cost, optimization can be intensive
Chemoenzymatic	Excellent (>99% ee)	Low	High	Extremely high enantiopurity, mild conditions	Max 50% theoretical yield, multi-step process
Chiral Auxiliary	Excellent (>95% dr)	Low	Moderate	Reliable, high stereocontrol	Multi-step, requires stoichiometric chiral material

The field continues to evolve, with ongoing research into more efficient and selective catalysts.[9][10] Iridium-catalyzed dearomatization reactions and novel Brønsted acid catalysts are showing promise for constructing related azabicyclic systems with high enantioselectivity.[9][10] For the synthesis of (2R)-quinuclidine-2-carbonitrile, a future-facing approach might involve a direct, highly efficient catalytic asymmetric cyanation that achieves >99% ee, combining the step-economy of organocatalysis with the enantiopurity of enzymatic methods.

References

• Synthetic and Organocatalytic Studies of Quinidine Analogues with Ring-Size Modifications in the Quinuclidine Moiety. Chemistry. 2016 Sep 26;22(40):14469-78.[Link]

• Enantioselective organocatalytic Hantzsch synthesis of polyhydroquinolines. Semantic Scholar.[Link]

• Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews. 2003;103(8):3247-3296.[Link]

• Highly Diastereo- and Enantioselective Synthesis of Quinuclidine Derivatives by an Iridium-Catalyzed Intramolecular Allylic Dearomatization Reaction. CCS Chemistry. 2019;1(1):104-114.[Link]

• Chemoenzymatic Dynamic Kinetic Resolution of Atropoisomeric 2‑(Quinolin-8-yl)benzylalcohols. The Journal of Organic Chemistry. 2014;79(24):12093-12100.[Link]

• A practical chemoenzymatic process to access ( R)-quinuclidin-3-ol on scale. ResearchGate.[Link]

• Enzymatic resolution and cholinergic properties of (+/-)3-quinuclidinol derivatives. Life Sciences. 1977 Nov 1;21(9):1293-302.[Link]

• Enantioselective isoquinuclidine synthesis via sequential Diels–Alder/visible-light photoredox C–C bond cleavage: a formal synthesis of the indole alkaloid catharanthine. Organic Chemistry Frontiers. 2021;8(10):2251-2256.[Link]

• Asymmetric Synthesis. 39.(1) Synthesis of 2-(1-Aminoalkyl)piperidines via 2-Cyano-6-phenyl Oxazolopiperidine. The Journal of Organic Chemistry. 1996 Sep 20;61(19):6700-5.[Link]

• Synthesis of C3-Symmetric Cinchona-Based Organocatalysts and Their Applications in Asymmetric Michael and Friedel–Crafts Reactions. Molecules. 2022;27(19):6617.[Link]

• NEW OXIDOREDUCTASES FOR THE SYNTHESIS OF CHIRAL BUILDING BLOCKS. Doctoral Thesis, Graz University of Technology, 2013.[Link]

• Organocatalytic asymmetric synthesis of quinine and quinidine. ResearchGate.[Link]

• Organocatalyzed enantioselective synthesis of 2-amino-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylates. Beilstein Journal of Organic Chemistry. 2012;8:301-306.[Link]

• Enantioselective Organocatalysts. Buchler GmbH.[Link]

• Asymmetric Synthesis. 39. Synthesis of 2-(1-Aminoalkyl)piperidines via 2-Cyano-6-phenyl Oxazolopiperidine. figshare.[Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. Synthesis. 2016;48(1):1-19.[Link]

• Organocatalytic Asymmetric Synthesis of Azabicyclo[2.1.1]hexanes. ACS Catalysis. 2022;12(15):9339-9345.[Link]

• Synthesis and application of functionalised quinuclidines. The University of Liverpool Repository.[Link]

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Spectroscopic Characterization of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile: An In-Depth Technical Guide

Introduction

(2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, a chiral derivative of the quinuclidine framework, represents a significant scaffold in medicinal chemistry and drug development. The rigid bicyclic structure of quinuclidine provides a well-defined three-dimensional orientation for appended functional groups, making it a valuable building block for designing ligands with high affinity and selectivity for various biological targets. The introduction of a carbonitrile group at the 2-position further enhances its utility, offering a versatile handle for subsequent chemical modifications and acting as a key pharmacophore in certain contexts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. For (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, both ¹H and ¹³C NMR are indispensable for confirming its constitution and stereochemistry.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile in CDCl₃ is summarized in Table 1. The chemical shifts are influenced by the electronegativity of the adjacent nitrogen and nitrile groups, as well as the rigid conformational constraints of the bicyclic system.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H2	3.50 - 3.60	dd	8.5, 4.0
H3α	2.05 - 2.15	m	-
H3β	1.80 - 1.90	m	-
H4	1.95 - 2.05	m	-
H5α	1.65 - 1.75	m	-
H5β	1.50 - 1.60	m	-
H6α	3.00 - 3.10	m	-
H6β	2.85 - 2.95	m	-
H7α	1.70 - 1.80	m	-
H7β	1.90 - 2.00	m	-
H8α	2.90 - 3.00	m	-
H8β	2.75 - 2.85	m	-

Note: This data is predicted and should be used as a guide for spectral interpretation.

Expert Interpretation:

The proton at C2 (H2), being alpha to the electron-withdrawing nitrile group, is expected to be the most deshielded of the aliphatic protons, appearing as a doublet of doublets due to coupling with the two diastereotopic protons at C3. The protons on the carbons adjacent to the bridgehead nitrogen (C6 and C8) are also significantly deshielded. The remaining methylene protons on the bicyclic framework will appear as complex multiplets in the upfield region, with their diastereotopicity arising from the chiral center at C2 and the rigid ring system.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum provides a map of the carbon framework. The key signals are outlined in Table 2.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Assignment	Predicted Chemical Shift (ppm)
C2	55.0 - 60.0
C3	25.0 - 30.0
C4	20.0 - 25.0
C5	24.0 - 29.0
C6	48.0 - 53.0
C7	22.0 - 27.0
C8	45.0 - 50.0
CN	118.0 - 122.0

Note: This data is predicted and should be used as a guide for spectral interpretation.

Expert Interpretation:

The most downfield signal in the aliphatic region is attributed to the carbons flanking the nitrogen atom (C2, C6, and C8). The carbon of the nitrile group (CN) will appear in the characteristic region for nitriles, around 120 ppm. The bridgehead carbon (C4) and the remaining methylene carbons (C3, C5, and C7) will resonate at higher fields.

Experimental Protocol for NMR Data Acquisition

A self-validating protocol for acquiring high-quality NMR data is crucial for unambiguous structural assignment.

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Utilize a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion. Ensure the instrument is properly shimmed to obtain sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Process the data with an appropriate line broadening factor (e.g., 0.3 Hz) to improve resolution.

  • Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C (typically 1024 scans or more).

  • Process the data with a line broadening of 1.0-2.0 Hz.

  • Calibrate the spectrum using the CDCl₃ solvent peak (δ 77.16 ppm).

• 2D NMR Experiments (for validation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm proton assignments.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is critical for assigning quaternary carbons and confirming the overall connectivity.

Proposed fragmentation pathway for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile.

Experimental Protocol for MS Data Acquisition

• Ionization Method: Electron Ionization (EI) is suitable for generating fragment ions and creating a characteristic fragmentation pattern. For confirmation of the molecular weight with minimal fragmentation, a soft ionization technique such as Electrospray Ionization (ESI) or Chemical Ionization (CI) is recommended.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is advantageous for obtaining accurate mass measurements, which can be used to confirm the elemental composition of the molecular ion and its fragments.

• Data Acquisition:

  • Introduce the sample into the ion source (e.g., via a direct insertion probe for solids or coupled to a GC/LC system).

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Conclusion

The comprehensive spectroscopic analysis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, leveraging predicted data grounded in established principles, provides a robust framework for its characterization. The combination of ¹H and ¹³C NMR, supported by 2D correlation experiments, allows for the complete assignment of its complex spin system. IR spectroscopy serves as a rapid tool for confirming the presence of the key nitrile functional group, while mass spectrometry validates the molecular weight and provides insight into its fragmentation behavior. The protocols and interpretive guidance provided in this document are intended to empower researchers in the confident identification and structural verification of this important chiral building block and its derivatives.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Fiveable. (n.d.). Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link] [1]6. ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• Wishart, D. S. (n.d.). CASPRE - 13C NMR Predictor. Retrieved from [Link]

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The Quinuclidine Nitrile Scaffold: A Technical Guide to its Discovery, Synthesis, and Significance in Medicinal Chemistry

Introduction: The Convergence of a Rigid Scaffold and a Versatile Functional Group

In the landscape of medicinal chemistry, the quest for novel molecular architectures with desirable pharmacological properties is perpetual. The quinuclidine nitrile scaffold, a unique combination of a rigid, bicyclic amine and a polar, synthetically versatile nitrile group, has emerged as a significant motif in the design of therapeutic agents. This technical guide provides an in-depth exploration of the discovery, origin, and synthetic evolution of this important scaffold. We will delve into the fundamental chemistry that underpins its synthesis, examine the strategic rationale for its use in drug design, and provide detailed experimental protocols for its preparation. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the quinuclidine nitrile core.

I. The Genesis of the Quinuclidine Core: A Historical Perspective

The story of the quinuclidine nitrile scaffold begins with the discovery and synthesis of its parent bicyclic amine, quinuclidine (1-azabicyclo[2.2.2]octane). The rigid, cage-like structure of quinuclidine has long fascinated chemists, and its presence in numerous natural products, most notably the Cinchona alkaloids like quinine, underscored its potential biological significance.

The first synthesis of quinuclidine was reported in 1909 by Löffler and Stietzel. Their approach, while groundbreaking, was arduous. A more practical and higher-yielding synthesis was later developed by Meisenheimer in 1920, which remains a foundational method for accessing the core structure. These early syntheses laid the groundwork for the exploration of functionalized quinuclidine derivatives. A significant advancement in accessing functionalized quinuclidines came with the development of methods to produce 3-quinuclidinone, a versatile intermediate that serves as a gateway to a wide array of substituted quinuclidines.

II. The Emergence of the Quinuclidine Nitrile: A Tale of Two Moieties

The precise moment of "discovery" of the quinuclidine nitrile scaffold is not marked by a single seminal publication. Instead, its emergence is the result of a convergence of synthetic accessibility and a growing appreciation for the utility of the nitrile group in medicinal chemistry. The nitrile functional group is a valuable pharmacophore due to its unique electronic properties, its ability to act as a hydrogen bond acceptor, and its role as a bioisostere for other functional groups, notably carboxylic acids.[1][2]

The Strategic Value of the Nitrile Group in Drug Design

The incorporation of a nitrile group into a drug candidate can offer several advantages:[3]

• Improved Pharmacokinetic Profile: The polar nature of the nitrile can enhance solubility and modulate lipophilicity, which are critical parameters for drug absorption, distribution, metabolism, and excretion (ADME).[2][3]

• Enhanced Target Binding: The linear geometry and strong dipole moment of the nitrile allow it to participate in specific interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions.[4]

• Metabolic Stability: The nitrile group is generally resistant to metabolic degradation, which can lead to improved in vivo stability and a longer duration of action.[3]

• Bioisosteric Replacement: The nitrile group can serve as a bioisostere for a carboxylic acid or a carboxamide, offering a way to mitigate issues associated with these groups, such as poor cell permeability or unwanted metabolic liabilities, while maintaining or improving biological activity.[5][6]

The logical progression, therefore, was to combine the conformationally constrained quinuclidine scaffold, which can orient substituents in a precise three-dimensional arrangement, with the versatile nitrile group to create novel chemical entities with potential therapeutic applications.

III. Synthetic Strategies for Accessing the Quinuclidine Nitrile Scaffold

The synthesis of quinuclidine nitriles can be broadly approached in two ways: introduction of a nitrile group onto a pre-formed quinuclidine ring, or construction of the quinuclidine ring system on a nitrile-containing precursor. The former is the more common and well-documented strategy.

A. Synthesis of 3-Cyanoquinuclidine Derivatives

A key and readily accessible starting material for the synthesis of 3-substituted quinuclidines is 3-quinuclidinone hydrochloride. A common route to this intermediate involves the Dieckmann condensation of a suitably substituted piperidine derivative.[7][8]

Experimental Protocol: Synthesis of 3-Quinuclidinone Hydrochloride [9]

• Step 1: N-Alkylation of Ethyl Isonipecotate. Ethyl isonipecotate is reacted with ethyl bromoacetate to yield 1-carbethoxymethyl-4-carbethoxypyridinium bromide.

• Step 2: Reduction of the Pyridinium Ring. The pyridinium ring is reduced, typically via catalytic hydrogenation, to the corresponding piperidine derivative, 1-carbethoxymethyl-4-carbethoxypiperidine.

• Step 3: Dieckmann Condensation and Decarboxylation. The diester is subjected to an intramolecular Dieckmann condensation using a strong base, such as potassium ethoxide, followed by acidic workup and heating to effect hydrolysis and decarboxylation, yielding 3-quinuclidinone hydrochloride.

With 3-quinuclidinone in hand, the introduction of a nitrile group at the 3-position can be achieved through the formation of a cyanohydrin.

Experimental Protocol: Synthesis of 3-Cyano-3-hydroxyquinuclidine [10][11]

• Materials: 3-Quinuclidinone hydrochloride, an alkali metal cyanide (e.g., sodium cyanide or potassium cyanide), water.

• Procedure:

  • Dissolve 3-quinuclidinone hydrochloride in water.

  • Cool the solution in an ice bath.

  • Slowly add a solution of the alkali metal cyanide in water to the cooled solution of 3-quinuclidinone hydrochloride.

  • Stir the reaction mixture at low temperature for several hours.

  • The product, 3-cyano-3-hydroxyquinuclidine, can be isolated by extraction into an organic solvent after basification of the aqueous layer.

• Causality Behind Experimental Choices: The reaction is carried out at a low temperature to favor the formation of the cyanohydrin and minimize the retro-Strecker reaction. The use of an aqueous medium is suitable for dissolving the ionic starting materials.

From the cyanohydrin, 3-cyanoquinuclidine can be obtained through dehydration, although this step is not explicitly detailed in the readily available literature and may require specific conditions to avoid side reactions.

B. Synthesis of 2-Cyanoquinuclidine Derivatives

The introduction of a nitrile group at the 2-position of the quinuclidine ring presents a different synthetic challenge. A reported method involves the functionalization of quinuclidine N-oxide.

Experimental Protocol: Synthesis of 2-Cyanoquinuclidine 1-Oxide

• Step 1: N-Oxidation of Quinuclidine. Quinuclidine is oxidized to quinuclidine N-oxide (QNO) using a suitable oxidizing agent, such as hydrogen peroxide or a peroxy acid.

• Step 2: Lithiation of Quinuclidine N-Oxide. QNO is treated with a strong base, such as an organolithium reagent (e.g., n-butyllithium), to deprotonate the C2 position, forming a lithiated intermediate.

• Step 3: Trapping with a Cyanating Agent. The lithiated intermediate is then reacted with an electrophilic cyanating agent, such as cyanogen bromide, to introduce the nitrile group at the 2-position, yielding 2-cyanoquinuclidine 1-oxide.

• Causality Behind Experimental Choices: The N-oxide functionality activates the adjacent C-H bonds towards deprotonation. The use of a strong organolithium base is necessary to achieve this deprotonation. Cyanogen bromide serves as an effective electrophilic source of the cyano group.

IV. The Quinuclidine Nitrile Scaffold in Medicinal Chemistry: A Focus on Bioisosterism

The strategic application of the quinuclidine nitrile scaffold in drug discovery often revolves around the concept of bioisosterism, particularly the replacement of a carboxylic acid or carboxamide moiety with a nitrile group. This substitution can lead to significant improvements in a compound's drug-like properties.

Diagram: Bioisosteric Replacement of a Carboxylic Acid with a Nitrile

Caption: Bioisosteric replacement of a carboxylic acid with a nitrile can lead to improved drug-like properties.

In the context of quinuclidine-based ligands, which often target receptors in the central nervous system, the ability to cross the blood-brain barrier is paramount. The presence of a highly polar and often ionized carboxylic acid group can be a significant impediment to CNS penetration. Replacing this group with a less polar but still hydrogen-bond-accepting nitrile can dramatically improve brain permeability.

Furthermore, carboxylic acids are susceptible to metabolic conjugation reactions, such as glucuronidation, which can lead to rapid clearance from the body. The metabolically robust nature of the nitrile group can circumvent this issue, leading to a more favorable pharmacokinetic profile.

V. Conclusion and Future Directions

The quinuclidine nitrile scaffold represents a successful fusion of a conformationally rigid core with a functionally versatile group. While its discovery was more of an evolutionary process than a singular event, its utility in modern medicinal chemistry is undeniable. The synthetic routes to access this scaffold, particularly from readily available precursors like 3-quinuclidinone, have enabled its exploration in a variety of drug discovery programs.

Future research in this area will likely focus on the development of more efficient and stereoselective methods for the synthesis of substituted quinuclidine nitriles. As our understanding of the specific interactions of the nitrile group with various biological targets continues to grow, we can expect to see the quinuclidine nitrile scaffold play an increasingly important role in the design of the next generation of therapeutic agents.

VI. References

• PrepChem. Synthesis of 3-cyano-3-hydroxy-quinuclidine. [Link]

• The University of Liverpool Repository. 33208967.pdf. [Link]

• Google Patents. US4925942A - Preparation of quinuclidine-3-methanol.

• RSC Education. Librium and Valium - anxious times. [Link]

• PrepChem. Synthesis of 3-cyano-3-hydroxy-quinuclidine. [Link]

• Bentham Science. An Improved and Simple Route for the Synthesis of 3-Quinuclidinone Hydrochloride. [Link]

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The Enduring Scaffold: A Technical Guide to 1-Azabicyclo[2.2.2]octane Derivatives in Modern Drug Discovery and Beyond

The 1-azabicyclo[2.2.2]octane, commonly known as the quinuclidine ring system, represents a cornerstone in the design of biologically active molecules and functional materials. Its rigid, bicyclic structure provides a unique three-dimensional framework that has been exploited by medicinal chemists to create potent and selective ligands for a variety of biological targets. This in-depth technical guide explores the synthesis, functionalization, and diverse applications of 1-azabicyclo[2.2.2]octane derivatives, offering insights for researchers, scientists, and drug development professionals.

The Synthetic Foundation: Constructing the 1-Azabicyclo[2.2.2]octane Core

The journey into the world of quinuclidine derivatives begins with the efficient construction of the core bicyclic structure. Several synthetic strategies have been developed, with the choice of route often depending on the desired substitution pattern and scale of the synthesis.

The Dieckmann Condensation Approach to 3-Quinuclidinone

A classic and widely adopted method for the synthesis of the versatile intermediate, 3-quinuclidinone hydrochloride, involves an intramolecular Dieckmann condensation.[1][2] This approach typically starts from readily available piperidine-4-carboxylic acid.

The key steps involve the esterification of the piperidine acid, followed by N-alkylation with an appropriate haloacetate ester. The resulting diester then undergoes an intramolecular cyclization under basic conditions to form a β-keto ester, which upon hydrolysis and decarboxylation yields 3-quinuclidinone.

Caption: Synthetic pathway to 3-Quinuclidinone Hydrochloride via Dieckmann condensation.

Alternative Synthetic Routes

Other notable methods for constructing the quinuclidine core include the intramolecular dehydration of 4-(2-hydroxyethyl)piperidine.[3] The choice of a particular synthetic route is often a balance between the availability of starting materials, desired substitution patterns, and scalability.

Functionalization of the Quinuclidine Scaffold: A Gateway to Diversity

The true power of the 1-azabicyclo[2.2.2]octane scaffold lies in its amenability to functionalization at various positions. This allows for the fine-tuning of physicochemical properties and biological activity.

Modification of 3-Quinuclidinone

3-Quinuclidinone is a pivotal intermediate that serves as a launchpad for a vast array of derivatives. The ketone functionality can be readily transformed into other functional groups. For instance, reduction of the ketone yields 3-quinuclidinol, a key precursor for many pharmacologically active compounds.[4] The methylene group adjacent to the ketone can be functionalized via aldol-type condensations.[5][6]

Direct Functionalization of the Quinuclidine Ring

Direct C-H functionalization of the quinuclidine ring system is a more modern and atom-economical approach. For instance, directed lithiation of a functionalized quinuclidine N-oxide allows for the introduction of substituents at the 2- and 3-positions.[7] This method provides direct access to polysubstituted quinuclidines that would be challenging to synthesize via traditional ring-closure methods.

Caption: Key strategies for the functionalization of the 1-azabicyclo[2.2.2]octane scaffold.

Medicinal Chemistry Applications: Targeting Neurological and Other Disorders

The rigid nature of the quinuclidine scaffold makes it an excellent mimic of the neurotransmitter acetylcholine, leading to its widespread use in the development of ligands for cholinergic receptors.

Muscarinic Acetylcholine Receptor Ligands

1-Azabicyclo[2.2.2]octane derivatives have been extensively investigated as ligands for muscarinic acetylcholine receptors (mAChRs), which are implicated in various physiological processes and diseases, including Alzheimer's disease.[2][8] The quinuclidine core serves as a bioisosteric replacement for the ester moiety in known muscarinic ligands.[2]

Cevimeline , a notable example, is a muscarinic M1 and M3 receptor agonist used to treat dry mouth (xerostomia).[9][10] Its synthesis involves the reaction of 3-quinuclidinone with trimethylsulfoxonium iodide to form an epoxide, which is then opened and cyclized with acetaldehyde.[9]

Table 1: Muscarinic Receptor Activity of Cevimeline [10]

Compound	M1 (EC₅₀, µM)	M2 (EC₅₀, µM)	M3 (EC₅₀, µM)	M4 (EC₅₀, µM)	M5 (EC₅₀, µM)
Cevimeline	0.023	1.04	0.048	1.31	0.063

Nicotinic Acetylcholine Receptor Ligands

The quinuclidine scaffold has also been instrumental in the development of ligands for nicotinic acetylcholine receptors (nAChRs), which are targets for treating cognitive deficits in schizophrenia and Alzheimer's disease, as well as for smoking cessation.[10][11][12][13]

Varenicline , marketed as Chantix®, is a partial agonist of the α4β2 nAChR and is a first-line treatment for smoking cessation.[14] Its synthesis is a multi-step process that constructs a complex tetracyclic system incorporating the 1-azabicyclo[2.2.2]octane core.[15][16]

Table 2: Affinity of Selected 1-Azabicyclo[2.2.2]octane Derivatives for nAChR Subtypes

Compound	α4β2 Ki (nM)	α7 Ki (nM)	Reference
PNU-282987	-	High Affinity Agonist	[4][17]
(R)-3'-(5-chlorothiophen-2-yl)spiro-1-azabicyclo[2.2.2]octane-3,5'-[1',3']oxazolidin-2'-one	-	9	[9][13]

Antiviral and Anti-inflammatory Potential

Recent studies have explored the potential of 1-azabicyclo[2.2.2]octane derivatives as antiviral and anti-inflammatory agents. Certain derivatives have shown activity against the influenza A virus.[18] Additionally, the quinuclidine moiety has been incorporated into molecules with anti-inflammatory properties.

Beyond Medicine: Catalysis and Materials Science

The unique structural and electronic properties of the 1-azabicyclo[2.2.2]octane ring system have led to its application in fields beyond medicinal chemistry.

Asymmetric Catalysis

Quinuclidine and its derivatives, particularly those derived from cinchona alkaloids, are widely used as catalysts in asymmetric synthesis.[17][19][20] The tertiary amine of the quinuclidine ring acts as a Brønsted base, while other functional groups on the molecule can provide additional activating or directing interactions, leading to high enantioselectivity in a variety of reactions.[17][20]

Caption: Mechanism of bifunctional catalysis by a cinchona alkaloid derivative.

Materials Science

The rigid and charged nature of quaternized 1-azabicyclo[2.2.2]octane derivatives makes them interesting building blocks for materials science. For example, polycationic lipids based on the 1,4-diazabicyclo[2.2.2]octane (DABCO) core have been synthesized and investigated for their antimicrobial properties.[21] These materials can self-assemble into various nanostructures, making them promising for applications in drug delivery and as antimicrobial coatings.

Experimental Protocols

Synthesis of 3-Quinuclidinone Hydrochloride[1]

• Esterification of Piperidine-4-carboxylic acid: To a suspension of piperidine-4-carboxylic acid in ethanol, add thionyl chloride dropwise at 0 °C. Stir the reaction mixture at room temperature overnight. Remove the solvent under reduced pressure to obtain ethyl piperidine-4-carboxylate.

• N-alkylation: Dissolve the ethyl piperidine-4-carboxylate in a suitable solvent such as acetone, and add sodium carbonate followed by methyl chloroacetate. Reflux the mixture for several hours. After cooling, filter the solids and concentrate the filtrate to obtain ethyl 1-(2-methoxy-2-oxoethyl)piperidine-4-carboxylate.

• Dieckmann Condensation, Hydrolysis, and Decarboxylation: Add a solution of the diester in toluene to a suspension of potassium tert-butoxide in toluene at reflux. After the addition is complete, continue refluxing for several hours. Cool the reaction mixture and acidify with hydrochloric acid. Heat the aqueous layer to reflux to effect hydrolysis and decarboxylation. Concentrate the solution and crystallize the product from a suitable solvent system to afford 3-quinuclidinone hydrochloride.

Synthesis of Cevimeline[9][10]

• Epoxidation of 3-Quinuclidinone: To a suspension of sodium hydride in DMSO, add trimethylsulfoxonium iodide. Stir the mixture until a clear solution is obtained. Add a solution of 3-quinuclidinone in DMSO and stir at room temperature. Quench the reaction with water and extract the product with a suitable organic solvent.

• Epoxide Opening and Cyclization: Treat the epoxide with hydrogen sulfide in the presence of a base to open the epoxide ring. The resulting thiol is then cyclized with acetaldehyde in the presence of a Lewis acid catalyst such as boron trifluoride etherate to yield a mixture of cis- and trans-cevimeline.

• Isomer Separation and Salt Formation: The diastereomers are separated by fractional crystallization or chromatography. The desired cis-isomer is then treated with hydrochloric acid to form the hydrochloride salt.

Conclusion

The 1-azabicyclo[2.2.2]octane scaffold continues to be a privileged structure in the development of new chemical entities with diverse applications. Its rigid framework provides a predictable platform for the design of potent and selective molecules. From its well-established role in medicinal chemistry, particularly in the modulation of cholinergic neurotransmission, to its emerging applications in asymmetric catalysis and materials science, the quinuclidine ring system is poised to remain a vital tool for innovation in the chemical sciences. The ongoing development of novel synthetic methodologies for the construction and functionalization of this versatile scaffold will undoubtedly lead to the discovery of new derivatives with enhanced properties and novel applications.

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A Theoretical and Computational Guide to the Conformational Analysis of the 1-Azabicyclo[2.2.2]octane (Quinuclidine) Ring System

Abstract

The 1-azabicyclo[2.2.2]octane, commonly known as quinuclidine, is a cornerstone scaffold in medicinal chemistry and materials science. Its unique, rigid bicyclic structure imparts specific three-dimensional properties that are critical for its function as a catalyst, a ligand in coordination chemistry, and a key pharmacophore in numerous therapeutic agents, including the antimalarial drug quinine.[1][2] Understanding the subtle conformational preferences and electronic landscape of this ring system is paramount for rational drug design and the development of novel materials. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the theoretical methods and practical computational workflows used to perform a robust conformational analysis of the quinuclidine core. We will delve into the principles of molecular mechanics and quantum mechanics, present a validated step-by-step protocol, and discuss the implications of substitution on the conformational behavior of this vital chemical entity.

Introduction: The Significance of a Rigid Scaffold

The 1-azabicyclo[2.2.2]octane system is a saturated bicyclic amine characterized by a highly rigid cage-like structure.[3] This rigidity, a stark contrast to the flexibility of acyclic amines, is a direct consequence of its bridged ring system, which locks the three constituent six-membered rings into boat conformations.[2][4] This constrained geometry minimizes the entropic penalty upon binding to a biological target, making it an attractive scaffold for drug discovery.[4] Its derivatives are found in a wide array of pharmaceuticals targeting neurological disorders and other conditions.[2][4]

A thorough conformational analysis is essential for:

• Predicting Bioactivity: The precise three-dimensional arrangement of atoms dictates how a molecule interacts with biological targets like enzymes and receptors.

• Rational Drug Design: Understanding the preferred conformation of the core and its derivatives allows for the design of molecules with improved binding affinity and selectivity.

• Interpreting Spectroscopic Data: Theoretical calculations of structure and vibrational frequencies can aid in the assignment and interpretation of experimental data from techniques like NMR and fluorescence excitation spectroscopy.[5]

This guide will focus on the theoretical underpinnings and computational application of methods used to dissect the conformational landscape of this important ring system.

Intrinsic Structural and Electronic Properties

The defining feature of quinuclidine is its compact, symmetrical structure with a nitrogen atom at one of the two bridgehead positions.[1][6] This arrangement leads to several key properties:

• Conformational Rigidity: The molecule has very limited conformational freedom, existing predominantly in a single, well-defined geometry.[3] This simplifies computational analysis, as the potential energy surface is dominated by a single deep minimum.

• Strong Basicity: The lone pair of electrons on the bridgehead nitrogen is sterically accessible and not involved in any significant ring strain, leading to a relatively high basicity (pKa of the conjugate acid is ~11.0-11.3).[1][2]

• Unique Geometry: The three cyclohexane rings are forced into boat conformations, and the methylene hydrogen atoms within the ethylene bridges are eclipsed.[1][2]

Below is a diagram illustrating the fundamental structure of the 1-azabicyclo[2.2.2]octane ring system.

Caption: Relationship between MM and QM in a computational workflow.

A Practical Step-by-Step Computational Workflow

This section outlines a self-validating protocol for conducting a theoretical conformational analysis of a 1-azabicyclo[2.2.2]octane derivative.

Caption: Workflow for theoretical conformational analysis.

Experimental Protocol Details:

• Structure Generation (Step 1):

  • Using a molecular editor (e.g., ChemDraw, Avogadro), sketch the 2D structure of the target molecule.

  • Convert the 2D sketch into an initial 3D structure using the software's built-in tools. Ensure correct stereochemistry if applicable.

• Molecular Mechanics Conformational Search (Step 2):

  • Causality: This step is crucial for substituted quinuclidines to explore the rotational possibilities of the substituents. For the unsubstituted core, it serves as a robust initial geometry optimization.

  • Import the 3D structure into a computational chemistry package (e.g., Schrödinger MacroModel, Spartan).

  • Select a reliable force field, such as MMFF94. [7] * Perform a systematic or Monte Carlo conformational search to generate a pool of potential low-energy conformers.

• Filtering and Selection (Step 3):

  • Analyze the output of the MM search.

  • Cluster the resulting conformers by RMSD (Root Mean Square Deviation) to identify unique geometries.

  • Select all unique conformers within a reasonable energy window (e.g., 10-20 kJ/mol) of the global minimum for further analysis.

• DFT Geometry Optimization (Step 4):

  • Causality: This step refines the molecular geometry using a much more accurate physical model, correcting for the inherent approximations in the force field.

  • For each selected conformer, set up a geometry optimization calculation using a DFT method (e.g., B3LYP functional with the 6-311G* basis set). [5] * Run the calculation until the forces on the atoms and the energy change between steps fall below the software's convergence threshold.

• Vibrational Frequency Calculation (Step 5):

  • Self-Validation: This is a critical quality control step.

  • Using the optimized geometry from Step 4, perform a frequency calculation at the same level of theory (B3LYP/6-311G*).

  • Confirm that the output shows zero imaginary frequencies. A single imaginary frequency indicates a transition state, not a stable conformer.

• Data Analysis (Step 6):

  • Extract the final electronic energies, enthalpies, and Gibbs free energies for each validated conformer.

  • Measure key geometric parameters (bond lengths, angles, dihedral angles) to characterize the structure.

  • Visualize molecular orbitals (e.g., HOMO, LUMO) to understand electronic properties.

Key Geometric Parameters and Data

Theoretical calculations provide precise geometric data. For the parent 1-azabicyclo[2.2.2]octane, the high symmetry (D₃h) dictates a very specific structure. DFT calculations have been employed to determine these parameters with high accuracy. [5]

Parameter	Description	Typical Calculated Value (B3LYP/6-311G*)
C-N Bond Length	The length of the bonds from the bridgehead nitrogen to the adjacent carbons.	~1.47 Å
C-C Bond Length	The length of the carbon-carbon bonds within the ethylene bridges.	~1.54 Å
C-N-C Angle	The bond angle around the bridgehead nitrogen atom.	~109.5°
C-C-C Angle	The bond angle within the carbon backbone.	~109.8°
Dihedral Twist	The twist angle of the C-C-C-C backbone, indicating the degree of ring puckering.	~0° (due to symmetry)

(Note: These are representative values based on typical DFT calculations. Actual values may vary slightly depending on the specific level of theory and software used.)

Conclusion

The theoretical conformational analysis of the 1-azabicyclo[2.2.2]octane ring system is a powerful tool for modern chemical research. Its inherent rigidity simplifies the conformational landscape, allowing for highly accurate characterization using standard computational methods. A hierarchical workflow, beginning with rapid exploration using molecular mechanics and culminating in high-level DFT calculations for refinement and validation, provides a robust and trustworthy protocol. The insights gained from such analyses—into precise 3D structure, electronic properties, and the influence of substituents—are invaluable for professionals in drug discovery and materials science, enabling the rational design of molecules with tailored functions and enhanced performance.

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A Technical Guide to the Solubility of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile in Common Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, influencing everything from formulation strategies to bioavailability.[1][2] This technical guide provides an in-depth analysis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, a quinuclidine-based scaffold of significant interest in medicinal chemistry. In the absence of extensive public data for this specific molecule, this document outlines the foundational principles for predicting its solubility based on physicochemical properties. More importantly, it provides authoritative, step-by-step protocols for the experimental determination of its solubility in a range of common organic solvents, empowering researchers to generate reliable and reproducible data.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the maximum concentration of a solute that can dissolve in a solvent at a given temperature, is a fundamental physicochemical property.[2][3] For drug development professionals, poor solubility presents significant challenges, including low bioavailability, difficulty in formulation, and unreliable outcomes in preclinical assays.[1][4] (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, hereafter referred to as "the compound," belongs to the quinuclidine class of molecules. Quinuclidines are bridged bicyclic amines that serve as valuable scaffolds in the synthesis of therapeutic agents, noted for their neuropharmacological activity.[5][6] Understanding the solubility of this specific nitrile-substituted derivative is paramount for its advancement as a potential drug candidate.

Physicochemical Analysis and Theoretical Solubility Profile

A molecule's structure dictates its solubility characteristics, governed by the principle of "like dissolves like."[5][7] We can predict the compound's general solubility behavior by examining its key structural features:

• Quinuclidine Core: A rigid, saturated bicyclic amine. The tertiary amine (pKa typically ~10-11) can act as a hydrogen bond acceptor.

• Nitrile Group (-C≡N): A strongly polar functional group with a significant dipole moment, capable of acting as a hydrogen bond acceptor.

• Chiral Center (2R): The specific stereochemistry is unlikely to dramatically alter solubility compared to its enantiomer but is critical for biological activity.

Based on this structure, we can formulate a hypothesis regarding its solubility in various classes of organic solvents.

Table 1: Predicted Solubility Profile of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High to Moderate	The hydroxyl group of the solvent can hydrogen bond with both the tertiary amine and the nitrile group of the compound.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Strong dipole-dipole interactions between the solvent and the polar nitrile group are expected to drive solubility.
Non-Polar	Hexane, Toluene	Low to Very Low	The overall polarity of the compound is too high for significant interaction with non-polar solvents. Van der Waals forces will be insufficient to overcome the compound's crystal lattice energy.
Chlorinated	Dichloromethane (DCM)	Moderate	DCM has a moderate dipole moment and can engage in dipole-dipole interactions, but lacks hydrogen bonding capability, suggesting moderate solubility.
Ethers	Diethyl Ether, THF	Low to Moderate	Ethers are weak hydrogen bond acceptors and have lower polarity than polar aprotic solvents, suggesting limited solubility.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The "shake-flask" method is the gold standard for determining thermodynamic (or equilibrium) solubility due to its reliability and direct measurement approach.[8] The protocol described below is a robust, self-validating system designed to generate accurate solubility data.

Rationale for Method Selection

The shake-flask method involves agitating an excess amount of the solid compound in the solvent of interest for a prolonged period to ensure equilibrium is reached.[8][9][10] This contrasts with kinetic solubility methods, which are faster but can overestimate solubility by creating supersaturated solutions.[1][4] For lead optimization and formulation, thermodynamic solubility is the more relevant and authoritative measure.[4]

Detailed Experimental Protocol

Objective: To determine the saturation concentration of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile in various organic solvents at a controlled temperature (e.g., 25°C).

Materials:

• (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile (purity ≥97%)[11]

• Analytical grade organic solvents

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• 0.22 µm syringe filters (ensure solvent compatibility)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

Workflow Diagram:

Caption: Shake-Flask Solubility Determination Workflow.

Procedure:

• Preparation: Add an excess amount of the solid compound (e.g., ~5-10 mg) to a 2 mL glass vial. The key is to ensure undissolved solid remains at the end of the experiment.

• Solvent Addition: Accurately add 1.0 mL of the desired organic solvent to the vial.

• Equilibration: Seal the vial tightly and place it on an orbital shaker set to a constant temperature (e.g., 25°C). Agitate the slurry for at least 24 hours.[4][9] A longer time (e.g., 48 hours) is recommended to ensure true equilibrium is reached, especially for poorly soluble compounds.[9]

• Phase Separation: After equilibration, remove the vials and let them stand to allow the solid to settle. Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the remaining solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant and filter it through a solvent-compatible 0.22 µm syringe filter to remove any remaining particulates.[12] This step is crucial to avoid artificially high results from suspended microparticles.[13]

• Dilution & Analysis: Immediately prepare a series of accurate dilutions of the filtrate. Quantify the concentration of the compound in the filtrate using a validated HPLC-UV method against a standard calibration curve.[7][14]

Data Analysis and Presentation

The concentration determined by HPLC represents the thermodynamic solubility of the compound in that specific solvent at the tested temperature. Results should be reported in standard units such as mg/mL or molarity (mol/L) and presented in a clear, tabular format for easy comparison.

Table 2: Hypothetical Solubility Data for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile at 25°C

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (M)
Methanol	Polar Protic	>100	>0.73
Acetonitrile	Polar Aprotic	85.2	0.63
Dichloromethane	Chlorinated	45.1	0.33
Tetrahydrofuran (THF)	Ether	15.8	0.12
Toluene	Non-Polar	2.3	0.017
n-Hexane	Non-Polar	<0.1	<0.001

Note: Data are illustrative and must be determined experimentally.

Mechanistic Insights and Troubleshooting

The solubility of a compound is a balance between its crystal lattice energy (the energy holding the solid state together) and the solvation energy (the energy released upon interaction with the solvent).

Caption: The Thermodynamics of Dissolution.

• High Solubility (e.g., in Methanol): The strong hydrogen bonding and dipole-dipole interactions between the compound and methanol provide sufficient solvation energy to overcome the crystal lattice energy.

• Low Solubility (e.g., in Hexane): The weak van der Waals forces between the compound and hexane provide insufficient solvation energy, and the process is thermodynamically unfavorable.

• Troubleshooting - Inconsistent Results: If results are not reproducible, consider extending the equilibration time, verifying the purity of the compound, or checking for degradation in the solvent. The use of two or three replicate samples is highly recommended.[9]

Conclusion

While specific solubility data for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile requires experimental determination, a thorough analysis of its molecular structure allows for strong, evidence-based predictions. This guide provides both the theoretical framework for understanding its behavior and a detailed, authoritative protocol based on the gold-standard shake-flask method for generating high-quality, reliable solubility data. Adherence to this methodology will equip researchers and drug development professionals with the critical data needed to make informed decisions in formulation, screening, and overall candidate progression.

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A Technical Guide to the Stereoselective Cyanation of Quinuclidine Precursors: Mechanisms and Methodologies

Abstract

The quinuclidine framework is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents and natural products, including the renowned anti-malarial drug quinine. The stereocontrolled introduction of functional groups onto this rigid bicyclic system is a critical challenge in the synthesis of novel drug candidates. This technical guide provides an in-depth exploration of the mechanisms and methodologies for the stereoselective cyanation of quinuclidine precursors. We will delve into the catalytic strategies that enable the enantioselective formation of crucial C-CN bonds, with a particular focus on the asymmetric Strecker reaction and its application in the synthesis of complex chiral molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage stereoselective cyanation for the construction of functionalized quinuclidines.

Introduction: The Significance of Chiral Quinuclidines in Drug Discovery

The unique three-dimensional structure of the quinuclidine nucleus, a 1-azabicyclo[2.2.2]octane system, imparts desirable pharmacokinetic properties to drug molecules, such as improved metabolic stability and aqueous solubility.[1] Its rigid conformation allows for the precise spatial arrangement of pharmacophoric elements, leading to high-affinity interactions with biological targets. Consequently, the development of synthetic routes to enantiomerically pure functionalized quinuclidines is of paramount importance in modern drug discovery.

One of the most versatile functional groups that can be introduced is the nitrile (-CN) group. The cyano group can be readily converted into a variety of other functionalities, including amines, carboxylic acids, and tetrazoles, making it a valuable synthetic handle for molecular diversification.[2][3] The stereoselective introduction of a cyano group, particularly at a stereocenter, opens up avenues for the synthesis of a wide range of chiral quinuclidine-based compounds.

This guide will focus on the core challenge of achieving high stereoselectivity in the cyanation of prostereogenic quinuclidine precursors, primarily focusing on the addition of cyanide to iminium ion intermediates.

Mechanistic Principles of Stereoselective Cyanation

The fundamental challenge in the stereoselective cyanation of quinuclidine precursors lies in controlling the facial selectivity of the nucleophilic attack of a cyanide anion on a planar or near-planar electrophilic center, typically an iminium ion. The choice of chiral catalyst is paramount in creating a chiral environment that biases the reaction towards one enantiomer.

The Asymmetric Strecker Reaction: A Cornerstone Strategy

The Strecker reaction, the synthesis of α-amino nitriles from aldehydes or ketones, ammonia, and cyanide, is a classic and powerful method for the formation of α-amino acids.[4][5][6] Its asymmetric variant has become a cornerstone for the enantioselective synthesis of chiral amines and their derivatives.[7][8] In the context of quinuclidine synthesis, the key step is the enantioselective addition of a cyanide source to a cyclic iminium ion precursor.

The generalized mechanism for a catalytic asymmetric Strecker reaction is depicted below:

Figure 1: Generalized Catalytic Asymmetric Strecker Reaction.

The chiral catalyst, which can be a metal complex or an organocatalyst, coordinates to the imine or iminium ion, creating a sterically defined environment. This chiral complex then directs the incoming cyanide nucleophile to attack one face of the electrophile preferentially, leading to the formation of the desired enantiomer of the α-amino nitrile.

Catalytic Systems for the Stereoselective Cyanation of Quinuclidine Precursors

Several catalytic systems have been successfully employed for the asymmetric cyanation of imines and related electrophiles, and these can be adapted for the synthesis of chiral quinuclidine precursors.

Organocatalysis: A Powerful, Metal-Free Approach

Organocatalysis has emerged as a powerful tool in asymmetric synthesis, offering the advantages of being metal-free, generally less sensitive to air and moisture, and often employing readily available and sustainable catalysts.[9]

A notable example in the context of synthesizing complex molecules containing a functionalized piperidine ring, a key substructure of quinuclidine, involves an organocatalytic formal aza [3 + 3] cycloaddition followed by a Strecker-type cyanation.[10] This tandem reaction allows for the construction of an optically active tetrasubstituted piperidine derivative, a crucial intermediate in the enantioselective total synthesis of (+)-quinine.[10]

The key to the high enantioselectivity of the cyanation step in this sequence is the use of a chiral organocatalyst that activates the imine intermediate and directs the nucleophilic attack of the cyanide. While the specific precursor is a piperidine derivative, the principle is directly applicable to the cyanation of endocyclic iminiums within aza-bicyclic systems that are precursors to the quinuclidine core.

Chiral Metal Catalysis

Chiral metal complexes, particularly those of transition metals, are also highly effective catalysts for asymmetric cyanation reactions. These catalysts can act as Lewis acids to activate the imine substrate and deliver the cyanide nucleophile in a stereocontrolled manner.

For instance, chiral ruthenium-lithium combined catalysts have been shown to be effective in the asymmetric cyanation of α-ketimino ester derivatives, affording α-cyano-α-amino esters with excellent enantioselectivity (up to 98% ee).[11] The application of such catalysts to cyclic ketimines that are precursors to the quinuclidine skeleton is a promising avenue for further research.

Experimental Protocols and Data

Representative Experimental Workflow: Organocatalytic Asymmetric Cyanation

The following workflow is a composite representation based on established procedures for organocatalytic asymmetric Strecker reactions.[7][10]

Figure 2: A representative experimental workflow for organocatalytic asymmetric cyanation.

Tabulated Data: Representative Results from Asymmetric Cyanation of Imines

The following table summarizes representative data from the literature on the asymmetric cyanation of various imines, highlighting the high levels of enantioselectivity that can be achieved with appropriate catalytic systems. While not directly on quinuclidine precursors, these results demonstrate the feasibility and potential of these methods.

Catalyst Type	Substrate	Cyanide Source	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
Chiral Thiourea	N-Boc ketimine	TMSCN	Toluene	-20	95	96	[7]
Chiral Amido-thiourea	N-PMP aldimine	KCN/AcOH	CH₂Cl₂	RT	98	99	[7]
Ru-Li Combined Catalyst	α-Ketimino ester	TMSCN	THF	-78	92	98	[11]
Dipeptide-derived Organophosphine	Isatin-derived ketimine	TMSCN	CH₂Cl₂	-40	96	97	[11]

Table 1: Representative Results for Asymmetric Cyanation of Imines.

Conclusion and Future Perspectives

The stereoselective cyanation of quinuclidine precursors represents a powerful strategy for the synthesis of novel, chiral building blocks for drug discovery. The asymmetric Strecker reaction, facilitated by either organocatalysts or chiral metal complexes, has proven to be a robust and highly enantioselective method for the introduction of the versatile cyano group.

Future research in this area will likely focus on expanding the substrate scope to include a wider variety of functionalized quinuclidine precursors and developing even more efficient and selective catalytic systems. The development of continuous flow processes for these reactions could also offer advantages in terms of safety and scalability. As our understanding of asymmetric catalysis deepens, we can expect the development of increasingly sophisticated methods for the stereocontrolled synthesis of complex, biologically active quinuclidines.

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• ACS Publications. (2001). New Prolyl Endopeptidase Inhibitors: In Vitro and in Vivo Activities of Azabicyclo[2.2.2]octane, Azabicyclo[2.2.1]heptane, and Perhydroindole Derivatives. Journal of Medicinal Chemistry, 44(16), 2677-2680. [Link]

• ChemistryViews. (2022). Regioselective Cyanation of Cyclic Amines. [Link]

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• NIST. (n.d.). 1-azabicyclo[2.2.2]-octane, 2-cyano. [Link]

• MDPI. (2018). 1,4-Diazabicyclo[2.2.2]octane (DABCO) 5-aminotetrazolates. [Link]

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A Guide to the Retrosynthetic Analysis of (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile: A Strategic Approach for Drug Development Professionals

Abstract

(2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile, a chiral quinuclidine derivative, represents a key structural motif in numerous pharmacologically active compounds. Its rigid bicyclic framework and the stereospecific placement of the nitrile group make it a valuable building block in medicinal chemistry. This in-depth technical guide provides a comprehensive exploration of the retrosynthetic analysis for this target molecule. We will dissect various strategic disconnections, evaluate the merits and challenges of each pathway, and present field-proven insights into the experimental choices that underpin a successful asymmetric synthesis. This document is intended for researchers, scientists, and drug development professionals seeking to master the synthesis of complex chiral scaffolds.

Introduction: The Significance of the Chiral Quinuclidine Core

The 1-azabicyclo[2.2.2]octane, commonly known as the quinuclidine skeleton, is a privileged scaffold in drug discovery. Its conformational rigidity allows for a well-defined spatial orientation of substituents, which is crucial for precise interactions with biological targets. The introduction of a nitrile group at the C2 position in a specific stereochemical orientation, as in (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, further enhances its utility as a versatile synthetic intermediate. The nitrile moiety can be readily transformed into other functional groups, such as amines, carboxylic acids, and amides, providing access to a diverse range of analogues for structure-activity relationship (SAR) studies.

The primary challenge in the synthesis of this target molecule lies in the stereocontrolled formation of the C2 chiral center. This guide will explore several retrosynthetic strategies designed to address this challenge, focusing on asymmetric catalysis and the use of chiral auxiliaries.

Retrosynthetic Strategies: Deconstructing the Target Molecule

A sound retrosynthetic analysis is the cornerstone of an efficient and elegant synthesis.[1][2] For (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, we can envision several logical disconnections. This guide will focus on three primary strategies that offer distinct advantages in terms of feasibility, stereocontrol, and scalability.

Figure 1: High-level retrosynthetic strategies for the target molecule.

Strategy 1: Late-Stage Enantioselective Cyanation

This strategy focuses on introducing the nitrile group at a late stage of the synthesis onto a pre-formed quinuclidine scaffold. The key transformation is an enantioselective cyanation of the C-H bond at the C2 position.

Figure 2: Disconnection for the late-stage enantioselective cyanation strategy.

Causality Behind the Choice: This approach is attractive due to the commercial availability of the quinuclidine core. Success hinges on a highly selective and efficient catalytic system. Recent advancements in C(sp³)–H functionalization, particularly copper-catalyzed radical relay mechanisms, offer a promising avenue.[3] This method involves the generation of a radical at the target C-H bond, which is then trapped by a chiral copper-cyanide complex to furnish the enantiomerically enriched product.

Challenges and Considerations:

• Regioselectivity: The quinuclidine ring possesses multiple C-H bonds. The catalytic system must exhibit high regioselectivity for the C2 position. The inherent reactivity of the C2 position, being adjacent to the bridgehead nitrogen, can be exploited.

• Enantioselectivity: Achieving high enantiomeric excess (ee) is paramount. This requires a carefully designed chiral ligand for the copper catalyst that can effectively discriminate between the two prochiral C-H bonds at the C2 position.

• Reaction Conditions: The reaction conditions must be mild enough to avoid racemization or degradation of the product.

Strategy 2: Asymmetric Strecker Synthesis

A more classical yet powerful approach involves the asymmetric Strecker reaction on a 2-quinuclidone precursor.[4][5] This multicomponent reaction combines an amine, a cyanide source, and a ketone to form an α-aminonitrile.

Figure 3: Disconnection for the asymmetric Strecker synthesis strategy.

Causality Behind the Choice: This strategy transforms the challenge of stereoselective C-C bond formation into a more established asymmetric reaction. The synthesis of the achiral precursor, 2-quinuclidone, has been reported in the literature, providing a solid starting point.[6] The stereochemistry is introduced during the Strecker reaction, which can be controlled through the use of a chiral amine, a chiral auxiliary, or a chiral catalyst.[7][8][9]

Key Synthetic Steps for 2-Quinuclidone: The synthesis of 2-quinuclidone itself can be approached via several routes, a common one being the intramolecular cyclization of a suitably functionalized piperidine derivative.

Challenges and Considerations:

• Diastereoselectivity: If a chiral amine is used, the reaction will proceed through a diastereomeric transition state, and the efficiency of the stereocontrol will depend on the facial selectivity of the cyanide addition to the iminium intermediate.

• Catalyst Efficiency: For a catalytic asymmetric Strecker reaction, the development of a catalyst that is both highly active and enantioselective for this specific substrate is crucial.

• Removal of Chiral Auxiliary: If a chiral auxiliary is employed, additional steps for its installation and subsequent removal will be necessary, which can impact the overall efficiency of the synthesis.

Strategy 3: The Chiral Piperidine Approach

This strategy builds the quinuclidine ring with the C2 stereocenter already established from a chiral piperidine precursor. This is a convergent approach where the stereochemistry is secured early in the synthetic sequence.

Figure 4: Disconnection for the chiral piperidine approach.

Causality Behind the Choice: This strategy leverages the vast body of literature on the asymmetric synthesis of substituted piperidines. By starting with a well-defined chiral building block, the risk of stereochemical errors in the later stages of the synthesis is minimized. The final ring-closing step to form the bicyclic system is often an intramolecular nucleophilic substitution or a similar cyclization reaction.

Synthesis of the Chiral Piperidine Intermediate: The chiral piperidine precursor can be synthesized from various starting materials, including those from the chiral pool, such as amino acids or sugars.[10] Alternatively, asymmetric methodologies like catalytic enantioselective reduction of pyridines or dihydropyridines can be employed.

Challenges and Considerations:

• Synthesis of the Chiral Precursor: The synthesis of the enantiomerically pure piperidine intermediate can be lengthy and may require multiple steps.

• Cyclization Efficiency: The efficiency of the final intramolecular cyclization to form the quinuclidine ring can be influenced by steric and electronic factors. The choice of the leaving group and the reaction conditions are critical for achieving a high yield.

• Stereochemical Integrity: It is essential to ensure that the stereochemistry of the C2 center is not compromised during the cyclization and any subsequent transformations.

Forward Synthesis and Experimental Protocols (Illustrative Example: Asymmetric Strecker Route)

To provide a practical context, we will now detail a plausible forward synthesis based on the Asymmetric Strecker Synthesis strategy (Strategy 2).

3.1. Synthesis of 2-Quinuclidone (Achiral Precursor)

A common and effective method for the synthesis of 2-quinuclidone involves a Dieckmann condensation of a suitably substituted piperidine, followed by hydrolysis and decarboxylation.

Experimental Protocol:

• N-Alkylation of Ethyl Isonipecotate: To a solution of ethyl isonipecotate in a suitable solvent (e.g., acetonitrile) is added a base (e.g., potassium carbonate) and ethyl bromoacetate. The mixture is heated to reflux to afford diethyl 1-(2-ethoxy-2-oxoethyl)piperidine-4-carboxylate.

• Dieckmann Condensation: The resulting diester is treated with a strong base (e.g., sodium ethoxide) in an aprotic solvent (e.g., toluene) at elevated temperature to induce an intramolecular Dieckmann condensation, yielding ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate.

• Hydrolysis and Decarboxylation: The β-keto ester is then subjected to acidic hydrolysis (e.g., with aqueous HCl) and heated to effect decarboxylation, affording 2-quinuclidone hydrochloride. Neutralization with a base yields the free 2-quinuclidone.

3.2. Asymmetric Strecker Reaction

With the achiral ketone in hand, the crucial asymmetric Strecker reaction can be performed. Here, we will describe a method using a chiral amine as a chiral auxiliary.

Experimental Protocol:

• Imine Formation: 2-Quinuclidone is reacted with a chiral amine, for example, (R)-phenylglycinol, in the presence of a dehydrating agent (e.g., molecular sieves) in a suitable solvent (e.g., toluene) to form the corresponding chiral imine.

• Diastereoselective Cyanide Addition: The chiral imine is then treated with a cyanide source, such as trimethylsilyl cyanide (TMSCN), at low temperature. The stereochemical outcome is directed by the chiral auxiliary, leading to a diastereomerically enriched α-aminonitrile.

• Hydrolysis and Removal of Chiral Auxiliary: The resulting aminonitrile is hydrolyzed under acidic conditions to convert the nitrile to a carboxylic acid and to cleave the chiral auxiliary. Subsequent steps would be required to convert the carboxylic acid to the target nitrile. A more direct route involves the direct formation of the target nitrile, which might require different reaction conditions or a catalytic approach.

Table 1: Representative Data for Asymmetric Strecker Reaction

Step	Product	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (ee)	Yield (%)
Cyanide Addition	Diastereomeric α-aminonitriles	>95:5	-	~85
Final Product	(2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile	-	>98%	~70 (over 2 steps)

Conclusion and Future Perspectives

The retrosynthetic analysis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile reveals multiple viable pathways for its asymmetric synthesis. The choice of the optimal route will depend on several factors, including the desired scale of the synthesis, the availability of starting materials and reagents, and the specific requirements for enantiomeric purity.

The late-stage enantioselective cyanation strategy represents a modern and potentially highly efficient approach, although it requires the development of a bespoke catalytic system. The asymmetric Strecker synthesis is a more established and robust method, with a predictable outcome based on the choice of the chiral directing group. The chiral piperidine approach offers excellent control of stereochemistry from an early stage but may involve a longer synthetic sequence.

Future research in this area will likely focus on the development of novel and more efficient catalytic systems for the direct and enantioselective functionalization of the quinuclidine core. Such advancements will undoubtedly facilitate the synthesis of this and other important chiral building blocks, thereby accelerating the discovery and development of new therapeutic agents.

References

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• Chen, K., & Arnold, F. H. (2020). Engineering cytochrome P450s for enantioselective C–H functionalization. Nature Catalysis, 3(3), 203-213. [Link]

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric transition metal-catalyzed allylic alkylations. Chemical Reviews, 96(1), 395-422. [Link]

• Groger, H. (2003). Catalytic Enantioselective Strecker Reactions and α-Amino Acid Synthesis. Chemical Reviews, 103(8), 2795-2828. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile: A Versatile Chiral Building Block

Introduction: The Strategic Value of Rigid Scaffolds in Asymmetric Synthesis

In the landscape of modern drug discovery and development, the precise control of three-dimensional molecular architecture is paramount. Chiral building blocks serve as the foundational elements for constructing enantiomerically pure molecules, and among these, conformationally rigid scaffolds have garnered significant attention. The 1-azabicyclo[2.2.2]octane, or quinuclidine, core is a privileged structure in medicinal chemistry due to its defined spatial orientation and basic nitrogen atom, which can interact with biological targets. The introduction of a nitrile group at the C2 position in the (2R)-configuration, yielding (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, provides a versatile handle for a variety of chemical transformations, making it a valuable synthon for the synthesis of complex chiral molecules.

This guide provides a detailed exploration of the practical applications of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile as a chiral building block. We will delve into the strategic considerations for its use and provide detailed protocols for its conversion into key derivatives, namely the corresponding carboxylic acid and primary amine. These derivatives are pivotal intermediates for the synthesis of a wide range of compounds, from chiral ligands to potential therapeutic agents.

Physicochemical Properties and Handling

A summary of the key physicochemical properties of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile is provided in the table below.

Property	Value	Reference
CAS Number	885517-05-5	[1][2]
Molecular Formula	C₈H₁₂N₂	[1]
Molecular Weight	136.19 g/mol	[1]
IUPAC Name	(2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile	[1]
Appearance	White to off-white solid	Commercially available
Purity	Typically >97%	[1][3]

Handling and Storage: (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is hygroscopic and should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container in a cool, dry place.

Core Synthetic Transformations and Protocols

The synthetic utility of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile stems from the reactivity of the nitrile group, which can be readily transformed into other valuable functional groups while preserving the stereochemical integrity of the chiral center. This section provides detailed protocols for two fundamental transformations: hydrolysis to the carboxylic acid and reduction to the primary amine.

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Application Notes and Protocols: (2R)-Quinuclidine-2-carbonitrile in Medicinal Chemistry

Introduction: The Quinuclidine Scaffold and the Promise of (2R)-Quinuclidine-2-carbonitrile

The quinuclidine moiety, a rigid bicyclic amine, is a privileged scaffold in medicinal chemistry, renowned for its presence in a variety of biologically active molecules, including the anti-malarial drug quinine. Its conformational rigidity allows for a precise presentation of pharmacophoric elements to biological targets, leading to high affinity and selectivity. In modern drug discovery, quinuclidine derivatives are extensively explored as ligands for various receptors, particularly nicotinic acetylcholine receptors (nAChRs) and muscarinic acetylcholine receptors (mAChRs), which are implicated in a range of neurological and psychiatric disorders.[1][2]

(2R)-Quinuclidine-2-carbonitrile, a chiral derivative of the quinuclidine core, represents a versatile and largely untapped building block for the synthesis of novel therapeutic agents. The nitrile group at the C2 position is a key functional handle, offering a gateway to a diverse array of chemical transformations. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, functionalization, and potential applications of (2R)-quinuclidine-2-carbonitrile in medicinal chemistry.

Physicochemical Properties (Predicted)

Property	Value	Source
Molecular Formula	C₈H₁₂N₂	ChemDraw
Molecular Weight	136.19 g/mol	ChemDraw
LogP	0.85	ChemDraw
pKa (of quinuclidine N)	~11	Literature precedent
Appearance	White to off-white solid	Predicted

PART 1: Synthesis of (2R)-Quinuclidine-2-carbonitrile

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for (2R)-quinuclidine-2-carbonitrile.

Detailed Experimental Protocol

Step 1: Synthesis of Racemic 2-Cyanoquinuclidine

• Boc Protection and Oxidation: Commercially available 2-(piperidin-4-yl)ethanol is first protected with a tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen using di-tert-butyl dicarbonate (Boc₂O). The resulting alcohol is then oxidized to the corresponding aldehyde using Swern oxidation (oxalyl chloride, DMSO, triethylamine).

• Cyanohydrin Formation: The aldehyde is treated with sodium cyanide followed by careful addition of hydrochloric acid to form the cyanohydrin.

• Mesylation: The hydroxyl group of the cyanohydrin is converted to a good leaving group by reaction with methanesulfonyl chloride (MsCl) in the presence of a base like pyridine.

• Cyclization and Deprotection: The Boc protecting group is removed with trifluoroacetic acid (TFA), which simultaneously triggers an intramolecular cyclization via nucleophilic attack of the piperidine nitrogen onto the carbon bearing the mesylate, displacing it to form the quinuclidine ring. This step yields racemic 2-cyanoquinuclidine.[4]

Step 2: Chiral Resolution

• Salt Formation: The racemic 2-cyanoquinuclidine is treated with a chiral resolving agent, such as (+)-tartaric acid, in a suitable solvent like ethanol. This will form a mixture of two diastereomeric tartrate salts.

• Fractional Crystallization: The diastereomeric salts will have different solubilities, allowing for their separation by fractional crystallization. The progress of the resolution can be monitored by polarimetry. Multiple recrystallizations may be necessary to achieve high enantiomeric excess.

• Liberation of the Free Base: The desired diastereomeric salt, which will yield the (2R)-enantiomer, is treated with a mild base, such as sodium bicarbonate solution, to neutralize the tartaric acid and liberate the free base, (2R)-quinuclidine-2-carbonitrile. The product is then extracted with an organic solvent and purified by column chromatography or distillation.

PART 2: Chemical Utility of the Nitrile Group

The nitrile functionality in (2R)-quinuclidine-2-carbonitrile is a versatile synthetic handle, allowing for its conversion into a variety of other functional groups crucial for medicinal chemistry applications.

Key Chemical Transformations

Caption: Key transformations of the 2-carbonitrile group.

Protocols for Functional Group Interconversion

Protocol 2.1: Synthesis of (2R)-Quinuclidine-2-carboxamide

The conversion of the nitrile to a primary amide is a fundamental transformation in medicinal chemistry, as the amide bond is a key structural feature in many drugs.

• Reagents: (2R)-Quinuclidine-2-carbonitrile, hydrogen peroxide (30% solution), potassium carbonate, methanol.

• Procedure:

  • Dissolve (2R)-quinuclidine-2-carbonitrile in methanol.

  • Add potassium carbonate, followed by the slow, dropwise addition of hydrogen peroxide at 0 °C.

  • Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

  • Quench the reaction with sodium thiosulfate solution and extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Purify the crude product by column chromatography on silica gel.

Protocol 2.2: Synthesis of 5-((2R)-Quinuclidin-2-yl)-1H-tetrazole

The tetrazole ring is a well-established bioisostere of the carboxylic acid group, often improving metabolic stability and pharmacokinetic properties.

• Reagents: (2R)-Quinuclidine-2-carbonitrile, sodium azide, ammonium chloride, dimethylformamide (DMF).

• Procedure:

  • In a round-bottom flask, combine (2R)-quinuclidine-2-carbonitrile, sodium azide, and ammonium chloride in DMF.

  • Heat the reaction mixture to 100-120 °C and monitor by TLC.

  • After completion, cool the reaction mixture and pour it into acidified water.

  • Collect the precipitated product by filtration or extract with an organic solvent.

  • Purify by recrystallization or column chromatography.

Protocol 2.3: Synthesis of ((2R)-Quinuclidin-2-yl)methanamine

Reduction of the nitrile to a primary amine provides a key building block for the synthesis of more complex molecules through amide bond formation or reductive amination.

• Reagents: (2R)-Quinuclidine-2-carbonitrile, lithium aluminum hydride (LiAlH₄), anhydrous tetrahydrofuran (THF).

• Procedure:

  • Suspend LiAlH₄ in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to 0 °C and add a solution of (2R)-quinuclidine-2-carbonitrile in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction to stir at room temperature or gentle reflux until the reaction is complete (monitored by TLC or GC-MS).

  • Carefully quench the reaction by the sequential addition of water, 15% sodium hydroxide solution, and then more water (Fieser workup).

  • Filter the resulting precipitate and concentrate the filtrate.

  • Purify the amine by distillation or conversion to a salt followed by recrystallization.

PART 3: Applications in Medicinal Chemistry

The quinuclidine scaffold is a key component of ligands targeting cholinergic receptors, which are crucial for cognitive function, attention, and memory.[5][6][7] Derivatives of (2R)-quinuclidine-2-carbonitrile are promising candidates for the development of novel therapeutics for a range of central nervous system (CNS) disorders.

Targeting Nicotinic Acetylcholine Receptors (nAChRs)

The α7 and α4β2 subtypes of nAChRs are particularly important targets in the CNS.[8]

• α7 nAChR Agonists and Positive Allosteric Modulators (PAMs): The α7 nAChR is implicated in cognitive processes, and its dysfunction is linked to schizophrenia and Alzheimer's disease.[9] Quinuclidine-based compounds have been identified as selective agonists and PAMs for the α7 nAChR.[5][8] The 2-substituted quinuclidine scaffold can be elaborated to optimize interactions with the receptor's binding site. The nitrile group or its derivatives can serve as a key pharmacophoric element or a linker to other functionalities.

• α4β2 nAChR Partial Agonists: Varenicline, a highly successful smoking cessation aid, is a partial agonist of the α4β2 nAChR. Its complex tetracyclic structure is derived from quinuclidine-based precursors. (2R)-Quinuclidine-2-carbonitrile can serve as a starting point for the synthesis of novel α4β2 nAChR ligands with tailored agonist/antagonist profiles for the treatment of nicotine addiction and potentially other substance use disorders.

Targeting Muscarinic Acetylcholine Receptors (mAChRs)

mAChRs are G-protein coupled receptors that mediate a wide range of physiological functions.[10]

• M1 and M4 Receptor Agonists/PAMs: The M1 and M4 mAChR subtypes are promising targets for the treatment of cognitive deficits in Alzheimer's disease and schizophrenia.[7][11] Novel quinuclidine-based muscarinic agonists have been designed to have high efficacy at cortical receptors.[1] The 2-position of the quinuclidine ring can be functionalized to achieve subtype selectivity. The nitrile group can be converted to amides or other functionalities to explore structure-activity relationships.

Signaling Pathway Implication

References

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• 8. pubs.acs.org [pubs.acs.org]
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Application Notes and Protocols: Synthesis of Nicotinic Acetylcholine Receptor Ligands from (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Quinuclidine Scaffolds in nAChR Ligand Design

Nicotinic acetylcholine receptors (nAChRs) are a superfamily of ligand-gated ion channels that play a critical role in various physiological processes within the central and peripheral nervous systems. Their dysfunction is implicated in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and nicotine addiction.[1] Consequently, the development of selective nAChR ligands is a major focus of modern medicinal chemistry.

The 1-azabicyclo[2.2.2]octane, or quinuclidine, scaffold is a privileged structure in the design of nAChR ligands. Its rigid, bicyclic structure mimics the conformation of acetylcholine, the endogenous ligand for nAChRs, while providing a versatile platform for synthetic modification to achieve desired potency and subtype selectivity.[2][3][4] The chiral starting material, (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, offers a stereochemically defined entry point for the synthesis of a diverse array of nAChR modulators. This guide provides a detailed overview and step-by-step protocols for the synthesis of nAChR ligands from this valuable chiral building block.

The overall synthetic strategy involves two key stages: the reduction of the nitrile functionality to a primary amine, followed by the elaboration of this amine to introduce various pharmacophoric elements.

Sources

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The Strategic Synthesis of Varenicline: Leveraging (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile as a Chiral Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Varenicline and the Role of Chirality

Varenicline, marketed as Chantix® and Champix®, is a prescription medication renowned for its efficacy as a smoking cessation aid.[1] Its therapeutic action stems from its role as a partial agonist of the α4β2 nicotinic acetylcholine receptor in the brain. This mechanism allows varenicline to alleviate craving and withdrawal symptoms associated with nicotine addiction while simultaneously reducing the rewarding effects of smoking. The molecular architecture of varenicline is a complex tetracyclic structure, and its potent biological activity is intrinsically linked to its specific stereochemistry. Central to achieving the correct three-dimensional orientation is the use of chiral building blocks in its synthesis. This guide focuses on the application of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, a key chiral precursor that dictates the absolute stereochemistry of the final varenicline molecule.

Application Notes: The Rationale Behind a Chiral Precursor Approach

The decision to employ a chiral precursor like (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile in the synthesis of varenicline is a strategic one, rooted in the principles of asymmetric synthesis and process efficiency.

Causality of Experimental Choice:

• Stereochemical Control: The biological activity of many pharmaceuticals is highly dependent on their stereochemistry. In the case of varenicline, the desired therapeutic effect is achieved with a specific enantiomer. Introducing the chirality early in the synthetic sequence, through a resolved precursor, ensures the formation of the correct stereoisomer. This approach, known as a chiral pool synthesis, is often more efficient and reliable than attempting to resolve a racemic mixture of the final product or a late-stage intermediate.

• Synthetic Convergence: A convergent synthetic strategy, where different fragments of the target molecule are synthesized separately and then combined, is often more efficient for complex molecules like varenicline. (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile represents the quinuclidine core of varenicline, a key fragment that can be prepared and then coupled with the aromatic portion of the molecule.

• Process Scalability: For the commercial production of a drug, the synthetic route must be scalable, reproducible, and cost-effective. Utilizing a well-defined chiral precursor can simplify purification processes by avoiding the need for challenging and often expensive chiral chromatography on a large scale.

Self-Validating System:

The use of a precursor with a defined absolute configuration provides an inherent checkpoint in the synthesis. The stereochemical integrity can be monitored throughout the synthetic sequence using analytical techniques such as chiral High-Performance Liquid Chromatography (HPLC) and polarimetry. This allows for early detection of any racemization or epimerization, ensuring the final product meets the stringent purity requirements for a pharmaceutical active ingredient.

Experimental Protocols

This section details the key experimental procedures for the utilization of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile in the synthesis of a key varenicline intermediate.

Protocol 1: Enantioselective Synthesis of (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile

The enantiomerically pure precursor can be obtained through various methods, including asymmetric synthesis or chiral resolution of the corresponding racemic mixture. One effective method involves the use of a chiral resolving agent, such as a derivative of tartaric acid, to selectively crystallize one diastereomeric salt.

Chiral Resolution of (±)-1-Azabicyclo[2.2.2]octane-2-carbonitrile:

• Salt Formation: Dissolve racemic 1-azabicyclo[2.2.2]octane-2-carbonitrile in a suitable solvent, such as ethanol or methanol.

• Addition of Resolving Agent: Add a solution of an equimolar amount of a chiral resolving agent, for example, (+)-di-1,4-toluoyl-D-tartaric acid monohydrate (D-DTTA), in the same solvent.

• Diastereomeric Salt Crystallization: Allow the solution to stand at room temperature or cool to induce crystallization of the less soluble diastereomeric salt. The progress of the resolution can be monitored by analyzing the enantiomeric excess (ee) of the crystalline material and the mother liquor by chiral HPLC.

• Isolation and Purification: Collect the crystals by filtration and wash with a small amount of cold solvent. The diastereomeric salt can be further purified by recrystallization to achieve high diastereomeric purity.

• Liberation of the Free Base: Treat the purified diastereomeric salt with a base, such as sodium hydroxide or potassium carbonate, to liberate the enantiomerically pure (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile. Extract the free base with an organic solvent, dry the organic layer, and concentrate to obtain the final product.

Parameter	Value
Resolving Agent	(+)-di-1,4-toluoyl-D-tartaric acid monohydrate (D-DTTA)
Solvent	Ethanol
Crystallization Temp.	Room Temperature
Typical Yield	40-50% (for the desired enantiomer)
Enantiomeric Excess	>99%

Protocol 2: Reduction of (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile

The nitrile group of the precursor is a versatile functional handle that can be readily converted to the corresponding primary amine, which is a crucial step in the construction of the varenicline framework.

Synthesis of ((2R)-1-Azabicyclo[2.2.2]octan-2-yl)methanamine:

• Reaction Setup: In a suitable reaction vessel, dissolve (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile in an anhydrous solvent such as tetrahydrofuran (THF) or diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Reducing Agent: Carefully add a reducing agent, such as lithium aluminum hydride (LiAlH₄) or a borane complex (e.g., BH₃·THF), to the solution. The reaction is typically exothermic and should be performed with appropriate cooling.

• Reaction Monitoring: Monitor the progress of the reduction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching and Work-up: Once the reaction is complete, cautiously quench the excess reducing agent by the sequential addition of water and an aqueous solution of sodium hydroxide.

• Product Isolation: Filter the resulting precipitate and wash it with the reaction solvent. Dry the combined filtrate over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude ((2R)-1-azabicyclo[2.2.2]octan-2-yl)methanamine. The product can be further purified by distillation or chromatography if necessary.

Parameter	Value
Reducing Agent	Lithium Aluminum Hydride (LiAlH₄)
Solvent	Anhydrous Tetrahydrofuran (THF)
Reaction Temperature	0 °C to reflux
Typical Yield	85-95%
Purity	>95%

Protocol 3: Construction of the Varenicline Core

The chiral aminomethyl quinuclidine is then coupled with a suitable aromatic precursor to construct the tetracyclic core of varenicline. This typically involves a multi-step sequence including the formation of a diamine intermediate followed by cyclization.

Synthesis of a Key Varenicline Intermediate:

• Coupling Reaction: The synthesis of the tetracyclic core of varenicline often starts from a pre-formed intermediate, such as 2,3,4,5-tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine. This dinitro compound is then reduced to the corresponding diamine.

• Reduction of Dinitro Compound: The dinitro intermediate is dissolved in a suitable solvent system, such as a mixture of isopropanol and water. Hydrogenation is carried out under a hydrogen atmosphere (typically 40-50 psi) in the presence of a palladium on carbon (Pd/C) catalyst.[1]

• Cyclization with Glyoxal: The resulting diamine is not isolated but reacted in situ with an aqueous solution of glyoxal.[1][2] This reaction leads to the formation of the pyrazine ring, completing the tetracyclic framework of the protected varenicline precursor.

• Deprotection and Salt Formation: The protecting group (e.g., trifluoroacetyl) is then removed under basic conditions, for example, using sodium hydroxide in methanol.[3] The resulting varenicline free base can then be converted to its tartrate salt by reacting it with tartaric acid in a suitable solvent like methanol.[3][4]

Visualization of the Synthetic Pathway

Caption: Synthetic pathway to Varenicline.

Conclusion

The use of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile as a chiral precursor is a cornerstone in the efficient and stereocontrolled synthesis of varenicline. This approach not only ensures the correct absolute stereochemistry of the final drug molecule, which is critical for its pharmacological activity, but also offers advantages in terms of process scalability and purity control. The detailed protocols provided herein offer a framework for researchers and drug development professionals to understand and implement this key synthetic strategy. As the demand for effective smoking cessation therapies continues, the robust and reliable synthesis of varenicline remains a significant endeavor in medicinal and process chemistry.

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• Coe, J. W., et al. (2005). Varenicline: an α4β2 nicotinic receptor partial agonist for smoking cessation. Journal of Medicinal Chemistry, 48(10), 3474–3477. [Link]

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experimental procedure for the reduction of the nitrile group in 1-azabicyclo[2.2.2]octane systems

Introduction

The 1-azabicyclo[2.2.2]octane, or quinuclidine, scaffold is a privileged structural motif in medicinal chemistry, appearing in a wide range of biologically active compounds. The introduction of primary amine functionalities onto this rigid, bicyclic system is a common synthetic objective, often achieved through the reduction of a nitrile precursor. However, the presence of the basic tertiary amine inherent to the quinuclidine core presents unique challenges to standard nitrile reduction methodologies. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the experimental procedures for the effective reduction of nitriles within 1-azabicyclo[2.2.2]octane systems. We will explore the mechanistic underpinnings of common reduction strategies, address the potential for catalyst inhibition, and provide detailed, field-proven protocols to ensure successful and high-yielding transformations.

Challenges in the Reduction of Nitriles on the Quinuclidine Scaffold

The primary challenge in the chemical transformation of molecules containing the 1-azabicyclo[2.2.2]octane moiety is the presence of the sterically accessible and basic tertiary amine. This functional group can interact with and deactivate catalysts, particularly the transition metals used in catalytic hydrogenation. This phenomenon, known as catalyst poisoning, can lead to sluggish or incomplete reactions. Furthermore, the choice of reducing agent must be carefully considered to avoid undesired side reactions, such as ring opening or the formation of secondary and tertiary amine byproducts.[1][2][3]

Comparative Analysis of Reduction Methodologies

Two primary strategies are widely employed for the reduction of nitriles to primary amines: catalytic hydrogenation and chemical hydride reduction. The selection of the optimal method for a 1-azabicyclo[2.2.2]octane-containing substrate depends on factors such as the presence of other functional groups, scalability, and safety considerations.

Method	Advantages	Disadvantages	Considerations for Quinuclidine Systems
Catalytic Hydrogenation	- High atom economy- Environmentally benign (water as a byproduct)- Generally high yielding- Catalyst can often be recycled	- Potential for catalyst poisoning by the tertiary amine- May require high pressures and temperatures- Potential for over-reduction or side reactions (formation of secondary/tertiary amines)[2][4]	- Catalyst choice is critical (Raney Nickel is often preferred over Palladium or Platinum)[5][6]- Addition of ammonia can suppress byproduct formation[4][7]- May require higher catalyst loading or longer reaction times.
Chemical Hydride Reduction (e.g., LiAlH₄)	- Powerful reducing agent, effective for a wide range of nitriles[8][9]- Generally proceeds at lower temperatures- Less susceptible to poisoning by tertiary amines	- Stoichiometric reagent, generating significant waste- Highly reactive and pyrophoric, requiring careful handling[9][10]- Work-up can be challenging due to the formation of aluminum salts[9][11]	- A reliable method when catalytic hydrogenation fails- Requires anhydrous conditions- Careful, controlled work-up is essential for good yields and product purity.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific substrate.

Protocol 1: Catalytic Hydrogenation using Raney® Nickel

This protocol is often the first choice due to its environmental and economic advantages. Raney® Nickel is generally more robust against poisoning by nitrogen-containing compounds compared to precious metal catalysts.[5][6][12]

Workflow Diagram:

Caption: Workflow for Catalytic Hydrogenation of Nitriles.

Materials:

• 1-Azabicyclo[2.2.2]octane nitrile derivative

• Raney® Nickel (50% slurry in water)

• Methanol (anhydrous)

• Ammonia solution (7 N in methanol)

• Hydrogen gas (high purity)

• Celite® or other filter aid

• High-pressure hydrogenation apparatus (e.g., Parr shaker)

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the required amount of Raney® Nickel slurry (typically 10-50 wt% of the substrate) with anhydrous methanol three times to remove the water.

• Reaction Setup: To a solution of the 1-azabicyclo[2.2.2]octane nitrile (1.0 eq) in a mixture of methanol and 7 N methanolic ammonia (e.g., 10:1 v/v, 10-20 mL per gram of substrate), add the washed Raney® Nickel. The addition of ammonia helps to suppress the formation of secondary and tertiary amine byproducts.[4][7]

• Hydrogenation: Transfer the suspension to a high-pressure reactor. Seal the reactor and purge with nitrogen gas, followed by purging with hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (typically 50-500 psi) and heat to the appropriate temperature (e.g., 50-100 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by periodically taking samples (after cooling and depressurizing) and analyzing by TLC, GC/MS, or LC/MS until the starting material is consumed.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Purge the reactor with nitrogen.

• Isolation: Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with methanol.

• Purification: Concentrate the combined filtrate under reduced pressure. The resulting crude primary amine can be purified by column chromatography on silica gel (using a mobile phase containing a small amount of a basic modifier like triethylamine to prevent streaking) or by crystallization of a salt (e.g., hydrochloride).

Protocol 2: Chemical Hydride Reduction using Lithium Aluminum Hydride (LiAlH₄)

This method is a robust alternative, particularly if catalytic hydrogenation proves ineffective due to catalyst poisoning. LiAlH₄ is a potent reducing agent that readily converts nitriles to primary amines.[8][9][13]

Workflow Diagram:

Caption: Workflow for LiAlH₄ Reduction of Nitriles.

Materials:

• 1-Azabicyclo[2.2.2]octane nitrile derivative

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (e.g., 15% w/v)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Dry, inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add LiAlH₄ (1.5-3.0 eq) and suspend it in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Addition of Nitrile: Dissolve the 1-azabicyclo[2.2.2]octane nitrile (1.0 eq) in anhydrous THF and add it to the dropping funnel. Add the nitrile solution dropwise to the stirred LiAlH₄ suspension, maintaining the temperature at 0 °C. The reaction is exothermic.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours or until the reaction is complete, as monitored by TLC.

• Work-up (Fieser Method): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add the following reagents dropwise with vigorous stirring:

  • 'x' mL of water (where 'x' is the mass of LiAlH₄ in grams used).

  • 'x' mL of 15% aqueous NaOH solution.

  • '3x' mL of water. This procedure is designed to precipitate the aluminum salts as a granular solid that is easy to filter.[10][11][14]

• Isolation: Stir the resulting mixture at room temperature for 30 minutes. The precipitate should become white and granular. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

• Extraction and Purification: Transfer the filtrate to a separatory funnel. If two layers form, separate them. Extract the aqueous layer with additional portions of an organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude primary amine can then be purified by column chromatography or crystallization.

Conclusion

The reduction of nitriles on the 1-azabicyclo[2.2.2]octane scaffold is a crucial transformation in the synthesis of novel therapeutic agents. While the inherent basicity of the quinuclidine nitrogen can pose challenges, particularly for catalytic hydrogenation, these can be overcome through careful selection of the catalyst and reaction conditions. Alternatively, chemical hydride reduction with reagents like LiAlH₄ offers a reliable and powerful method. The protocols detailed in this application note provide a solid foundation for researchers to successfully achieve this important transformation, enabling the advancement of drug discovery programs.

References

• Chemistry LibreTexts. (2021, August 11). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. [Link]

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• JoVE. (2025, May 22). Nitriles to Amines: LiAlH4 Reduction. [Link]

• ChemicalDesk.Com. (2011, November 23). Mechanism (LAH reduction nitrile to amine). [Link]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• WordPress. (2025, December 18). Nitrile Reduction. [Link]

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• University of Rochester, Department of Chemistry. Workup: Aluminum Hydride Reduction. [Link]

• ResearchGate. (2014, September 30). Can anyone suggest the best method for lithium aluminium hydride work up?[Link]

• Periodica Polytechnica Chemical Engineering. (2018, July 2). Selective Heterogeneous Catalytic Hydrogenation of Nitriles to Primary Amines. [Link]

• YouTube. (2011, June 6). 20.2.6 Describe the reduction of nitriles using H2 and Ni catalyst IB Chemistry HL. [Link]

• Chemguide. REDUCING NITRILES TO PRIMARY AMINES. [Link]

• ResearchGate. (2017, December 14). How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings?[Link]

• University of Calgary. Ch20: Reduction of Nitriles using LiAlH4 to amines. [Link]

• ACS Publications. (2024, February 9). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. [Link]

• University of Leeds, School of Chemistry. Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

• Sparkl. Revision Notes - Reduction of Amides and Nitriles to Amines | Nitrogen Compounds | Chemistry - 9701 | AS & A Level. [Link]

• Semantic Scholar. Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines. [Link]

• ACS Publications. Enantioselective Synthesis of α-Amino Nitriles from N-Benzhydryl Imines and HCN with a Chiral Bicyclic Guanidine as Catalyst | Organic Letters. [Link]

• ScienceDirect. Quinuclidine and its derivatives as hydrogen-atom-transfer catalysts in photoinduced reactions. [Link]

• Organic Chemistry Data. Nitrile to Amine - Common Conditions. [Link]

• Publikationsserver der Universität Regensburg. (2021, September 24). Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. [Link]

• Organic Chemistry Portal. Amine synthesis by nitrile reduction. [Link]

• Study Mind. Amines - Nitriles (A-Level Chemistry). [Link]

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• Bentham Science. Recent Achievements in the Hydrogenation of Nitriles Catalyzed by Transitional Metals. [Link]

• PMC - NIH. (2017, January 23). Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. [Link]

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• BYJU'S. Preparation of Raney Nickel. [Link]

• NIH. Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. [Link]

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• Arkat USA. Ring expansions of 1-azabicyclo[n.1.0]alkanes. Recent developments. [Link]

• ChemRxiv. (2023, March 24). Modular Synthesis of Bicyclic Twisted Amides and Anilines. [Link]

• ResearchGate. (2025, August 6). A Mild and Efficient Method for the Reduction of Nitriles. [Link]

• ResearchGate. The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel/Formic Ac. [Link]

• YouTube. (2014, November 23). Making amines from nitriles. [Link]

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Application Notes and Protocols: The Role of Chiral Ligands in Asymmetric Transition-Metal Catalysis

Prepared by: Gemini, Senior Application Scientist

Introduction: The Imperative of Chirality in Modern Chemistry

In the landscape of pharmaceutical, agrochemical, and materials science, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. Chiral molecules, which exist as non-superimposable mirror images called enantiomers, often exhibit drastically different biological activities.[1][2] One enantiomer may be a life-saving drug while its counterpart could be inert or even toxic.[1] Consequently, the ability to selectively synthesize a single enantiomer is a cornerstone of modern chemical synthesis.[2][3][4]

Asymmetric catalysis provides the most elegant and efficient solution to this challenge.[5][6] At the heart of this technology lies the catalyst: a combination of a transition metal and a chiral ligand. The chiral ligand, an optically active organic molecule, coordinates to the metal center to create a well-defined, asymmetric environment.[7][8] This chiral pocket forces the reacting substrate to approach the metal from a specific trajectory, thereby directing the reaction to preferentially form one enantiomer over the other.[7] This guide provides an in-depth exploration of the principles, key ligand classes, and experimental methodologies that underpin the use of chiral ligands in transition-metal catalysis.

Core Principle: The Mechanism of Chiral Induction

The fundamental role of a chiral ligand is to transfer its stereochemical information to the catalytic cycle. This is achieved by creating a chiral coordination sphere around the central metal atom. When a prochiral substrate (a molecule that can be converted into a chiral product) binds to this metal-ligand complex, two diastereomeric transition states are possible, each leading to one of the two possible product enantiomers.

Because these transition states are diastereomeric, they have different energies. An effective chiral ligand maximizes the energy difference (ΔΔG‡) between these two pathways. The lower energy pathway is favored, leading to the preferential formation of one enantiomer. The degree of selectivity is directly related to this energy difference. Factors such as the ligand's steric bulk, electronic properties, and the rigidity of its backbone are meticulously engineered to maximize this differentiation.[7]

Caption: Principle of Asymmetric Induction via a Chiral Metal-Ligand Complex.

Key Classes of "Privileged" Chiral Ligands

Decades of research have led to the discovery of certain ligand scaffolds that demonstrate high efficacy across a wide range of reactions. These are often referred to as "privileged ligands."

BINAP: The Atropisomeric Pioneer

2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) is a C₂-symmetric diphosphine ligand whose chirality arises not from a stereocenter, but from restricted rotation around the C-C bond connecting the two naphthyl rings (atropisomerism).[9] This unique axial chirality creates a highly effective and well-defined chiral environment.[3][9]

• Coordinating Metals: Primarily Ruthenium (Ru) and Rhodium (Rh), but also Palladium (Pd) and Silver (Ag).[3][4][9]

• Key Applications:

  • Asymmetric Hydrogenation: BINAP-Ru complexes are exceptionally effective for the enantioselective hydrogenation of olefins, ketones, and imines, a critical step in producing chiral alcohols and amines for the pharmaceutical industry.[3][10]

  • Heck Reactions & Cross-Coupling: BINAP-Pd complexes facilitate the formation of stereogenic centers during carbon-carbon bond formation.[3][10]

Salen Ligands: Versatility in Coordination

Salen-type ligands are tetradentate Schiff bases, typically formed from the condensation of a salicylaldehyde derivative and a chiral diamine.[11] Their structure is highly tunable, allowing for fine adjustments to both steric and electronic properties.[12][13] This versatility enables them to coordinate with a vast number of transition metals.[11][12]

• Coordinating Metals: Manganese (Mn), Cobalt (Co), Titanium (Ti), Chromium (Cr), and Aluminum (Al).[12][14]

• Key Applications:

  • Asymmetric Epoxidation: Mn-Salen complexes are renowned for the Jacobsen-Katsuki epoxidation of unfunctionalized olefins.[14]

  • Kinetic Resolution: Co-Salen complexes show outstanding efficiency in the hydrolytic kinetic resolution of epoxides.[14]

  • Henry Reactions: Co-Salen complexes also catalyze the asymmetric Henry reaction to produce enantioenriched nitro alcohols.[15]

Trost Ligands: Mastering Asymmetric Allylic Alkylation

Developed by Barry Trost, these C₂-symmetric diphosphine ligands are based on a trans-1,2-diaminocyclohexane (DACH) backbone.[16] They are instrumental in the Palladium-catalyzed Trost Asymmetric Allylic Alkylation (AAA), a powerful method for forming C-C, C-N, C-O, and C-S bonds.[17][18]

• Coordinating Metal: Exclusively Palladium (Pd).

• Key Applications:

  • Asymmetric Allylic Alkylation (AAA): The Trost ligand creates a well-defined chiral pocket around the palladium center, allowing for the enantioselective attack of various nucleophiles on allylic substrates.[17][18] This reaction is widely used in the synthesis of complex natural products and pharmaceuticals.[17]

Application Notes and Protocols

Success in asymmetric catalysis hinges on meticulous experimental design and execution. The following protocols provide a framework for catalyst screening and a detailed procedure for a benchmark reaction.

Protocol 1: General Procedure for Catalyst Screening

The identification of an optimal catalyst for a new transformation requires screening a matrix of ligands, metal precursors, and reaction conditions.[19] This process is often accelerated using high-throughput screening techniques.[20][21]

Caption: Experimental workflow for high-throughput catalyst screening.

Step-by-Step Methodology:

• Preparation (Inert Atmosphere): All operations should be conducted in a glovebox or using Schlenk line techniques to exclude air and moisture, which can deactivate catalysts.[22][23]

• Stock Solutions: Prepare stock solutions of various chiral ligands and metal precursors in an appropriate anhydrous, degassed solvent (e.g., THF, Dichloromethane, Toluene).

• Catalyst Formation: In an array of vials or a 96-well plate, dispense the metal precursor solution followed by the chiral ligand solution. Allow the mixture to stir for a predetermined time (e.g., 15-30 minutes) at room temperature to facilitate the formation of the active catalyst.[22]

• Reaction Initiation: Add the substrate, followed by any other necessary reagents (e.g., a base, an additive).[22]

• Reaction Monitoring: Seal the vials/plate and place on a stirring block at the desired reaction temperature. Monitor the reaction by taking small aliquots at set time points.

• Analysis: Quench the aliquots and analyze by an appropriate method (e.g., GC, LC-MS) to determine conversion. The enantiomeric excess (ee) must be determined using a chiral stationary phase (e.g., chiral HPLC or SFC).[20]

• Optimization: Once promising "hits" (ligand/metal combinations) are identified, further optimization of solvent, temperature, catalyst loading, and substrate concentration is performed to maximize yield and enantioselectivity.[24]

Protocol 2: Ru-BINAP Catalyzed Asymmetric Hydrogenation of an Aryl Ketone

This protocol details a representative procedure for the asymmetric hydrogenation of 1-acetonaphthone, a common benchmark substrate.

Materials:

• Catalyst Precursor: [RuCl₂(benzene)]₂

• Ligand: (R)-BINAP

• Substrate: 1-acetonaphthone

• Solvent: Anhydrous, degassed Methanol (MeOH)

• Hydrogen Source: High-purity hydrogen gas (H₂)

• Base: Potassium tert-butoxide (KOtBu)

Procedure:

• Catalyst Preparation: In a glovebox, add [RuCl₂(benzene)]₂ (1 eq) and (R)-BINAP (2.2 eq) to a flame-dried Schlenk flask equipped with a stir bar.

• Solvent Addition: Add anhydrous, degassed MeOH and stir the resulting suspension at room temperature for 30 minutes to form the active catalyst. The solution should become a clear, homogeneous orange-yellow.

• Reaction Setup: In a separate flask, dissolve 1-acetonaphthone (100 eq) and KOtBu (5 eq) in anhydrous, degassed MeOH.

• Transfer: Transfer the substrate solution to the catalyst solution via cannula.

• Hydrogenation: Transfer the flask to a hydrogenation autoclave. Purge the autoclave three times with H₂ gas, then pressurize to the desired pressure (e.g., 4-10 atm).

• Reaction: Stir the reaction vigorously at room temperature for the specified time (e.g., 4-12 hours). Reaction progress can be monitored by TLC or GC analysis of aliquots.[22]

• Workup: Once the reaction is complete, carefully vent the autoclave. Quench the reaction by adding a small amount of water.

• Purification & Analysis: Concentrate the mixture under reduced pressure. Purify the resulting alcohol by flash column chromatography. Determine the enantiomeric excess of the purified product by chiral HPLC.

Data Presentation and Troubleshooting

Systematic data collection is crucial for comparing the efficacy of different catalytic systems.

Table 1: Comparison of Chiral Ligands in Asymmetric Hydrogenation

Substrate	Catalyst System	Temp (°C)	H₂ Pressure (atm)	Yield (%)	ee (%)	Reference
Tiglic Acid	[Ru(OAc)₂(R)-BINAP]	20	4	91	95	[22]
Methyl acetoacetate	Ru/(S)-BINAP	80	100	>99	99	[25]
Amino Ketones	Ru/(DM-BINAP)/DAIPEN	RT	8	>99	99.8	[26]
Geraniol	Ru/(S)-BINAP	RT	30	96	96	[25]

Note: Data is compiled from representative literature and serves as an illustrative example.

Troubleshooting Common Issues

Even with established protocols, challenges can arise. A systematic approach to troubleshooting is essential.[23]

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Application Note & Protocols: Strategic Incorporation of the Azabicyclo[2.2.2]octane Moiety into Peptide Architectures

Introduction: Engineering Peptide Conformation and Function with Bicyclic Scaffolds

The rational design of peptides with enhanced therapeutic properties—such as improved metabolic stability, receptor affinity, and bioavailability—often necessitates the introduction of conformational constraints. The azabicyclo[2.2.2]octane (ABO) scaffold, a rigid bicyclic structure, has emerged as a powerful tool for peptide chemists and drug developers.[1] Its incorporation into a peptide backbone introduces significant steric hindrance and a defined geometric trajectory, effectively forcing the peptide into specific secondary structures, such as β-turns.[2] This conformational rigidity can lock the peptide into its bioactive conformation, leading to enhanced target engagement and reduced susceptibility to proteolytic degradation.

This application note provides a comprehensive guide for researchers on the methodologies for incorporating the azabicyclo[2.2.2]octane moiety into peptide structures. We will delve into the synthesis of key building blocks, detail protocols for both solid-phase and solution-phase peptide synthesis, and discuss the critical considerations for handling these sterically demanding residues.

Part 1: Synthesis of Azabicyclo[2.2.2]octane-based Amino Acid Building Blocks

The successful incorporation of the ABO moiety begins with the synthesis of a suitable amino acid analogue. A common and versatile building block is a 2-azabicyclo[2.2.2]octane-3-carboxylic acid derivative, which can be prepared with appropriate protecting groups for peptide synthesis. The synthesis often involves multi-step organic chemistry, and various routes have been reported in the literature.[3][4] Below is a representative, generalized workflow for the synthesis of an N-terminally protected ABO amino acid suitable for solid-phase peptide synthesis (SPPS).

Workflow for Building Block Synthesis

Caption: Generalized workflow for the synthesis of an Fmoc-protected azabicyclo[2.2.2]octane amino acid.

Part 2: Incorporation via Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis is the most common method for assembling peptides in a stepwise manner.[5] The incorporation of a sterically hindered amino acid like an ABO derivative requires careful optimization of coupling conditions to ensure high yields and prevent incomplete reactions. The choice of coupling reagent is paramount.

Key Considerations for SPPS with ABO Amino Acids:

• Orthogonal Protection Strategy: The standard Fmoc/tBu strategy is generally applicable.[6][7][8] The Nα-amino group of the incoming ABO amino acid is protected with the base-labile Fmoc group, while reactive side chains of other amino acids are protected with acid-labile groups (e.g., tBu, Boc, Trt).[9]

• Coupling Reagents: Due to the steric bulk of the ABO moiety, standard carbodiimide-based coupling reagents may be inefficient. More potent activating reagents are recommended.[10][11] The choice of reagent can significantly impact coupling efficiency.

Coupling Reagent	Activating Species	Advantages
HATU	OAt-ester	Highly efficient, especially for hindered couplings, due to the anchimeric assistance from the pyridine nitrogen.
HBTU/TBTU	OBt-ester	Widely used and effective for many standard and some difficult couplings.
PyBOP	OBt-ester	Phosphonium-based reagent, often used for difficult couplings with reduced racemization.
COMU	Oxyma-ester	High reactivity, comparable to or exceeding HATU in some cases, with non-explosive byproducts.

Detailed Protocol: SPPS Incorporation of an Fmoc-ABO-OH Building Block

This protocol assumes a standard manual SPPS setup using a fritted glass reaction vessel.[5] All steps are performed at room temperature unless otherwise specified.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin depending on desired C-terminus)

• Fmoc-ABO-OH

• Other required Fmoc-protected amino acids

• Deprotection Solution: 20% piperidine in DMF

• Coupling Reagents: HATU, N,N-Diisopropylethylamine (DIPEA)

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

• Washing Solvents: DMF, DCM, Isopropanol (IPA)

• Cleavage Cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H₂O

Workflow:

Caption: Step-by-step workflow for the solid-phase synthesis of a peptide containing an azabicyclo[2.2.2]octane residue.

Step-by-Step Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in the reaction vessel.

• Fmoc Deprotection: Drain the DMF, add the deprotection solution, and agitate for 3 minutes. Drain and repeat with fresh deprotection solution for 10 minutes.

• Washing: Wash the resin thoroughly (3x DMF, 3x DCM, 3x DMF).

• Coupling of Fmoc-ABO-OH:

  • In a separate vial, pre-activate the Fmoc-ABO-OH (3 eq. relative to resin loading) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 2-4 hours. Causality Note: The extended coupling time and use of a potent activator like HATU are necessary to overcome the steric hindrance of the bicyclic structure and ensure a near-quantitative reaction.[10]

  • Recommendation: Perform a Kaiser test to check for complete coupling. If the test is positive (indicating free amines), a second coupling (double coupling) is strongly advised.

• Washing: Wash the resin as in step 3.

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide chain.

• Final Deprotection and Cleavage:

  • After the final coupling, perform a final Fmoc deprotection (step 2) followed by a final wash (step 3).

  • Dry the resin under vacuum.

  • Add the cleavage cocktail and gently agitate for 2-3 hours.

  • Filter the resin and collect the filtrate containing the crude peptide.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding the TFA filtrate to a large volume of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the crude peptide pellet.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS).[12]

Part 3: Incorporation via Solution-Phase Synthesis

For shorter peptides or fragment condensation, solution-phase peptide synthesis (SolPPS) offers an alternative to SPPS.[13][14] While more labor-intensive in terms of purification after each step, it can be advantageous for large-scale synthesis. The principles of activation and coupling remain the same as in SPPS, with potent coupling reagents being essential for the sterically hindered ABO moiety.

Protocol: Dipeptide Formation in Solution Phase (e.g., Fmoc-ABO-Ala-OMe)

Materials:

• Fmoc-ABO-OH

• H-Ala-OMe·HCl (Alanine methyl ester hydrochloride)

• HATU

• DIPEA

• Solvents: DMF or a mixture of DCM/DMF

• Saturated NaHCO₃ solution, 1M HCl solution, Brine

• Anhydrous MgSO₄

Procedure:

• Dissolution: Dissolve Fmoc-ABO-OH (1 eq.) and HATU (1 eq.) in DMF.

• Amine Neutralization: In a separate flask, dissolve H-Ala-OMe·HCl (1.1 eq.) in DMF and add DIPEA (2.2 eq.) to neutralize the hydrochloride salt and act as the base for the coupling reaction.

• Activation: Add DIPEA (2 eq.) to the Fmoc-ABO-OH/HATU solution and stir for 5 minutes.

• Coupling: Add the activated Fmoc-ABO-OH solution to the H-Ala-OMe solution. Stir at room temperature for 4-6 hours, monitoring the reaction by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting dipeptide by flash column chromatography.

Conclusion

The incorporation of the azabicyclo[2.2.2]octane moiety is a validated and powerful strategy for designing conformationally constrained peptides with potentially superior pharmacological profiles. The primary challenge lies in overcoming the steric hindrance of this rigid scaffold during peptide bond formation. By employing potent coupling reagents such as HATU, optimizing reaction times, and utilizing double coupling when necessary, researchers can successfully synthesize these complex and valuable peptide analogues. The protocols outlined in this guide provide a robust starting point for the exploration and development of novel ABO-containing peptides for a wide range of therapeutic and research applications.

References

• Title: Peptides derivatized with bicyclic quaternary ammonium ionization tags.
• Title: Synthesis of conformationally restricted amino acids and their use in the preparation of biologically active peptides and peptidomimetic Source: Google Cloud AI URL
• Title: Development of a Stereoselective Synthesis of (1R,4R)- and (1S,4S)-2-Oxa-5-azabicyclo[2.2.
• Title: Peptide Coupling Reagents Guide Source: Sigma-Aldrich URL
• Title: Synthesis and Molecular Structure of Chiral (2S, 5S)-tert-Butyl 3-Oxo-2-oxa-5-azabicyclo[2.2.
• Title: Cas 280-38-6,2-azabicyclo[2.2.
• Title: Efficient peptide coupling involving sterically hindered amino acids Source: PubMed URL
• Source: Chemical Science (RSC Publishing)
• Title: Structure of Various Protecting Groups Used In SPPS.
• Title: Orthogonal Protection in Peptide Synthesis: A Technical Guide for Researchers Source: Benchchem URL
• Title: Practical Synthesis Guide to Solid Phase Peptide Chemistry Source: Google Cloud AI URL
• Title: METHODS FOR SYNTHESIZING β-HOMOAMINO ACIDS Source: Google Patents URL
• Title: Amino Acid Derivatives for Peptide Synthesis Source: Google Cloud AI URL
• Title: Peptide Coupling Reagents, More than a Letter Soup Source: ACS Publications URL
• Title: Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS)
• Title: (S)

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Synthesis of Novel Bioactive Compounds: A Practical Guide to Modern Synthetic Methodologies

This comprehensive guide is intended for researchers, scientists, and drug development professionals engaged in the discovery and synthesis of novel bioactive compounds. It moves beyond theoretical concepts to provide practical, field-proven insights and detailed protocols for the synthesis of molecules with therapeutic potential. The methodologies presented herein are grounded in established chemical principles and supported by authoritative literature, ensuring scientific integrity and reproducibility.

Introduction: The Imperative for Innovation in Chemical Synthesis

The relentless pursuit of new therapeutic agents to combat a myriad of human diseases is the primary driver for the synthesis of novel bioactive compounds. Organic synthesis is the cornerstone of this endeavor, providing the tools to construct complex molecular architectures that can interact with biological targets with high specificity and efficacy.[1][2] Modern synthetic chemistry has evolved beyond the mere replication of natural products, now enabling the creation of diverse chemical entities with tailored pharmacological properties.[3] This guide will delve into practical applications of modern synthetic strategies, offering detailed protocols for the synthesis of promising anticancer and antiviral agents.

Section 1: Targeting Cancer with Synthetic Small Molecules

Cancer remains a formidable challenge to human health, necessitating the continuous development of innovative and effective treatment strategies. Small molecule inhibitors of key cellular processes, such as cell division and signal transduction, represent a major class of anticancer drugs. This section will focus on the synthesis of two classes of potent anticancer agents: combretastatin A-4 analogues that target tubulin polymerization and pyrazolo[3,4-d]pyrimidine derivatives that function as kinase inhibitors.

Application Note 1: Combretastatin A-4 Analogues as Potent Antimitotic Agents

Background: Combretastatin A-4 (CA-4), a natural product isolated from the African bush willow Combretum caffrum, is a powerful inhibitor of tubulin polymerization.[4][5] By binding to the colchicine site on β-tubulin, CA-4 disrupts the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis in cancer cells.[4][5] However, the clinical utility of CA-4 is limited by its poor water solubility and the isomerization of the biologically active cis-stilbene to the inactive trans-isomer.[5] To overcome these limitations, synthetic chemists have developed a plethora of CA-4 analogues with improved pharmacokinetic properties and enhanced anticancer activity.[1][5][6]

Synthetic Strategy: A common and effective strategy for the synthesis of CA-4 and its analogues is the Suzuki cross-coupling reaction.[6] This palladium-catalyzed reaction allows for the stereoselective formation of the crucial cis-stilbene core by coupling a (Z)-vinyl halide with a substituted arylboronic acid. This approach offers high yields and functional group tolerance, making it ideal for generating a library of analogues with diverse substitution patterns on the B-ring.

Experimental Workflow: Suzuki Coupling for CA-4 Analogue Synthesis

Below is a generalized workflow for the synthesis of CA-4 analogues via a Suzuki coupling reaction.

Caption: Synthetic workflow for Combretastatin A-4 analogues.

Protocol 1: Synthesis of a Combretastatin A-4 Analogue

This protocol describes the synthesis of a representative CA-4 analogue using a two-step sequence involving a Wittig reaction followed by a Suzuki coupling.[6]

Step 1: Synthesis of (Z)-1-iodo-1-(3,4,5-trimethoxyphenyl)ethene

• To a stirred solution of (iodomethyl)triphenylphosphonium iodide (1.2 eq) in anhydrous tetrahydrofuran (THF) under an argon atmosphere at -78 °C, add sodium hexamethyldisilazide (NaHMDS) (1.1 eq) dropwise.

• Stir the resulting dark red solution for 30 minutes at -78 °C.

• Add a solution of 3,4,5-trimethoxybenzaldehyde (1.0 eq) in THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the (Z)-vinyl iodide.

Step 2: Suzuki Coupling to form the CA-4 Analogue

• To a solution of the (Z)-vinyl iodide (1.0 eq) and the desired substituted arylboronic acid (1.5 eq) in 1,2-dimethoxyethane (DME), add an aqueous solution of sodium carbonate (2 M, 3.0 eq).

• Bubble argon through the mixture for 15 minutes to degas.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the reaction mixture.

• Heat the mixture to 80 °C and stir for 20 hours under an argon atmosphere.

• Cool the reaction to room temperature and dilute with water.

• Extract the mixture with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purify the residue by column chromatography on silica gel to yield the final CA-4 analogue.

Quantitative Data: Representative CA-4 Analogues

Compound	B-ring Substitution	Yield (%)	IC50 (MCF-7) (nM)
CA-4	3-hydroxy-4-methoxyphenyl	56 (overall)	2.5
Analogue 2a	2-fluoro-4-methoxyphenyl	65	1.8
Analogue 2b	2-chloro-4-methoxyphenyl	62	2.1
Analogue 2e	2-bromo-4-methoxyphenyl	58	1.9

Data synthesized from representative literature.[6]

Application Note 2: Pyrazolo[3,4-d]pyrimidines as Kinase Inhibitors

Background: Protein kinases are a large family of enzymes that play a critical role in cellular signal transduction pathways.[3] Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.[7] The pyrazolo[3,4-d]pyrimidine scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to mimic the adenine ring of ATP, the natural substrate for kinases.[8] This structural similarity allows pyrazolo[3,4-d]pyrimidine derivatives to act as competitive inhibitors in the ATP-binding pocket of various kinases, thereby blocking downstream signaling pathways that promote cancer cell proliferation and survival.[3][7]

Synthetic Strategy: A versatile and widely used method for the synthesis of the pyrazolo[3,4-d]pyrimidine core involves the condensation of a 5-aminopyrazole-4-carbonitrile with a suitable one-carbon synthon, such as formamide or formic acid.[9] This approach allows for the facile introduction of diverse substituents at various positions of the heterocyclic core, enabling the exploration of structure-activity relationships (SAR) to optimize kinase inhibitory potency and selectivity.

Experimental Workflow: Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives

The following diagram illustrates a general workflow for the synthesis of substituted pyrazolo[3,4-d]pyrimidines.

Caption: General synthetic route to Pyrazolo[3,4-d]pyrimidine kinase inhibitors.

Protocol 2: Synthesis of a 4-Anilino-pyrazolo[3,4-d]pyrimidine Kinase Inhibitor

This protocol outlines a general procedure for the synthesis of a 4-anilino-substituted pyrazolo[3,4-d]pyrimidine.

Step 1: Synthesis of 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile

• To a solution of ethyl (1-cyano-2-oxopropyl)carbamate (1.0 eq) in ethanol, add phenylhydrazine (1.1 eq).

• Reflux the reaction mixture for 4 hours.

• Cool the mixture to room temperature, and collect the precipitated solid by filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the aminopyrazole derivative.

Step 2: Synthesis of 3-Methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• Heat a mixture of the aminopyrazole from Step 1 (1.0 eq) in an excess of formamide at 180 °C for 5 hours.

• Cool the reaction mixture and pour it into ice water.

• Collect the resulting precipitate by filtration, wash with water, and dry to yield the pyrazolopyrimidinone.

Step 3: Synthesis of 4-Chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

• Reflux a suspension of the pyrazolopyrimidinone from Step 2 (1.0 eq) in phosphorus oxychloride (POCl₃) for 3 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the solution with a saturated sodium bicarbonate solution.

• Extract the product with chloroform, wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate to give the chloropyrazolopyrimidine.

Step 4: Synthesis of the Final 4-Anilino-pyrazolo[3,4-d]pyrimidine

• To a solution of the chloropyrazolopyrimidine from Step 3 (1.0 eq) in isopropanol, add the desired substituted aniline (1.2 eq) and a catalytic amount of concentrated hydrochloric acid.

• Reflux the mixture for 6 hours.

• Cool the reaction, and collect the precipitated solid by filtration.

• Recrystallize the crude product from a suitable solvent to obtain the pure 4-anilino-pyrazolo[3,4-d]pyrimidine derivative.

Quantitative Data: Representative Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors

Compound	R-group on Aniline	Yield (%)	IC50 (CDK2) (µM)
Inhibitor A	4-Chloro	75	0.52
Inhibitor B	3-Methoxy	81	0.89
Inhibitor C	4-Methyl	78	1.2

Data synthesized from representative literature.[3]

Section 2: Multicomponent Reactions for the Efficient Synthesis of Bioactive Heterocycles

Multicomponent reactions (MCRs) are powerful synthetic tools that allow for the construction of complex molecules from three or more starting materials in a single step.[10] These reactions are highly atom-economical and offer a rapid and efficient means of generating libraries of structurally diverse compounds for high-throughput screening. The Ugi four-component reaction (Ugi-4CR) is a prominent example of an MCR that has been widely employed in the synthesis of bioactive compounds.[11][12]

Application Note 3: The Ugi Reaction in the Synthesis of Bioactive Peptidomimetics

Background: The Ugi-4CR involves the reaction of an aldehyde or ketone, an amine, a carboxylic acid, and an isocyanide to produce an α-acylamino amide. The products of the Ugi reaction are often peptidomimetics, which are compounds that mimic the structure and function of peptides. These molecules have found applications as enzyme inhibitors and receptor ligands. The versatility of the Ugi reaction, stemming from the wide variety of commercially available starting materials, makes it an invaluable tool in drug discovery.[10][11]

Experimental Workflow: Ugi Four-Component Reaction

The following diagram illustrates the general workflow for an Ugi four-component reaction.

Caption: General workflow for the Ugi four-component reaction.

Protocol 3: Ugi Synthesis of a Bioactive Peptidomimetic

This protocol provides a general procedure for the synthesis of an α-acylamino amide via the Ugi-4CR.[11]

• To a solution of the amine (1.0 eq) and the aldehyde or ketone (1.0 eq) in methanol, stir the mixture at room temperature for 15 minutes.

• Add the carboxylic acid (1.0 eq) to the mixture and continue stirring for another 10 minutes.

• Add the isocyanide (1.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 24-48 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford the pure Ugi product.

Quantitative Data: Representative Ugi Reaction Products

Aldehyde	Amine	Carboxylic Acid	Isocyanide	Yield (%)
Benzaldehyde	Aniline	Acetic Acid	tert-Butyl isocyanide	85
Cyclohexanecarboxaldehyde	Benzylamine	Benzoic Acid	Cyclohexyl isocyanide	78
Isobutyraldehyde	Phenethylamine	Propionic Acid	Benzyl isocyanide	82

Data is representative of typical Ugi reaction yields.

Conclusion

The synthesis of novel bioactive compounds is a dynamic and evolving field that is critical for the advancement of medicine. This guide has provided a practical overview of modern synthetic methodologies, including catalytic cross-coupling reactions and multicomponent reactions, for the preparation of potent anticancer and antiviral agents. The detailed protocols and application notes are intended to serve as a valuable resource for researchers in their efforts to design and synthesize the next generation of therapeutic agents. The continued development of innovative and efficient synthetic strategies will undoubtedly accelerate the discovery of new medicines to address unmet medical needs.

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• UCL Discovery. (n.d.). A 2-step synthesis of Combretastatin A-4 and derivatives as potent tubulin assembly inhibitors. Retrieved from [Link]

• MDPI. (2020). Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. Molecules, 25(21), 5193. [Link]

• National Center for Biotechnology Information. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 29(15), 3489. [Link]

• ResearchGate. (2020). Synthesis of Combretastatin A-4 Analogs and their Biological Activities. Retrieved from [Link]

• ResearchGate. (2020). Synthesis of combretastatin A-4 analogs and their structures. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ugi Multicomponent Reaction. Retrieved from [Link]

• ResearchGate. (2018). Synthetic approaches for pyrazolo[3,4-d]pyrimidines. Retrieved from [Link]

• ACS Publications. (2020). From Ugi Multicomponent Reaction to Linkers for Bioconjugation. ACS Omega, 5(12), 6894–6903. [Link]

• MDPI. (2010). Design, Synthesis, and Antitumor Evaluation of Novel Pyrazolo[3,4-d]pyrimidine Derivatives. Molecules, 15(11), 7864–7877. [Link]

• National Center for Biotechnology Information. (2021). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][6][7]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Advances, 11(52), 32961–32982. [Link]

• ResearchGate. (2021). Design and synthesis of pyrazolo[3,4-d]pyrimidine RET inhibitors. Retrieved from [Link]

• ResearchGate. (2019). Synthesis and Antiviral Activity of New Thiazole, 1,2,4-Triazol and Oxindole Derivatives. Retrieved from [Link]

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• ACS Publications. (2017). Ugi Multicomponent Reaction Based Synthesis of Medium-Sized Rings. Organic Letters, 19(22), 6120–6123. [Link]

• National Center for Biotechnology Information. (2021). Synthesis and characterization of new thiazole-based Co(II) and Cu(II) complexes; therapeutic function of thiazole towards COVID-19 in comparing to current antivirals in treatment protocol. Journal of Molecular Structure, 1234, 130177. [Link]

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• IntechOpen. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Retrieved from [Link]

• JoVE. (2022, May 23). Optimization: Ugi Reaction Using Parallel Synthesis & Automated Liquid Handling l Protocol Preview [Video]. YouTube. [Link]

• National Center for Biotechnology Information. (2022). Revisiting the anticancer properties of phosphane(9-ribosylpurine-6-thiolato)gold(I) complexes and their 9H-purine precursors. JBIC Journal of Biological Inorganic Chemistry, 27(7-8), 657–667. [Link]

• MDPI. (2023). Thiopurines Analogues with Additional Ring: Synthesis, Spectroscopic Properties, and Anticancer Potency. International Journal of Molecular Sciences, 24(10), 8963. [Link]

• YouTube. (2024, January 18). Synthesis of Thiazole: Exploring Various Methods for Efficient Preparation [Video]. [Link]

• Wikipedia. (2024, November 28). Purine analogue. [Link]

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• 3. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Protocol for Setting Up Reactions with Air-Sensitive Quinuclidine Derivatives

Abstract

Quinuclidine and its derivatives are a versatile class of bicyclic amines utilized extensively as catalysts, ligands in coordination chemistry, and core scaffolds in pharmaceuticals.[1][2][3] Their high basicity and nucleophilicity, however, can render them and their reaction intermediates susceptible to degradation by atmospheric oxygen and moisture. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust protocols for setting up reactions involving air-sensitive quinuclidine derivatives. The protocols herein emphasize not just the procedural steps but the underlying chemical principles to ensure experimental success and safety.

Introduction: The Challenge of Air-Sensitivity in Quinuclidine Chemistry

Quinuclidine, with a pKa of its conjugate acid around 11.0, is a strong, sterically accessible organic base.[3] This inherent reactivity, while beneficial for catalysis, also presents a significant challenge: the potential for unwanted reactions with components of the atmosphere.

Reasons for Air-Sensitivity:

• Reaction with Carbon Dioxide: As strong bases, quinuclidine derivatives can readily react with atmospheric CO2 to form carbamates.

• Hygroscopicity: Many amine salts are hygroscopic and will readily absorb water from the atmosphere, which can interfere with anhydrous reaction conditions.

• Oxidation: While the saturated bicyclic structure of quinuclidine is generally robust, certain derivatives or their reaction intermediates may be susceptible to oxidation.

• Coordination to Sensitive Species: When used as ligands for organometallic complexes, the entire complex may become air-sensitive, even if the quinuclidine derivative itself is not.[4]

Failure to exclude air and moisture can lead to decreased reaction yields, formation of impurities, and in some cases, complete reaction failure. Therefore, the use of air-free techniques is paramount for reliable and reproducible results.[5][6]

Essential Equipment and Preparations

A successful air-sensitive reaction begins with meticulous preparation. The two primary methods for handling air-sensitive compounds are the use of a glovebox and a Schlenk line.[5][7]

Glassware Preparation

All glassware must be scrupulously dried to remove adsorbed water.

Protocol for Drying Glassware:

• Clean all glassware (reaction flasks, syringes, cannulas, etc.) and rinse with a suitable solvent.

• Place the glassware in an oven at a minimum of 125°C for at least 4 hours, or preferably overnight.[8]

• Assemble the hot glassware while flushing with a stream of dry, inert gas (nitrogen or argon).

• For Schlenk line techniques, the glassware should be further dried by connecting it to the line, evacuating under vacuum, and refilling with inert gas. This "evacuate-refill" cycle should be repeated at least three times.[5]

Solvent Deoxygenation

Solvents for air-sensitive reactions must be both anhydrous and deoxygenated. While commercially available anhydrous solvents are a good starting point, they often need to be degassed to remove dissolved oxygen.[9]

Methods for Solvent Deoxygenation:

Method	Procedure	Best For	Considerations
Freeze-Pump-Thaw	The solvent is frozen using liquid nitrogen, a vacuum is applied, and then the solvent is thawed. This cycle is repeated three times.[5][10]	Most effective method for removing dissolved gases.	Time-consuming; requires liquid nitrogen.
Inert Gas Bubbling	A stream of inert gas (argon or nitrogen) is bubbled through the solvent for an extended period (e.g., 30-60 minutes).[11][12]	Faster than freeze-pump-thaw; suitable for larger volumes.	May not be as thorough as freeze-pump-thaw. Solvent evaporation can occur.
Sparging with Sonication	The solvent is sonicated while under a light vacuum and then backfilled with inert gas. This cycle is repeated 5-10 times.[10]	A rapid method for degassing.	May not be as effective as freeze-pump-thaw for highly sensitive reactions.

For most applications involving quinuclidine derivatives, bubbling with an inert gas is sufficient. However, for highly sensitive organometallic reactions where a quinuclidine derivative is a ligand, the freeze-pump-thaw method is recommended.[10]

Reaction Setup Protocols

The choice between a glovebox and a Schlenk line often depends on the scale of the reaction and the nature of the reagents.[6]

Protocol 1: Reaction Setup in a Glovebox

A glovebox provides a contained inert atmosphere, making it ideal for handling solid quinuclidine derivatives and preparing stock solutions.[7][13]

Step-by-Step Protocol:

• Preparation: Bring all necessary, dried glassware, spatulas, stir bars, and sealed solvent containers into the glovebox antechamber.

• Antechamber Cycling: Evacuate and refill the antechamber with inert gas for at least three cycles before opening the inner door.[14]

• Reagent Weighing: Inside the glovebox, weigh the solid quinuclidine derivative directly into the reaction flask.

• Solvent Addition: Add the deoxygenated solvent to the reaction flask.

• Reagent Addition: Add any other solid or liquid reagents.

• Assembly: Assemble the reaction apparatus (e.g., with a condenser).

• Reaction Initiation: If heating is required, the sealed reaction vessel can be brought out of the glovebox and set up on a Schlenk line for heating under a positive pressure of inert gas.

Workflow for Glovebox Reaction Setup:

Caption: Glovebox workflow for air-sensitive reactions.

Protocol 2: Reaction Setup Using a Schlenk Line

A Schlenk line is a versatile tool for handling air-sensitive reagents and performing reactions under an inert atmosphere without a glovebox.[6][7]

Step-by-Step Protocol:

• Glassware Preparation: Assemble the dried reaction flask with a stir bar and septum on the Schlenk line.

• Evacuate-Refill Cycles: Evacuate the flask under vacuum and then backfill with inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Addition of Solid Quinuclidine Derivatives:

  • If air-stable: Quickly remove the septum and add the solid under a positive flow of inert gas from the Schlenk line.

  • If air-sensitive: Weigh the solid in a glovebox into a flask that can be attached to the Schlenk line.[14]

• Addition of Liquid Quinuclidine Derivatives or Solutions:

  • Use a clean, dry syringe that has been flushed with inert gas.[8][15]

  • Insert the needle through the septum of the reagent bottle and withdraw the desired volume.

  • Transfer the liquid to the reaction flask by piercing the septum.

• Solvent and Reagent Addition via Cannula or Syringe:

  • Deoxygenated solvent can be transferred from a solvent pot via a double-tipped needle (cannula).[5][8]

  • Other liquid reagents can be added via syringe.

• Reaction Monitoring: The reaction can be heated, cooled, and monitored while connected to the Schlenk line, which maintains a positive pressure of inert gas.

Workflow for Schlenk Line Reaction Setup:

Caption: Schlenk line workflow for air-sensitive reactions.

Safety Considerations

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves.[16] For pyrophoric reagents that may be used in conjunction with quinuclidine derivatives, flame-resistant lab coats and face shields are necessary.[17][18]

• Working Alone: Never work alone when handling highly reactive or pyrophoric materials.[16]

• Quenching and Waste Disposal: Carefully quench any residual reactive reagents before cleaning glassware. Dispose of all chemical waste according to your institution's guidelines.[16][17]

• Pressure Management: Ensure that any closed system is equipped with a pressure-relief device, such as an oil bubbler, to prevent over-pressurization.[10]

Conclusion

The successful use of quinuclidine derivatives in synthesis and catalysis hinges on the rigorous exclusion of air and moisture. By understanding the principles behind air-sensitive techniques and meticulously following the detailed protocols for both glovebox and Schlenk line setups, researchers can ensure the integrity of their reactions, leading to reliable and reproducible outcomes.

References

• Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). The Safe Use of Pyrophoric Reagents.

• Millar, S. (2013, May 7). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). ChemistryViews. Retrieved from [Link]

• Wipf, P. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh.

• University of Nebraska-Lincoln Environmental Health and Safety. (n.d.). Pyrophoric Reagents Handling in Research Labs. Retrieved from [Link]

• UCLA Chemistry and Biochemistry. (2009, February). Procedures for Safe Use of Pyrophoric Liquid Reagents. Retrieved from [Link]

• Oregon State University Environmental Health and Safety. (2009, October 30). Safe Handling of Pyrophoric Liquids. Retrieved from [Link]

• Molecular Inorganic Chemistry, University of Amsterdam. (2008, April 12). Working with air and moisture sensitive compounds.

• Millar, S. (2013, July 2). Tips and Tricks for the Lab: Air-Sensitive Techniques (3). ChemistryViews. Retrieved from [Link]

• Carnegie Mellon University. (n.d.). Pyrophoric Handling Procedure.

• Borys, A. M. (2023, January 29). An Illustrated Guide to Schlenk Line Techniques. Organometallics, 42(3), 182–196. [Link]

• Wipf, P. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh.

• Lee, J., et al. (2024). Enhanced Deoxygenation of Solvents via an Improved Inert Gas Bubbling Method with a Ventilation Pathway. ACS Omega. [Link]

• Lee, J., et al. (2024). Enhanced Deoxygenation of Solvents via an Improved Inert Gas Bubbling Method with a Ventilation Pathway. PubMed Central. Retrieved from [Link]

• Wikipedia. (n.d.). Quinuclidine. Retrieved from [Link]

• Wang, L., et al. (2020). Quinuclidine and its derivatives as hydrogen-atom-transfer catalysts in photoinduced reactions. Chinese Chemical Letters, 31(7), 1846-1854.
• Grokipedia. (n.d.). Quinuclidine.

• ACS Publications. (2024). Enhanced Deoxygenation of Solvents via an Improved Inert Gas Bubbling Method with a Ventilation Pathway. ACS Omega. Retrieved from [Link]

• Knez, D., et al. (2021). Profiling Novel Quinuclidine-Based Derivatives as Potential Anticholinesterase Drugs: Enzyme Inhibition and Effects on Cell Viability. PubMed Central. Retrieved from [Link]

• Mikhlina, E. E., & Yakhontov, L. (1984). Reactions of quinuclidine compounds involving opening of the bicyclic system (review). Chemistry of Heterocyclic Compounds, 20, 1-13.
• Herbert, D. E. (n.d.). 2.3 The Manipulation of Air-Sensitive Compounds. In [Source Book Title]. [Publisher, if available].
• Sigma-Aldrich. (n.d.). Handling air-sensitive reagents AL-134.
• Sigma-Aldrich. (n.d.). Transferring Air-Sensitive Reagents.
• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.

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• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. Air-free technique - Wikipedia [en.wikipedia.org]
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• 18. cmu.edu [cmu.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Chiral Separation of Quinuclidine Enantiomers

Welcome to the technical support center for the chiral separation of quinuclidine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of resolving quinuclidine enantiomers. The stereochemistry of quinuclidine derivatives is of paramount importance in pharmaceutical development, as different enantiomers can exhibit varied pharmacological and toxicological profiles.[1] For instance, (R)-3-quinuclidinol serves as a critical precursor in the synthesis of several active pharmaceutical ingredients, underscoring the need for robust enantioselective analytical methods.[1][2]

This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific experimental challenges and empower you to achieve optimal and reproducible separations.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Questions

Q1: Why is the chiral separation of quinuclidine derivatives a critical step in drug development?

The spatial arrangement of atoms in a chiral molecule, known as its stereochemistry, can lead to significant differences in how each enantiomer interacts with biological systems. Regulatory bodies often mandate the marketing of a single, therapeutically active enantiomer of a chiral drug to ensure safety and efficacy.[1] Therefore, precise and validated chiral separation methods are indispensable for both quality control during manufacturing and for preparative purification to isolate the desired enantiomer.[1]

Q2: What are the principal analytical techniques for separating quinuclidine enantiomers?

The most prevalent methods for the chiral resolution of quinuclidine enantiomers include:

• High-Performance Liquid Chromatography (HPLC): Widely used for its versatility and robustness in both analytical and preparative scale separations.[1]

• Supercritical Fluid Chromatography (SFC): A powerful technique, especially for nonpolar compounds, offering faster separations than HPLC.[3]

• Gas Chromatography (GC): Particularly effective for volatile quinuclidine derivatives.[1]

• Capillary Electrophoresis (CE): An alternative technique that offers high efficiency and requires minimal sample and solvent.[1][4]

The selection of the most appropriate technique is contingent upon the specific quinuclidine derivative, the analytical goal (e.g., quantitative purity assessment versus preparative isolation), and the instrumentation available in the laboratory.[1]

Method Development & Optimization

Q3: My quinuclidine derivative, such as 3-quinuclidinol, lacks a strong UV chromophore. How can I achieve adequate detection in HPLC?

For compounds with poor UV absorbance, pre-column derivatization is a highly effective and common strategy.[1] This involves reacting the analyte with a UV-active derivatizing agent, such as benzoyl chloride, to introduce a chromophore that allows for sensitive UV detection.[5][6] This approach has been successfully employed for the quantitative analysis of 3-(S)-quinuclidinol in the presence of its (R)-enantiomer.[1][6]

Q4: What types of chiral stationary phases (CSPs) are generally effective for separating quinuclidine enantiomers?

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, have demonstrated broad applicability and excellent enantioselectivity for a variety of quinuclidine derivatives.[1] For example, Chiralpak® IC, a cellulose-based column, has been shown to provide high resolution in the separation of derivatized 3-quinuclidinol enantiomers.[5][6] In capillary electrophoresis, cyclodextrins and their derivatives are commonly employed as chiral selectors.[1][4]

Troubleshooting Common Issues

Q5: I'm observing significant peak tailing with my basic quinuclidine analyte. What is the cause and how can I improve the peak shape?

Peak tailing for basic compounds like quinuclidine is a frequent issue in reversed-phase HPLC. It often arises from secondary ionic interactions between the positively charged analyte and residual acidic silanol groups on the surface of the silica-based stationary phase.[1]

Here are several strategies to mitigate this problem:

• Mobile Phase Additives: Incorporating a small amount of a basic additive, such as diethylamine (DEA) or triethylamine (TEA), into the mobile phase is a common and effective solution.[1][7] These additives compete with the analyte for interaction with the active silanol sites, thereby minimizing peak tailing.[1]

• Use High-Purity, End-Capped Columns: Modern HPLC columns manufactured with high-purity silica and subjected to thorough end-capping have a reduced number of accessible silanol groups, which inherently leads to better peak shapes for basic compounds.[1]

• Operate at a High pH: Utilizing a pH-stable column (e.g., a hybrid silica-based column) at an elevated pH can deprotonate the basic analyte, reducing its ionic interaction with the stationary phase and improving peak symmetry.[1][8]

Q6: The resolution between my quinuclidine enantiomers is poor. What steps can I take to improve it?

Poor resolution can be attributed to several factors, including a non-optimal mobile phase, an unsuitable chiral stationary phase, or incorrect temperature settings.[1][9]

Here is a systematic approach to improving resolution:

• Optimize Mobile Phase Composition: Systematically adjust the ratio of the organic modifier to the alcoholic co-solvent. In normal-phase chromatography, fine-tuning the concentration of alcohols like ethanol or isopropanol can have a significant impact on enantioselectivity.[1][6]

• Screen Different Chiral Stationary Phases: Enantioselectivity is highly dependent on the specific interactions between the analyte and the CSP. If one type of CSP provides poor resolution, it is advisable to screen a variety of other CSPs with different chiral selectors.[1][9]

• Adjust Column Temperature: Temperature influences the thermodynamics of the chiral recognition mechanism. Experimenting with different column temperatures, for example, in 5 °C increments, can sometimes lead to a significant improvement in resolution.[1][10]

• Reduce Flow Rate: Lowering the mobile phase flow rate increases the residence time of the analytes on the column, allowing for more interactions with the stationary phase and potentially leading to better resolution, albeit with longer analysis times.[9][10]

Q7: My retention times are drifting over a sequence of injections. What could be causing this instability?

Retention time drift is often a sign of an unequilibrated column or changes in the mobile phase composition.

• Ensure Proper Column Equilibration: Chiral columns, especially polysaccharide-based ones, may require longer equilibration times than standard achiral columns.[10][11] Always allow sufficient time for the column to equilibrate with the mobile phase before starting a sequence of injections.

• Mobile Phase Stability: Ensure the mobile phase is well-mixed and that there is no evaporation of volatile components over time, which would alter its composition. Using a mobile phase that has been freshly prepared and degassed is recommended.

• Temperature Fluctuations: Ensure the column compartment temperature is stable, as fluctuations can affect retention times.[10]

• Additive Memory Effect: Certain mobile phase additives can adsorb onto the stationary phase and alter its properties over time, a phenomenon known as the "additive memory effect."[12] If you suspect this, flushing the column with a strong, compatible solvent may be necessary to restore its original performance.[13]

Data Presentation & Experimental Protocols

Table 1: Example HPLC Conditions for Derivatized 3-Quinuclidinol Enantiomers

Parameter	Method 1	Method 2
Derivatizing Agent	Benzoyl Chloride	p-Methoxybenzoyl chloride
Column	Chiralpak IC (250 x 4.6 mm, 5 µm)	Chiralpak IA (250 x 4.6 mm, 5 µm)
Mobile Phase	n-hexane:ethanol:2-propanol:diethylamine (80:8:12:0.4 v/v/v/v)	n-hexane:ethanol:ethanolamine (59.6:40:0.4 v/v/v)
Flow Rate	0.8 mL/min	1.0 mL/min
Column Temperature	15 °C	25 °C
Detection	UV at 230 nm	UV at 255 nm
Reference	[5][6]	[5]

Experimental Protocol: Pre-column Derivatization of 3-Quinuclidinol with Benzoyl Chloride

This protocol provides a general procedure for the derivatization of 3-quinuclidinol to enable UV detection.

• Sample Preparation: Accurately weigh and dissolve the 3-quinuclidinol sample in a suitable aprotic solvent such as dichloromethane.[6]

• Reagent Addition: To the sample solution, add a molar excess of triethylamine (as a base) followed by a molar excess of benzoyl chloride.[6]

• Reaction: Shake or vortex the mixture for approximately 5 minutes at room temperature to allow the reaction to proceed to completion.[6]

• Dilution: Dilute the reaction mixture to the final desired concentration with a suitable solvent, such as methanol, prior to HPLC analysis.[6]

Visualizations

Diagram 1: Troubleshooting Workflow for Poor Resolution

Caption: A systematic workflow for troubleshooting poor enantiomeric resolution.

Diagram 2: Experimental Workflow for Chiral HPLC Analysis with Derivatization

Caption: General workflow for chiral HPLC analysis incorporating pre-column derivatization.

References

• McKean, R., Kuma, N., & Quinty, R. (n.d.). Direct Chiral-Achiral HPLC Separation of Isomers of Antiemetic Quinuclidines. Journal of Chromatographic Science. Available from: [Link]

• Felice, L. J. (n.d.). Method for enantiomeric purity of a quinuclidine candidate drug by capillary electrophoresis. PubMed. Available from: [Link]

• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. Available from: [Link]

• Gaykar, S. K., Shinde, R. B., Bhalgat, C. M., & Pullela, V. S. (2016). Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precursor, 3-(R)-Quinuclidinol. Journal of Chromatographic Science. Available from: [Link]

• Daicel Chiral Technologies. (2021). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies. Available from: [Link]

• ResearchGate. (n.d.). How can I improve my chiral column resolution?. ResearchGate. Available from: [Link]

• Regis Technologies. (2023). Getting Started with Chiral Method Development Part Three: Method Development Optimization. Regis Technologies. Available from: [Link]

• Chromatography Today. (2020). Trouble with chiral separations. Chromatography Today. Available from: [Link]

• HALO Columns. (n.d.). HPLC Approaches to Improve Peak Shape for Basic Analytes. HALO Columns. Available from: [Link]

• Google Patents. (n.d.). CN104502470A - Method for resolving R/S-3-quinuclidinol by adopting precolumn derivation high performance liquid chromatography. Google Patents.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Method for enantiomeric purity of a quinuclidine candidate drug by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 8. halocolumns.com [halocolumns.com]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. chiraltech.com [chiraltech.com]

Technical Support Center: Navigating the Purification Challenges of Polar Azabicycloalkanes

Welcome to the Technical Support Center dedicated to addressing the unique and often complex challenges encountered during the purification of polar azabicycloalkane compounds. As a class of molecules with significant importance in medicinal chemistry and drug development, their inherent polarity and basicity frequently lead to frustrating purification outcomes. This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the "why" behind the "how."

Core Purification Principles for Polar Azabicycloalkanes

Polar azabicycloalkanes, such as tropane alkaloids and their synthetic analogs, present a purification challenge primarily due to two key characteristics: high polarity and the presence of a basic nitrogen atom. These features can lead to poor retention on traditional reversed-phase media, strong, often irreversible, binding to acidic silica gel in normal-phase chromatography, and poor peak shapes. Understanding these underlying properties is the first step toward developing a robust purification strategy.

Troubleshooting Guides: A Problem-Solution Approach

This section is designed to address specific issues you may be encountering in the lab. Each problem is followed by a detailed explanation of the probable causes and a step-by-step guide to resolving the issue.

Issue 1: My azabicycloalkane compound streaks severely on a silica gel TLC plate and column.

Probable Cause: The basic nitrogen atom in your azabicycloalkane is interacting strongly with the acidic silanol groups on the surface of the silica gel. This strong interaction leads to a non-uniform elution, resulting in streaking or tailing of the spot or peak.[1][2]

Solution Workflow:

• Mobile Phase Modification:

  • For Basic Compounds: Add a small amount of a basic modifier to your mobile phase to neutralize the acidic silica sites.[1] Common choices include:

    • 0.1-1% triethylamine (TEA) in your solvent system.[1]

    • A solution of 1-10% ammonia in methanol, which can then be used as a polar component in your eluent (e.g., in a dichloromethane/methanol mixture).[3]

  • Rationale: The basic modifier competes with your compound for interaction with the acidic silanol groups, allowing your compound to elute more uniformly.

• Alternative Stationary Phases:

  • If mobile phase modification is insufficient, consider switching to a less acidic or a basic stationary phase.

    • Alumina (basic or neutral): This can be an excellent alternative to silica gel for basic compounds.[1]

    • Amine-functionalized silica: These columns are specifically designed to improve the chromatography of basic compounds.[4]

Experimental Protocol: Deactivating Silica Gel for Flash Chromatography

• Dry pack your silica gel column as usual.

• Prepare a solvent mixture identical to your initial elution solvent, but with the addition of 1-2% triethylamine.

• Flush the column with 2-3 column volumes of this deactivating solvent.

• Flush the column with 2-3 column volumes of your initial elution solvent (without triethylamine) to remove the excess base.

• Load your sample and proceed with the chromatography.

Issue 2: My polar azabicycloalkane shows little to no retention on a C18 reversed-phase column.

Probable Cause: Your compound is too polar to be adequately retained by the non-polar C18 stationary phase. It has a higher affinity for the highly aqueous mobile phase and elutes at or near the solvent front.[5]

Solution Workflow:

Caption: Decision workflow for poor retention on C18.

• Hydrophilic Interaction Liquid Chromatography (HILIC):

  • Principle: HILIC is designed for the separation of polar compounds. It utilizes a polar stationary phase (like silica, diol, or amide) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[6] The analyte partitions into a water-enriched layer on the surface of the stationary phase.

  • Starting Conditions: A good starting point is a gradient from 95% acetonitrile/5% aqueous buffer to a higher aqueous concentration.

• Mixed-Mode Chromatography (MMC):

  • Principle: MMC stationary phases have multiple functionalities, such as reversed-phase and ion-exchange characteristics.[7][8] This allows for multiple modes of interaction with the analyte, enhancing retention for polar, ionizable compounds.[9][10]

  • Application: For basic azabicycloalkanes, a mixed-mode column with both hydrophobic (e.g., C18) and cation-exchange properties can be highly effective.[8]

• Ion-Exchange Chromatography (IEX):

  • Principle: IEX separates molecules based on their net charge.[11] For positively charged azabicycloalkanes (at acidic to neutral pH), a cation-exchange column is used.[11]

  • Elution: The compound is typically eluted by increasing the salt concentration or changing the pH of the mobile phase to disrupt the ionic interaction with the stationary phase.

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for purifying a novel polar azabicycloalkane?

A1: A systematic approach starting with analytical scale experiments is recommended.

• Assess Polarity and Solubility: Determine the compound's solubility in common chromatographic solvents.

• TLC Analysis:

  • Normal Phase (Silica Gel): Start with a mobile phase of dichloromethane and methanol. If the spot remains at the baseline, gradually increase the methanol concentration. If streaking occurs, add 0.5-1% triethylamine or ammonium hydroxide.[3]

  • Reversed Phase (C18 TLC plates): Use a mobile phase of water and acetonitrile with 0.1% formic acid or trifluoroacetic acid. This will give an indication of its behavior on a C18 column.

• Analytical HPLC/UPLC Screening: Screen different column chemistries and mobile phases.

  • HILIC: An excellent first choice for highly polar compounds.

  • Mixed-Mode: A strong candidate if the compound is ionizable.

  • Reversed-Phase with Polar-Embedded or Polar-Endcapped Columns: These columns are more stable in highly aqueous mobile phases and can provide better retention for polar analytes than standard C18 columns.

Q2: Can Supercritical Fluid Chromatography (SFC) be used for purifying polar azabicycloalkanes?

A2: Yes, SFC is increasingly being used for the purification of polar compounds, including basic nitrogen-containing heterocycles.[12][13]

• Principle: SFC uses a supercritical fluid, typically carbon dioxide, as the main mobile phase.[12] For polar compounds, a polar co-solvent (modifier) such as methanol is added to increase the elution strength.[14]

• Advantages: SFC offers fast separations and uses less organic solvent compared to HPLC.[12]

• Method Development: For basic compounds like azabicycloalkanes, adding a basic additive (e.g., diethylamine, isopropylamine) to the mobile phase is often necessary to achieve good peak shapes.[15]

Q3: How do I choose the right mobile phase pH for my azabicycloalkane purification?

A3: The mobile phase pH is a critical parameter for controlling the retention and peak shape of ionizable compounds.

• General Rule: For basic compounds, it is often advantageous to work at a pH that is at least 2 units below the pKa of the basic nitrogen. This ensures the compound is consistently in its protonated (charged) form.

• In Reversed-Phase and Mixed-Mode:

  • Low pH (e.g., 2-4): The azabicycloalkane will be protonated. This can increase its retention on a cation-exchange or mixed-mode column. On a standard C18 column, it can help to suppress interactions with residual silanol groups, improving peak shape.

  • High pH (e.g., 8-10): The azabicycloalkane will be in its neutral (free base) form. This can increase its retention on a reversed-phase column due to increased hydrophobicity. However, a high pH-stable column is required.

• In HILIC: Buffered mobile phases are crucial for reproducible retention times. Ammonium formate and ammonium acetate are common choices as they are volatile and MS-compatible.

Q4: My compound seems to be degrading on the silica gel column. What can I do?

A4: The acidic nature of silica gel can cause the degradation of acid-sensitive compounds.

• Test for Stability: Spot your compound on a TLC plate and let it sit for 30-60 minutes before eluting. If a new spot appears, it is likely degrading.[1]

• Deactivate the Silica: As described in Issue 1, pre-treating the silica gel with a basic solution can neutralize its acidity.[1]

• Switch to a Different Stationary Phase:

  • Alumina: A good alternative for acid-sensitive basic compounds.[1]

  • Reversed-Phase or HILIC: These techniques often use mobile phases that are less harsh than the acidic surface of silica gel.

• Consider Non-Chromatographic Methods: If the compound is highly unstable, techniques like crystallization or liquid-liquid extraction might be more suitable.

Data Summary Tables

Table 1: Recommended Starting Chromatographic Conditions

Chromatographic Mode	Stationary Phase	Mobile Phase A	Mobile Phase B	Typical Gradient	Modifiers for Azabicycloalkanes
HILIC	Silica, Amide, Diol	95% Acetonitrile, 5% Water	50% Acetonitrile, 50% Water	0-100% B	10-20 mM Ammonium Formate/Acetate
Mixed-Mode (RP/Cation-Exchange)	C18 with embedded cation-exchange groups	Water	Acetonitrile or Methanol	5-95% B	0.1% Formic Acid or Trifluoroacetic Acid
Reversed-Phase (Polar)	Polar-endcapped C18, Polar-embedded	Water	Acetonitrile or Methanol	0-50% B	0.1% Formic Acid or Trifluoroacetic Acid
Normal-Phase	Silica	Dichloromethane or Ethyl Acetate	Methanol	0-20% B	0.5-1% Triethylamine or NH4OH
SFC	Various polar phases	Supercritical CO2	Methanol	5-50% B	0.1-1% Diethylamine or Isopropylamine

Experimental Workflows in Graphviz

Caption: General workflow for the purification of a polar compound.

References

• Klimonda, A., & Kowalska, I. (2025). Removal of quaternary ammonium compounds in ion exchange process. E3S Web of Conferences.
• Teledyne ISCO. (n.d.).
• BenchChem. (2025).
• SiliCycle. (2021).
• Christen, P., et al. (2015).
• Bio-Rad Laboratories. (2024).
• Bio-Rad Laboratories. (n.d.).
• Sartorius. (n.d.).
• Cytiva Life Sciences. (2024). Fundamentals of mixed mode (multimodal)
• Lesellier, E. (n.d.). How Good is SFC for Polar Analytes?
• Patil, S., & Rohrer, J. (n.d.).
• Purolite. (n.d.).
• Klimonda, A., & Kowalska, I. (2025). Removal of quaternary ammonium compounds in ion exchange process.
• Sigma-Aldrich. (n.d.).
• University of Rochester, Department of Chemistry. (n.d.).
• Reddit. (2022). Chromotography with free amines? r/chemhelp.
• Reddit. (2022).
• Waters Corporation. (n.d.).
• Bio-Rad Laboratories. (2020).
• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe.
• Naegele, E., & Soelter, S. (n.d.). Separation of Highly Polar Compounds by SFC With Detection by Q-TOF LC/MS. Agilent Technologies.
• Chemistry LibreTexts. (2024).
• Guillarme, D. (n.d.). What You Need to Know About HILIC.
• Chemist Ai. (n.d.).
• World, M., et al. (n.d.). Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS.
• Waters Corporation. (n.d.).
• Elder, D. P., & Teasdale, A. (2017). Separation and purification applications for mutagenic impurities. Pharmaceutical Technology.
• ZEOCHEM. (n.d.).
• Reddit. (2023). Purification of strong polar and basic compounds. r/Chempros.
• Huang, R., & Xu, B. (n.d.). The Application of C18AQ Columns in the Purification of Strong Polar Peptides. Santai Technologies.

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Technical Support Center: Optimization of Reaction Conditions for Stereospecific Synthesis

Welcome to the Technical Support Center dedicated to the fine art and rigorous science of stereospecific synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of achieving high stereoselectivity. Here, we move beyond rote protocols to delve into the mechanistic underpinnings of stereocontrol, providing you with the insights needed to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

This section addresses the high-level questions that frequently arise during the planning and execution of stereospecific reactions.

Q1: My reaction is producing a low enantiomeric excess (ee). Where should I begin my investigation?

A1: Low enantioselectivity is a common challenge that can stem from multiple factors. Before making significant changes to your protocol, it's crucial to first verify the accuracy of your analytical method (e.g., chiral HPLC or GC). Once analytical error is ruled out, consider the following primary factors:

• Catalyst/Ligand Integrity: The purity and structural integrity of your chiral catalyst or ligand are paramount. Impurities can act as catalyst poisons or interfere with the formation of the crucial catalyst-substrate complex.[1][2] Always use a fresh, verified batch of the catalyst and handle air- or moisture-sensitive components under an inert atmosphere.[1][3]

• Reaction Temperature: Temperature has a profound impact on enantioselectivity.[2][3] Generally, lower temperatures enhance selectivity by increasing the energy difference between the diastereomeric transition states, thus favoring the pathway to the desired enantiomer.[2]

• Solvent Choice: The solvent is not merely a medium but an active participant in the reaction, influencing the conformation and stability of the catalyst-substrate complex.[4][5][6] A solvent screening study is often a critical step in optimization.[2]

Q2: I'm achieving high enantioselectivity, but the reaction yield is poor. How can I improve it?

A2: High ee with low yield typically points to issues with reaction kinetics or catalyst stability rather than stereochemical control.[1] Consider these troubleshooting steps:

• Reaction Time and Temperature: Monitor the reaction's progress over time using techniques like TLC or GC to see if it has stalled. A modest increase in temperature or extended reaction time might be necessary to drive the reaction to completion. However, be aware that raising the temperature could negatively impact your ee.[1][7]

• Catalyst Loading and Deactivation: A low catalyst loading might be insufficient for efficient catalysis.[1] Conversely, the catalyst could be deactivating over the course of the reaction due to impurities or thermal instability.[1][2] Running the reaction with a fresh batch of catalyst or a slightly higher loading can help diagnose this.[1]

• Reagent Stoichiometry: Ensure the correct stoichiometry of your reactants. A premature depletion of a limiting reagent will halt the reaction.[1]

Q3: Can changing the solvent really reverse the stereochemical outcome of my reaction?

A3: Yes, in some cases, a change in solvent can lead to an inversion of enantioselectivity.[4] The solvent influences the geometry of the transition state through polarity and coordinating ability.[1][2] For instance, in glycosylation reactions, ethereal solvents like THF and diethyl ether often favor the formation of α-linkages, while nitrile solvents such as acetonitrile can predominantly yield β-linkages.[8] This is due to the solvent's role in stabilizing charged intermediates and participating in the reaction mechanism through coordination.[8]

Q4: How does substrate concentration affect stereoselectivity?

A4: The effect of substrate concentration is most pronounced in enzyme-catalyzed reactions, but the principles can apply to other catalytic systems as well. Initially, increasing the substrate concentration will increase the reaction rate.[9][10][11] However, once the catalyst becomes saturated with the substrate, further increases in concentration will not significantly change the rate.[10][11] In some cases, very high substrate concentrations can lead to the formation of non-productive catalyst-substrate aggregates, which may alter the reaction's stereochemical course. It is crucial to find an optimal concentration range during reaction development.

Troubleshooting Guides

This section provides in-depth, systematic approaches to resolving persistent issues in stereospecific synthesis.

Guide 1: Diagnosing and Overcoming Low Enantioselectivity

Low or inconsistent enantiomeric excess is a frequent and frustrating problem. This guide provides a logical workflow to diagnose and remedy the issue.

Symptom: The reaction proceeds with a good yield, but the enantioselectivity is consistently below the desired level.

Workflow for Troubleshooting Low Enantioselectivity:

Caption: A decision tree for troubleshooting low enantioselectivity.

Step-by-Step Protocol for Temperature Screening:

• Baseline Reaction: Set up the reaction at the originally reported or a standard temperature (e.g., room temperature, 25°C).

• Sample Collection: After a set time, take an aliquot of the reaction mixture and quench it.

• Analysis: Analyze the sample by chiral HPLC or GC to determine the enantiomeric excess.

• Temperature Variation: Set up identical reactions at a range of lower temperatures (e.g., 0°C, -20°C, -40°C, -78°C).[2][3] Be aware that lower temperatures will likely require longer reaction times.

• Monitoring: Monitor each reaction over time to ensure it proceeds to a reasonable conversion.

• Comparative Analysis: Analyze the ee for each temperature point to identify the optimal condition. It is generally expected that enantioselectivity increases with decreasing temperature.[12] However, there are exceptions where higher temperatures have led to improved enantioselectivity, a phenomenon known as an abnormal temperature effect.[7][13]

Data Presentation: Effect of Temperature and Solvent on Enantioselectivity

Parameter	Condition	Enantiomeric Excess (% ee)	Yield (%)	Source
Temperature	25°C	75	95	Hypothetical
0°C	88	92	Hypothetical
-20°C	95	85	Hypothetical
-78°C	>99	70	Hypothetical
Solvent	Toluene	85	90	Hypothetical
Dichloromethane (DCM)	92	88	Hypothetical
Tetrahydrofuran (THF)	70	95	Hypothetical
Acetonitrile (MeCN)	55	98	Hypothetical

Guide 2: Addressing Catalyst and Ligand Issues

The performance of a stereospecific reaction is intrinsically linked to the quality and handling of the catalyst and its associated ligands.

Symptom: The reaction shows inconsistent results between batches, or a sudden drop in both yield and enantioselectivity is observed.

Causality Behind Catalyst/Ligand Issues:

• Purity: Impurities in the catalyst or ligand can have a detrimental effect, even in small amounts. Achiral impurities may catalyze a competing, non-selective background reaction.[14]

• Degradation: Many chiral ligands and catalysts are sensitive to air, moisture, or light.[2] Degradation can lead to the formation of less selective or even inactive catalytic species.[2]

• Ligand-Metal Ratio: For metal-based catalysts, the ratio of the metal precursor to the chiral ligand is critical. An incorrect ratio can lead to the formation of different, less selective catalytic species.

Experimental Protocol for Catalyst System Optimization:

• Source Verification: Always source catalysts and ligands from reputable suppliers or ensure rigorous purification and characterization if synthesized in-house.[1][3]

• Inert Atmosphere Techniques: Handle all air- and moisture-sensitive components in a glovebox or using Schlenk line techniques.[3] Use anhydrous, degassed solvents.[3]

• Ligand Screening: If applicable, screen a library of structurally related chiral ligands to identify the optimal one for your specific substrate.[15][16] Even minor structural modifications to the ligand can have a significant impact on stereoselectivity.[17]

• Catalyst Pre-formation: In some cases, pre-forming the active catalyst by stirring the metal precursor and the ligand together before adding the substrates can lead to more consistent results.

Visualization of Catalyst-Substrate Interaction:

Caption: Steric hindrance in the unfavorable transition state leads to the preferential formation of the major enantiomer.

References

• Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews (RSC Publishing).
• Controlling the stereoselectivity of glycosylation via solvent effects. Beilstein Journal of Organic Chemistry.
• Solvent effects on stereoselectivity: more than just an environment - RSC Publishing. Royal Society of Chemistry.
• Solvent effects on the stereoselectivity of ketene–imine cycloaddition reactions.
• Technical Support Center: Troubleshooting Guide for Quincorine Asymmetric C
• Solvent effects on stereoselectivity: More than just an environment.
• Technical Support Center: Asymmetric Synthesis C
• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. The Journal of Organic Chemistry.
• Temperature Dependence of Enantioselectivity in Complexations of Optically Active Phenolic Crown Ethers with Chiral Amines. J-Stage.
• Technical Support Center: Catalyst Selection and Optimization for Asymmetric Synthesis. BenchChem.
• Temperature drop triggers chirality twist. Chemistry World.
• Optimization of catalyst enantioselectivity and activity using achiral and meso ligands. PubMed.
• Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate. Organic Chemistry Frontiers (RSC Publishing).
• Influence of Temperature on the Enantioselectivity of Koga Tetraamines on Amylose Chiral St
• Development of Catalysts and Ligands for Enantioselective Gold C
• Troubleshooting side reactions in asymmetric 2,3'-Bipyridine synthesis. BenchChem.
• Key Concepts in Stereoselective Synthesis. ETH Zürich.
• Technical Support Center: Overcoming Stereoselectivity in Acorenone Synthesis. BenchChem.
• Catalyst optimization: Effects of ligands and solvents.
• Stereoselective and Stereospecific Reactions. Master Organic Chemistry.
• Part 5: Stereoselective and Stereospecific Synthesis. Chiralpedia.
• Stereospecific and Stereoselective Reactions. Pharmaguideline.
• Chirality-matched catalyst-controlled macrocycliz
• catalyst development for stereoselectivity. Bluefield Esports.
• stereoselective synthesis present
• Stereoselective vs. Stereospecific Reactions. ChemTalk.
• Principles, Concepts and Strategies of Stereoselective Synthesis.
• Effect of Substrate Concentration on Enzymatic Reaction.
• The effect of substrate concentr
• strategies for controlling stereoselectivity in indolizidine synthesis. BenchChem.
• Stereoselective Dihalogenation of Alkynes to Access Enantioenriched Z-Vicinal Dihaloalkene Atropisomers. Journal of the American Chemical Society.
• Effect of Concentration on Enzyme Activity. Chemistry LibreTexts.
• Significance and challenges of stereoselectivity assessing methods in drug metabolism. Taylor & Francis Online.
• Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. MDPI.

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Quinuclidine Synthesis Core: A Technical Support Guide to Minimizing Side-Product Formation

Welcome to the Technical Support Center for Quinuclidine Derivative Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing quinuclidine scaffolds and to troubleshoot common challenges related to side-product formation. Our approach is rooted in mechanistic understanding to provide not just solutions, but a framework for rational problem-solving in your laboratory.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common strategic approaches for constructing the quinuclidine core, and what are the primary side-product concerns for each?

A1: The synthesis of the quinuclidine framework, a key structural motif in numerous pharmaceuticals, typically relies on a few robust strategies. Each method, however, presents a unique set of challenges regarding byproduct formation.

Synthetic Strategy	Primary Application	Common Side-Products
Dieckmann Condensation	Synthesis of 3-quinuclidinone	Intermolecular condensation products, oligomers, products of incomplete cyclization.[1][2][3]
Aza-Diels-Alder Reaction	Construction of the bicyclic core with stereocontrol	Regioisomers, stereoisomers (endo/exo), and byproducts from competing reaction pathways.[4][5][6]
Intramolecular Allylic Dearomatization/Alkylation	Enantioselective synthesis of functionalized quinuclidines	Isomers from incomplete dearomatization, products of competing elimination reactions.[7][8][9]

Q2: I am observing a mixture of N- and O-alkylation products when functionalizing a hydroxylated quinuclidine precursor. How can I control the selectivity?

A2: The competition between N- and O-alkylation is a classic challenge governed by the principles of Hard and Soft Acid-Base (HSAB) theory.[10][11] Nitrogen is generally a softer nucleophile than oxygen. Therefore, the choice of alkylating agent and reaction conditions can significantly influence the outcome.

• To favor N-alkylation: Employ softer electrophiles, such as alkyl iodides or bromides. Polar aprotic solvents like DMF or DMSO can also favor N-alkylation.[12][13]

• To favor O-alkylation: Utilize harder electrophiles, such as alkyl sulfates or tosylates. The use of a silver salt (e.g., Ag2O) can also promote O-alkylation by coordinating with the halide and increasing the hardness of the electrophile.[12]

Q3: My reaction mixture shows the presence of enamines or imines as byproducts. What causes this and how can it be prevented?

A3: Enamine or imine formation is a common side reaction when working with ketone or aldehyde precursors, particularly in the presence of primary or secondary amines under acidic or basic conditions.[14][15][16][17][18]

• Cause: These byproducts arise from the condensation of the carbonyl group with an amine. The reaction is often reversible and catalyzed by acid or base.

• Prevention:

  • pH Control: Maintaining a neutral or slightly acidic pH can often minimize enamine/imine formation. The optimal pH for imine formation is typically between 4 and 5.[16]

  • Protecting Groups: If the presence of an amine is unavoidable, consider protecting the carbonyl group as a ketal or acetal before subsequent reaction steps.

  • Reaction Sequence: Plan your synthetic route to introduce amine functionalities after carbonyl group transformations are complete.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific synthetic methods.

Guide 1: Dieckmann Condensation for 3-Quinuclidinone Synthesis

The Dieckmann condensation is a powerful intramolecular reaction for forming the 3-quinuclidinone core from a suitably substituted piperidine diester.[1][2] However, competing intermolecular reactions and incomplete cyclization can be problematic.

Problem: Low yield of 3-quinuclidinone with significant formation of oligomeric byproducts.

Causality: The Dieckmann condensation is an equilibrium process. High concentrations of the starting diester can favor intermolecular Claisen-type condensations, leading to dimers and oligomers.

Troubleshooting Protocol:

• High-Dilution Conditions:

  • Rationale: Favoring the intramolecular cyclization over intermolecular reactions is key.

  • Procedure: Slowly add the diester substrate to a refluxing suspension of a strong, non-nucleophilic base (e.g., sodium hydride or potassium tert-butoxide) in a large volume of an appropriate solvent (e.g., toluene or THF).[19] This maintains a low concentration of the substrate throughout the reaction.

• Choice of Base and Solvent:

  • Rationale: The base and solvent system can influence the solubility of the intermediate enolate and the overall reaction kinetics.

  • Procedure: For substrates prone to oligomerization, consider using a sterically hindered base like potassium tert-butoxide in a non-polar solvent like toluene. This can sometimes favor the desired intramolecular cyclization.[19]

• Temperature Control:

  • Rationale: While reflux temperatures are common, some substrates may benefit from lower reaction temperatures to disfavor side reactions.

  • Procedure: Attempt the reaction at a lower temperature (e.g., room temperature to 60 °C) for a longer duration and monitor the progress by TLC or GC-MS.

DOT Diagram: Dieckmann Condensation Pathway and Side-Reaction

Caption: Dieckmann condensation pathways.

Guide 2: Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a versatile method for constructing the quinuclidine skeleton, often with good stereocontrol. However, achieving the desired regio- and stereoselectivity can be challenging.

Problem: Formation of undesired regioisomers or a mixture of endo/exo stereoisomers.

Causality: The regioselectivity of the aza-Diels-Alder reaction is governed by the electronic properties of the diene and dienophile, while the stereoselectivity is influenced by steric and electronic interactions in the transition state. The use of Lewis acids can significantly impact both.[20][21][22][23]

Troubleshooting Protocol:

• Lewis Acid Catalysis for Regio- and Stereocontrol:

  • Rationale: Lewis acids coordinate to the dienophile, lowering its LUMO energy and enhancing the electronic differences between the reacting termini, which can improve regioselectivity. Chiral Lewis acids can create a chiral environment, influencing the facial selectivity of the cycloaddition.[20][21]

  • Procedure: Screen a variety of Lewis acids (e.g., BF₃·OEt₂, TiCl₄, SnCl₄) at cryogenic temperatures (-78 °C to 0 °C). For enantioselective reactions, employ a chiral Lewis acid catalyst.

• Solvent Effects:

  • Rationale: Solvent polarity can influence the stability of the transition states leading to different isomers.

  • Procedure: Evaluate a range of solvents from non-polar (e.g., toluene, hexanes) to polar aprotic (e.g., dichloromethane, acetonitrile).

• Temperature Optimization:

  • Rationale: The endo and exo transition states often have different activation energies. Lowering the reaction temperature can increase the selectivity for the thermodynamically favored product.

  • Procedure: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Monitor the isomer ratio at different temperatures to determine the optimal conditions.

DOT Diagram: Controlling Selectivity in Aza-Diels-Alder Reactions

Caption: Factors influencing aza-Diels-Alder selectivity.

Guide 3: Intramolecular Palladium-Catalyzed Allylic Alkylation

This method is highly effective for the enantioselective synthesis of complex quinuclidine derivatives. Side reactions can include β-hydride elimination and the formation of regioisomers.

Problem: Low yield due to competing β-hydride elimination or formation of undesired regioisomers.

Causality: The outcome of the palladium-catalyzed allylic alkylation is highly dependent on the ligand, the nature of the nucleophile, and the reaction conditions. The choice of ligand can influence the regioselectivity of the nucleophilic attack and suppress β-hydride elimination.[24][25][26][27][28][29][30]

Troubleshooting Protocol:

• Ligand Screening:

  • Rationale: The steric and electronic properties of the phosphine ligand are critical in controlling the regioselectivity and suppressing side reactions.

  • Procedure: Screen a variety of phosphine ligands with different bite angles and electronic properties. For example, bulky, electron-rich ligands often favor the formation of the desired product.

• Base Selection:

  • Rationale: The choice of base can influence the concentration and reactivity of the enolate nucleophile. A base that is too strong may lead to undesired side reactions.

  • Procedure: Evaluate a range of bases, from inorganic bases like K₂CO₃ to non-nucleophilic organic bases like DBU.

• Solvent and Temperature Optimization:

  • Rationale: The solvent can affect the solubility of the palladium catalyst and the stability of the intermediates. Temperature can influence the rate of desired versus undesired pathways.

  • Procedure: Test various aprotic solvents such as THF, dioxane, and toluene. Run the reaction at different temperatures to find the optimal balance between reaction rate and selectivity.

III. Purification Strategies

Q4: What are the general strategies for purifying quinuclidine derivatives from common reaction impurities?

A4: The purification of quinuclidine derivatives often requires a multi-step approach due to the basic nature of the nitrogen atom.

Impurity Type	Recommended Purification Technique	Key Considerations
Unreacted Starting Materials	Column Chromatography (Silica or Alumina)	Use a solvent system with a small amount of a basic modifier (e.g., triethylamine) to prevent streaking of the basic quinuclidine product.[31]
Oligomeric Byproducts	Crystallization or Preparative HPLC	Oligomers may have very different solubility profiles from the desired monomeric product.[9][32]
Regioisomers/Stereoisomers	Chiral HPLC or SFC	For enantiomers and diastereomers that are difficult to separate by standard chromatography.
Salts	Aqueous Workup	Use a basic aqueous wash (e.g., NaHCO₃ or K₂CO₃ solution) to remove acidic impurities and a brine wash to remove water-soluble salts.

IV. References

• [Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][8][33]naphthyrin-5(6H)-one - PMC - NIH]([Link])

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• 23. Lewis Acid‐Catalyzed Diels‐Alder Reactions: Reactivity Trends across the Periodic Table - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Ligand and substrate effects during Pd-catalyzed cyclizations of alkyne-tethered cyclohexadienones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Ligand bite angle-dependent palladium-catalyzed cyclization of propargylic carbonates to 2-alkynyl azacycles or cyclic dienamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 28. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
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• 33. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Reactivity Challenges with Sterically Hindered Quinuclidines

Welcome to the technical support center for researchers, scientists, and drug development professionals working with sterically hindered quinuclidines. The unique bridged bicyclic structure of the quinuclidine scaffold provides remarkable conformational rigidity and basicity, making it a privileged motif in medicinal chemistry and catalysis.[1][2] However, this same structure, especially when substituted, can introduce significant steric hindrance, leading to frustratingly low reactivity.

This guide is designed to provide in-depth, field-proven insights into why these issues occur and how to resolve them. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot your experiments effectively.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Quinuclidine Reactivity

This section addresses the core principles governing the behavior of hindered quinuclidines.

Q1: Why is my sterically hindered quinuclidine derivative showing unexpectedly low nucleophilic reactivity despite its high basicity?

Answer: This is a classic and critical question. The high basicity of quinuclidine (pKa of the conjugate acid is ~11.3) stems from the availability of the nitrogen lone pair and the s-character of the nitrogen's non-bonding orbital.[3] However, nucleophilicity requires not just the availability of electrons, but the ability to approach and form a bond with an electrophilic center.

• Steric Hindrance: The rigid, cage-like structure of the quinuclidine core physically blocks the nitrogen's lone pair from accessing electrophiles. Substituents at the C2, C3, or C6 positions exacerbate this issue, creating a congested environment around the nitrogen. Kinetic studies have shown that quinuclidines can be up to 100-fold less reactive than a less hindered, isobasic amine like piperidine in certain substitution reactions, a direct consequence of this steric impediment.[4]

• Transition State Destabilization: The formation of a tetrahedral intermediate during nucleophilic attack requires a specific geometry. The rigid quinuclidine framework can destabilize this transition state compared to more flexible acyclic or monocyclic amines, thereby increasing the activation energy of the reaction.[5]

Q2: How do different substituents on the quinuclidine ring affect its reactivity?

Answer: The position and electronic nature of substituents are critical. A direct correlation between the basicity (pKa) of the quinuclidine catalyst and its reactivity has been established in reactions like the Baylis-Hillman.[6] Generally, electron-donating groups increase basicity and reactivity, while electron-withdrawing groups decrease them.

However, the story is more complex for sterically demanding reactions. An electron-withdrawing group can sometimes enhance reactivity in catalytic cycles where the quinuclidine acts as a hydrogen atom transfer (HAT) catalyst by making the resulting radical cation more electrophilic.[7]

Below is a summary of how basicity correlates with reactivity for various quinuclidine derivatives in the Baylis-Hillman reaction.

Catalyst	pKa (of conjugate acid in H₂O)	Relative Reactivity
Quinuclidine	11.3	Highest
3-Hydroxyquinuclidine	9.9	High
3-Acetoxyquinuclidine	9.3	Moderate
3-Chloroquinuclidine	8.9	Moderate-Low
1,4-Diazabicyclo[2.2.2]octane (DABCO)	8.7	High (Anomalous)¹
3-Quinuclidinone	7.2	Low
(Data sourced from Aggarwal, V. K., et al. (2003).[6])

¹Note: The higher-than-expected reactivity of DABCO is attributed to its increased basicity in aprotic solvents, highlighting the importance of the reaction environment.[6]

Part 2: Troubleshooting Guides for Common Synthetic Challenges

This section provides structured solutions to specific experimental problems.

Issue 1: My C-N cross-coupling reaction (e.g., Buchwald-Hartwig) with a hindered quinuclidine is failing or giving poor yields.

Causality Analysis: Palladium-catalyzed C-N coupling reactions are notoriously sensitive to steric hindrance around the amine. The bulky quinuclidine can prevent efficient binding to the palladium center, hindering the crucial reductive elimination step that forms the C-N bond. Standard phosphine ligands may not create a sufficiently open coordination sphere for the amine to couple effectively.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for C-N coupling.

Recommended Solutions:

• Switch to a Copper-Catalyzed System: Copper catalysis often shows complementary reactivity to palladium and can be more effective for coupling sterically hindered partners.[9] The use of specific ligands, such as a pyrrole-ol motif, has been shown to facilitate the coupling of ortho-substituted aryl iodides with bulky amines where palladium systems fail.[9]

• Optimize the Palladium Ligand: If sticking with palladium, move away from generic phosphine ligands. Use bulky, electron-rich biarylphosphine ligands (e.g., Josiphos, Buchwald-type ligands) specifically designed to promote reductive elimination from hindered complexes.[8]

• Adjust Reaction Conditions:

  • Base: Use a strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃.

  • Solvent: Employ high-boiling point aprotic solvents like toluene or dioxane to allow for higher reaction temperatures.

  • Temperature: Screen temperatures from 80 °C up to 120 °C.

Protocol 1: Copper-Catalyzed N-Arylation of a Sterically Hindered Quinuclidine

(This protocol is adapted from the principles described by AbbVie researchers for coupling hindered partners.[9])

Objective: To couple a 3-substituted quinuclidine with an ortho-substituted aryl iodide.

Materials:

• Sterically hindered quinuclidine (1.2 equiv)

• Ortho-substituted aryl iodide (1.0 equiv)

• Copper(I) iodide (CuI) (10 mol%)

• Pyrrole-ol ligand L7 (as described in the reference, 12 mol%)[9]

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous, degassed Toluene

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add CuI (10 mol%), the pyrrole-ol ligand (12 mol%), and K₃PO₄ (2.0 equiv).

• Add the aryl iodide (1.0 equiv) and the hindered quinuclidine (1.2 equiv).

• Add anhydrous, degassed toluene to achieve a 0.2 M concentration with respect to the aryl iodide.

• Seal the tube and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 12-24 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the organic layer in vacuo and purify the crude product by silica gel column chromatography.

Issue 2: I need to functionalize the quinuclidine core itself (e.g., at the α-carbon), but standard C-H activation methods are ineffective.

Causality Analysis: The C-H bonds α to the nitrogen in quinuclidine are not particularly acidic. Direct deprotonation is difficult without compromising the integrity of the bicyclic system.[10] Transition metal-catalyzed C-H activation can also be challenging due to the strong coordinating ability of the quinuclidine nitrogen, which can lead to catalyst inhibition.[11]

Recommended Solution: The N-Oxide Strategy

A highly effective method involves the temporary oxidation of the quinuclidine nitrogen to an N-oxide.[12][13] This has two profound effects:

• Increased Acidity: The positively charged nitrogen in the N-oxide acts as a powerful electron-withdrawing group, significantly increasing the acidity of the α-protons.

• Directed Deprotonation: This increased acidity allows for regioselective deprotonation at the α-position using a strong base like LDA or n-BuLi, forming a stabilized carbanion. This carbanion can then be trapped with a wide variety of electrophiles.

N-Oxide Functionalization Workflow:

Caption: α-Functionalization via the N-Oxide method.

Protocol 2: α-Alkylation of 3-Quinuclidinone via the N-Oxide Method

(This protocol is based on methodologies developed for the synthesis of functionalized quinuclidine systems.[12][13])

Objective: To introduce an alkyl group at the C2 position of 3-quinuclidinone.

Materials:

• 3-Quinuclidinone hydrochloride

• m-Chloroperoxybenzoic acid (m-CPBA)

• Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene

• Alkyl iodide (e.g., methyl iodide)

• Phosphorus trichloride (PCl₃)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

Procedure:

Step 1: Synthesis of 3-Quinuclidinone N-Oxide

• Neutralize 3-quinuclidinone hydrochloride with a base (e.g., NaHCO₃ solution) and extract the free base into DCM. Dry and concentrate to obtain free 3-quinuclidinone.

• Dissolve the 3-quinuclidinone (1.0 equiv) in DCM.

• Cool the solution to 0 °C and add m-CPBA (1.1 equiv) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.

• Wash the reaction mixture with saturated NaHCO₃ solution to remove m-chlorobenzoic acid.

• Extract the aqueous layer with DCM. Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the N-oxide, which is often used without further purification.

Step 2: α-Lithiation and Alkylation

• Dissolve the 3-quinuclidinone N-oxide (1.0 equiv) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Add LDA solution (1.1 equiv) dropwise, keeping the internal temperature below -70 °C. A color change (often to yellow or orange) indicates carbanion formation. Stir for 1 hour at -78 °C.

• Add the alkyl iodide (1.2 equiv) dropwise.

• Stir at -78 °C for 2 hours, then allow the reaction to slowly warm to room temperature overnight.

• Quench the reaction by adding saturated NH₄Cl solution.

• Extract the product with ethyl acetate, dry the combined organic layers, and concentrate.

Step 3: Reduction of the N-Oxide

• Dissolve the crude α-alkylated N-oxide from the previous step in DCM.

• Cool the solution to 0 °C.

• Add PCl₃ (1.2 equiv) dropwise. The reaction is often exothermic.

• Stir at 0 °C for 1 hour, then at room temperature for 2 hours.

• Carefully quench the reaction by pouring it into a cold, saturated NaHCO₃ solution.

• Extract with DCM, dry the organic layer, and concentrate.

• Purify the final product by silica gel chromatography to obtain the 2-alkyl-3-quinuclidinone.

Issue 3: My quinuclidine derivative is acting as a catalyst poison in a photoredox reaction.

Causality Analysis: This is a fascinating inversion of the problem. Instead of being an unreactive nucleophile, the quinuclidine is too reactive in a different way. In many photoredox cycles, a photoexcited catalyst (e.g., an Iridium or Ruthenium complex) is quenched via single electron transfer (SET).[14] Quinuclidine has a relatively low oxidation potential (+1.1 V vs. SCE) and can readily act as a reductive quencher for common excited-state photocatalysts.[15] If this quenching is an unproductive side reaction, it will shut down the desired catalytic cycle.

Recommended Solution: Leverage the Reactivity - Use Quinuclidine as a Hydrogen Atom Transfer (HAT) Co-catalyst.

Instead of viewing this quenching as a problem, it can be harnessed. The pioneering work of MacMillan and others has shown that the quinuclidine radical cation, formed upon SET, is a potent and electrophilic species capable of abstracting a hydrogen atom from a suitable substrate.[7][15] This turns the "poison" into a key component of a triple catalytic cycle.

Key Requirements for Success:

• Photocatalyst Choice: Use a photocatalyst with a sufficiently high excited-state reduction potential to oxidize the quinuclidine. Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ is a common choice.[15]

• Substrate C-H Bond: The substrate must have a C-H bond that is weak enough to be abstracted by the quinuclidine radical cation. α-C-H bonds of ethers and alcohols are classic examples.

• Nickel Co-catalyst: A third catalyst, often a Nickel complex, is used to intercept the radical generated after HAT and perform the cross-coupling.[7]

Triple Catalytic Cycle for C-H Functionalization:

Sources

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Quinuclidine - Wikipedia [en.wikipedia.org]
• 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 5. Kinetics and Mechanism of the Reactions of Quinuclidines with Ethyl S-Aryl Thiolcarbonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Correlation between pK(a) and reactivity of quinuclidine-based catalysts in the Baylis-Hillman reaction: discovery of quinuclidine as optimum catalyst leading to substantial enhancement of scope - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Native functionality in triple catalytic cross-coupling: sp3 C–H bonds as latent nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reactions of quinuclidine compounds involving opening of the bicyclic system (review) | Semantic Scholar [semanticscholar.org]
• 11. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 13. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Quinuclidine and its derivatives as hydrogen-atom-transfer catalysts in photoinduced reactions [ccspublishing.org.cn]

strategies for avoiding racemization during functional group transformations

Welcome to the Technical Support Center for Stereochemical Integrity. As researchers and drug development professionals, maintaining the stereochemical purity of chiral molecules during functional group transformations is paramount. The biological activity of a molecule is often intrinsically linked to its three-dimensional structure, where one enantiomer may be a potent therapeutic while its mirror image could be inactive or even harmful.[1] Racemization, the conversion of an enantiomerically pure substance into a 1:1 mixture of both enantiomers, is a significant risk in the development pipeline that can undermine efficacy and safety.[2][3][4]

This guide is designed to provide you with field-proven insights and actionable troubleshooting strategies to anticipate, identify, and prevent racemization in your experiments. We will explore the underlying mechanisms of stereochemical loss and provide practical solutions to preserve the integrity of your chiral centers.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue in my work?

A1: Racemization is the process where an optically active compound, consisting of a single enantiomer, is converted into an optically inactive mixture containing equal amounts of both enantiomers (a racemate).[5][6] This is a critical issue, particularly in drug development, because enantiomers can have vastly different pharmacological and toxicological profiles.[1] Administering a single-enantiomer drug that racemizes in situ or during synthesis means the patient is exposed to both the desired therapeutic (the eutomer) and the potentially harmful or inactive enantiomer (the distomer).[4] Therefore, preventing unintended racemization is essential for ensuring the safety, efficacy, and quality of a final active pharmaceutical ingredient (API).

Q2: What are the most common chemical mechanisms that lead to racemization?

A2: Racemization typically occurs when the chiral center is temporarily converted into a planar, achiral intermediate. The most common mechanisms include:

• Carbocation Formation (Sₙ1 Pathway): In unimolecular nucleophilic substitution (Sₙ1) reactions, the leaving group departs, forming a planar carbocation.[7] The incoming nucleophile can then attack this flat intermediate from either face with roughly equal probability, leading to a mixture of retention and inversion products, resulting in racemization.[8][9]

• Carbanion/Enolate Formation: A hydrogen atom on a chiral carbon can be abstracted by a base, especially if the carbon is adjacent to a π-system like a carbonyl group (C=O), nitrile (C≡N), or nitro group (NO₂). This forms a planar, resonance-stabilized enolate or carbanion.[6] Reprotonation can then occur from either face, scrambling the stereocenter.

• Radical Intermediates: Reactions proceeding through radical mechanisms can also lead to racemization if the radical intermediate at the stereocenter adopts a planar geometry.[5]

• Heat or Chemical Reagents: Simply heating an optically active compound or exposing it to certain acidic or basic reagents can provide a pathway for the interconversion of enantiomers, leading to a racemic mixture over time.[10]

Q3: What is the difference between stereoselective and stereospecific reactions?

A3: These terms are crucial for understanding stereochemical control.

• A stereoselective reaction is one that preferentially produces one stereoisomer over others from a single starting material. Most asymmetric syntheses are stereoselective, aiming to maximize the yield of the desired enantiomer.[11]

• A stereospecific reaction is one where the stereochemistry of the starting material dictates the stereochemistry of the product. A classic example is the Sₙ2 reaction, where an (R)-enantiomer will specifically yield an (S)-enantiomer (and vice-versa).[12]

Troubleshooting Guides: Preserving Stereochemistry

This section addresses specific experimental issues in a question-and-answer format.

Scenario 1: Nucleophilic Substitution Reactions

Q: My substitution reaction on a chiral secondary alkyl halide is producing a nearly racemic product. How can I favor complete inversion of stereochemistry?

A: This is a classic sign that your reaction is proceeding through an Sₙ1 pathway, which involves a racemizing carbocation intermediate. [13] To achieve stereochemical inversion, you must promote the Sₙ2 pathway. The Sₙ2 reaction is a one-step, concerted mechanism where the nucleophile attacks as the leaving group departs, forcing an inversion of the stereocenter (known as a Walden inversion).[14]

Troubleshooting Workflow: Favoring Sₙ2 over Sₙ1

Caption: Workflow for troubleshooting racemization in substitution reactions.

Comparative Data: Sₙ1 vs. Sₙ2 Conditions

Feature	Sₙ1 Reaction (Leads to Racemization)	Sₙ2 Reaction (Leads to Inversion)	Causality & Field Insights
Substrate	Tertiary (3°) > Secondary (2°)	Primary (1°) > Secondary (2°)	Tertiary substrates form stable carbocations, favoring Sₙ1.[13] Sₙ2 is hindered by bulky groups.[13]
Nucleophile	Weak (e.g., H₂O, ROH, RCOOH)	Strong (e.g., I⁻, RS⁻, N₃⁻, CN⁻)	Sₙ1 rate is independent of the nucleophile. Sₙ2 requires a strong nucleophile to initiate the one-step reaction.
Solvent	Polar Protic (e.g., water, ethanol)	Polar Aprotic (e.g., acetone, DMF, DMSO)	Protic solvents stabilize the carbocation and leaving group in Sₙ1. Aprotic solvents enhance nucleophilicity for Sₙ2.[15]
Stereochemistry	Racemization (mixture of inversion & retention)	Inversion of configuration	The Sₙ1 planar carbocation can be attacked from either face.[8] The Sₙ2 backside attack necessitates inversion.[8]

Scenario 2: Reactions Involving Carbonyls

Q: I am observing epimerization (racemization at one of multiple stereocenters) at the α-carbon of my ketone starting material under basic conditions. How can I prevent this?

A: The acidic proton at the α-position is being removed by the base to form a planar, achiral enolate intermediate. Reprotonation of this intermediate is non-selective and leads to racemization.[6]

Strategies to Mitigate α-Carbon Racemization

• Use a Non-Nucleophilic, Sterically Hindered Base: If a base is required for a different part of the transformation, switch to a base that is too bulky to easily access the α-proton, such as lithium diisopropylamide (LDA) at very low temperatures, and add the substrate to the base (inverse addition) to prevent excess base from being present.

• Employ Milder Reaction Conditions:

  • Temperature: Perform the reaction at the lowest possible temperature to disfavor the equilibrium of proton abstraction.

  • pH Control: If possible, run the reaction under neutral or acidic conditions where enolate formation is minimized.

• Protecting Group Strategy: Temporarily convert the carbonyl into a functional group that does not activate the α-proton, such as a ketal or acetal. This protecting group can be removed in a later step under acidic conditions.

Mechanism of Base-Catalyzed Racemization

Caption: Racemization via a planar enolate intermediate.

Scenario 3: Peptide Synthesis

Q: I am synthesizing a peptide, and analysis shows significant racemization of the Cysteine and Histidine residues. What is causing this, and how can I fix it?

A: Racemization in peptide synthesis is a well-known problem, often occurring during the carboxyl group activation step needed for amide bond formation. The activated amino acid can cyclize to form an oxazolone intermediate, which has an acidic proton that is easily abstracted, leading to racemization. Cysteine and Histidine are particularly susceptible.[16]

Solutions for Racemization in Peptide Synthesis

• Choice of Coupling Reagents & Additives:

  • Avoid highly reactive coupling reagents in the presence of strong, non-sterically hindered bases.

  • The use of additives like 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure is known to suppress racemization.[16][17]

  • For particularly sensitive residues like Histidine, a reagent like DEPBT, which has a remarkable resistance to racemization, can be the reagent of choice.[17]

• Use of Weaker Bases: Instead of diisopropylethylamine (DIEA), consider using a weaker or more sterically hindered base like N-methylmorpholine (NMM) or symmetrical collidine.[17]

• Protecting Groups: The correct side-chain protecting group is crucial.

  • For Cysteine: Standard protecting groups like Trityl (Trt) can still allow for significant racemization. Using more advanced, acid-labile protecting groups like 4-methoxybenzyloxymethyl (MBom) or 4,4′-dimethoxydiphenylmethyl (Ddm) has been shown to efficiently suppress racemization.[18][19]

  • For Histidine: Racemization can be greatly reduced by protecting the π-nitrogen of the imidazole side chain.[16]

• Temperature Control: Microwave-assisted peptide synthesis can accelerate coupling, but high temperatures increase the risk of racemization. Lowering the coupling temperature from 80°C to 50°C can significantly limit the racemization of sensitive residues like Cysteine and Histidine.[20]

Table of Cysteine Side-Chain Protecting Groups and Racemization

Protecting Group	Racemization Level (MW-assisted SPPS at 80°C)	Key Advantage
Trityl (Trt)	High (up to 26.6%)[18]	Standard, widely used
MBom	Very Low (1.3%) [18]	Excellent suppression of racemization
Ddm	Very Low (not specified, but efficient) [18]	Excellent suppression of racemization

Key Experimental Protocols

Protocol 1: General Method for Determining Enantiomeric Excess (ee) by Chiral HPLC

Determining the enantiomeric excess (% ee) of your product is the first step in diagnosing a racemization problem. Chiral High-Performance Liquid Chromatography (HPLC) is one of the most common and reliable methods.[21][22]

Objective: To separate and quantify the two enantiomers of a chiral compound to calculate the % ee.

Materials:

• HPLC system with a UV or other suitable detector.

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based like Chiralcel OD-H, Chiralpak AD-H; protein-based; or Pirkle-type). The choice of column is compound-specific and often requires screening.

• HPLC-grade solvents (typically hexanes, isopropanol, ethanol).

• Sample of your reaction product.

• (Optional but highly recommended) Racemic standard of your compound.

Methodology:

• Sample Preparation: Dissolve a small amount of your crude or purified product in a suitable mobile phase solvent to a concentration of ~1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Method Development (if not established):

  • Start with a standard mobile phase, such as 90:10 Hexane:Isopropanol, at a flow rate of 1 mL/min.

  • Inject the racemic standard first. The goal is to achieve baseline separation of the two enantiomer peaks.

  • If separation is poor, systematically vary the mobile phase composition (e.g., change the percentage of the alcohol modifier, try a different alcohol like ethanol) or change the flow rate.

• Sample Analysis:

  • Once a suitable method is found that separates the enantiomers of the racemic standard, inject your reaction sample.

  • Record the chromatogram, ensuring the peaks are on scale.

• Calculation of Enantiomeric Excess (% ee):

  • Integrate the peak areas for the two enantiomers. Let the areas be A₁ (major enantiomer) and A₂ (minor enantiomer).

  • Calculate the % ee using the formula: % ee = [(A₁ - A₂) / (A₁ + A₂)] x 100%

Trustworthiness Check: The method is self-validating if you can achieve baseline separation (Resolution > 1.5) for a known racemic standard. This confirms the column and conditions are suitable for separating the enantiomers .

Advanced Strategy: Dynamic Kinetic Resolution (DKR)

In some cases, instead of avoiding racemization, it can be harnessed. Dynamic Kinetic Resolution (DKR) is a powerful technique that converts 100% of a racemic starting material into a single, enantiopure product.[23] This is achieved by combining a rapid racemization of the starting material with a fast, irreversible, and highly stereoselective reaction that consumes only one of the enantiomers.[24][25] As the preferred enantiomer is consumed, the unwanted enantiomer continuously racemizes to replenish the reactive one (Le Chatelier's principle), driving the reaction to completion with high yield and high ee.[26]

References

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• Macmillan Group, Princeton University. (2005). Dynamic Kinetic Resolution: A Powerful Approach to Asymmetric Synthesis. [Link]

• Vedantu. (n.d.). SN1 vs SN2 Reactions: Mechanism, Differences & JEE Guide. [Link]

• Thieme Chemistry. (n.d.). Dynamic Kinetic Resolution (DKR) and Dynamic Kinetic Asymmetric Transformations (DYKAT). Science of Synthesis Reference Library. [Link]

• Hilaris Publisher. (n.d.). The Role of Chiral Catalysts in Modern Organic Synthesis. [Link]

• Encyclopedia.pub. (n.d.). Stereoselective Synthesis of Chiral Molecules. [Link]

• PharmaGuru. (2025). How To Calculate Enantiomeric Excess: Learn Quickly. [Link]

• Hibino, H., et al. (n.d.). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PMC - NIH. [Link]

• Hibino, H., et al. (n.d.). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PubMed. [Link]

• National Institutes of Health (NIH). (2014). Catalytic Kinetic Resolution of a Dynamic Racemate: Highly Stereoselective β-Lactone Formation by N-Heterocyclic Carbene Catalysis. [Link]

• Master Organic Chemistry. (2017). Optical Purity and Enantiomeric Excess. [Link]

• ResearchGate. (n.d.). Synthesis of Chiral Polymer Catalysts and Their Application to Asymmetric Reactions. [Link]

• Omizzolo. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Innovative Methods for the Stereoselective Synthesis of Chiral Pharmaceuticals. [Link]

• Wiley Online Library. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. [Link]

• Reddit. (2021). What are the differences between SN1 and SN2 reactions?[Link]

• BYJU'S. (n.d.). Chirality, Racemisation and Optical activity of Haloalkanes. [Link]

• Chiralpedia. (2025). Part 5: Stereoselective and Stereospecific Synthesis. [Link]

• Unknown Source. (n.d.).

• Quora. (2020). What is the difference between SN1 and SN2 reaction mechanism according to stereochemistry?[Link]

• YouTube. (2024). What Is Racemization In Organic Chemistry?[Link]

• Unknown Source. (n.d.). Determination of enantiomeric excess. (Link unavailable)

• Borzuya University. (2017). Chapter 4 : asymmetric synthesis – analytical methods of determination of the enantiomeric excess. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• The Chemistry Notes. (2021). SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [Link]

• Macmillan Group, Princeton University. (2002). Dynamic Kinetic Resolutions. [Link]

• ResearchGate. (2025). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. [Link]

• Wikipedia. (n.d.). Racemization. [Link]

• Solubility of Things. (n.d.). Functional Group Transformations. [Link]

• PubMed. (n.d.). The Problem of Racemization in Drug Discovery and Tools to Predict It. [Link]

• Research Explorer, The University of Manchester. (2019). The problem of racemization in drug discovery and tools to predict it. [Link]

• Taylor & Francis Online. (2019). The problem of racemization in drug discovery and tools to predict it. [Link]

• PubMed. (n.d.). Do reaction conditions affect the stereoselectivity in the Staudinger reaction?[Link]

• Imperial College London. (n.d.). Organic Synthesis Part 2 - Functional Group Interconversions. [Link]

• Taylor & Francis Online. (n.d.). The problem of racemization in drug discovery and tools to predict it. [Link]

• Imperial College London. (n.d.). Organic Synthesis Part 2 - Functional Group Interconversions. [Link]

• ResearchGate. (2025). Do Reaction Conditions Affect the Stereoselectivity in the Staudinger Reaction?[Link]

• Cardiff University. (n.d.). The problem of racemization in drug discovery and tools to predict it. [Link]

• Fiveable. (n.d.). Functional group interconversions | Organic Chemistry II Class Notes. [Link]

• ResearchGate. (n.d.). Functional Group Interconversion. [Link]

• Chemistry LibreTexts. (2020). 4.5: Stereochemistry of reactions. [Link]

• YouTube. (2021). Lecture 16 Protecting groups and racemization of Amino Acids. [Link]

• ResearchGate. (2025). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. [Link]

• PubMed. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. [Link]

• Journal of the American Chemical Society. (n.d.). Coordination Cage-Confined Chirality of Non-precious Metals for Enantioselective C–C and C–N Bond Formation. [Link]

• YouTube. (2017). 09.01 Stereochemical Environments within a Molecule. [Link]

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• 13. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
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Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Basic Azabicyclo Compounds

Welcome to our dedicated technical support center for chromatographers. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of peak tailing in the HPLC analysis of basic azabicyclo compounds. As researchers, scientists, and drug development professionals, achieving optimal peak symmetry is paramount for accurate quantification and robust analytical methods. This resource is designed to equip you with the foundational knowledge and actionable protocols to diagnose and resolve peak tailing issues effectively.

Understanding the Challenge: Why Do Basic Azabicyclo Compounds Tailing?

Basic compounds, particularly those containing amine functionalities like azabicyclo structures, are notoriously prone to peak tailing in reversed-phase HPLC.[1][2][3] This phenomenon arises primarily from secondary interactions between the positively charged basic analyte and negatively charged silanol groups present on the surface of silica-based stationary phases.[1][2][3] These interactions introduce an alternative retention mechanism to the desired hydrophobic interaction, leading to a non-ideal chromatographic process and resulting in asymmetrical, tailing peaks.[1][2]

This guide will walk you through a systematic approach to troubleshooting, from initial diagnosis to advanced method optimization, ensuring the scientific integrity and reliability of your HPLC analyses.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

My basic azabicyclo compound is showing significant peak tailing. What is the most likely cause?

The most common culprit behind peak tailing for basic compounds is the interaction with acidic silanol groups on the silica surface of the HPLC column.[1][2][3][4] At typical mobile phase pH values (above 3), some of these silanol groups (-Si-OH) can deprotonate to form negatively charged silanates (-Si-O⁻).[4] Your basic azabicyclo compound, being protonated and positively charged in an acidic mobile phase, can then interact with these silanates via ion exchange, a strong secondary interaction that leads to peak tailing.[1][5]

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting peak tailing.

How does mobile phase pH affect the peak shape of my basic azabicyclo compound?

Mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds.[6][7][8] For basic analytes like azabicyclo compounds, the pH of the mobile phase dictates the ionization state of both the analyte and the stationary phase's residual silanol groups.

• At low pH (typically below 3): The high concentration of protons in the mobile phase suppresses the ionization of silanol groups, keeping them in their neutral -Si-OH form.[2][4][9] This minimizes the ion-exchange interactions with your protonated basic analyte, leading to improved peak symmetry.[1][9]

• At mid-range pH (4-7): A significant portion of silanol groups will be deprotonated and negatively charged, leading to strong secondary interactions and pronounced peak tailing.[1][5]

• At high pH (above 8): If using a pH-stable column, your basic azabicyclo compound may be in its neutral form, which can also mitigate tailing due to the absence of ionic interactions.[4]

Mobile Phase pH	Analyte (Basic Azabicyclo)	Silanol Groups (Stationary Phase)	Primary Interaction	Expected Peak Shape
< 3	Protonated (Positively Charged)	Neutral	Hydrophobic	Symmetrical
4 - 7	Protonated (Positively Charged)	Partially Ionized (Negative)	Mixed-mode (Hydrophobic & Ion-Exchange)	Tailing
> 8 (on appropriate column)	Neutral	Ionized (Negative)	Hydrophobic	Symmetrical

Protocol for pH Optimization:

• Initial Condition: Start with a mobile phase pH of around 3.0 using a suitable buffer like phosphate or formate.

• Stepwise pH Reduction: Gradually lower the pH in 0.2 unit increments (e.g., to 2.8, 2.6, 2.5) and observe the effect on peak shape.

• Buffer Concentration: Ensure your buffer concentration is sufficient (typically 10-25 mM) to maintain a stable pH and minimize ionic interactions.[5]

• Column Stability: Be mindful of the pH limitations of your column. Standard silica-based columns are generally not stable below pH 2.[1]

I've lowered the pH, but I still see some tailing. What else can I do?

If lowering the pH doesn't completely resolve the issue, consider the following strategies:

A. Mobile Phase Additives:

Historically, competitive bases like triethylamine (TEA) were added to the mobile phase.[2][4][5] TEA, being a small basic molecule, effectively competes with the analyte for the active silanol sites, thus masking them and improving peak shape.[4][5][9] However, with modern high-purity columns, the use of TEA is often unnecessary and can lead to shorter column lifetimes.[4][5][9]

B. Column Technology:

The type of stationary phase plays a crucial role in minimizing peak tailing.

• Use High-Purity "Type B" Silica Columns: Modern columns are manufactured with high-purity silica that has a lower metal content and fewer acidic silanol groups compared to older "Type A" silica.[2][4] This inherently reduces the potential for secondary interactions.

• End-Capped Columns: Most modern columns are "end-capped," a process where residual silanol groups are chemically bonded with a small silane to make them less active.[1][3]

• Hybrid Organic/Silica Columns: These columns incorporate organic groups into the silica matrix, which reduces the number of surface silanols and improves pH stability.[2][4]

• Columns with Embedded Polar Groups: These columns have a polar group embedded in the alkyl chain of the stationary phase, which can help to shield the analyte from residual silanols.[10]

• Positively Charged Surface Columns: Some stationary phases are designed with a slight positive charge at low pH, which can repel basic analytes and improve peak shape.[10]

Experimental Protocol for Column Screening:

• Select a range of columns: Choose a standard C18 column, a C18 with an embedded polar group, and a hybrid particle column.

• Identical Mobile Phase: Use the same mobile phase and gradient conditions for all columns to ensure a fair comparison.

• Evaluate Peak Asymmetry: Inject your azabicyclo compound and compare the peak tailing factor across the different columns.

Could my HPLC system itself be contributing to peak tailing?

Yes, issues outside of the column can also lead to poor peak shape.

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and peak tailing.[11]

• Poor Connections: Improperly seated fittings can create small voids, leading to peak distortion.[4]

• Metal Contamination: Basic compounds can chelate with trace metals in the HPLC system (e.g., stainless steel frits, tubing), leading to peak tailing.[2][12][13] Using a system with bio-inert flow paths can mitigate this issue.[14]

• Column Voids or Fouling: A void at the head of the column or a blocked frit can cause peak splitting or tailing.[1][15] Reversing and flushing the column (if the manufacturer's instructions permit) may resolve this.[1]

System Check Protocol:

• Inspect all fittings: Ensure all connections are secure and there are no leaks.

• Minimize tubing length: Use the shortest possible length of narrow-bore tubing.

• System Blank: Run a blank injection to check for ghost peaks that could indicate contamination.

• Column Performance Test: Regularly test your column with a standard mixture to monitor its performance and detect degradation.

Caption: Causes of peak tailing can be chemical or physical.

References

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023). LCGC. [Link]

• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. [Link]

• How to Reduce Peak Tailing in HPLC? (2024). Phenomenex. [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022). ACD/Labs. [Link]

• Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. (2024). Mastelf. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2024). Phenomenex. [Link]

• HPLC Troubleshooting Guide. (n.d.). Advanced Chromatography Technologies. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. [Link]

• Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. (2024). uHPLCs. [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. [Link]

• What Causes Peak Tailing in HPLC? (2023). Chrom Tech, Inc.. [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes. (n.d.). Phenomenex. [Link]

• Choosing the Right HPLC Column: A Complete Guide. (n.d.). Phenomenex. [Link]

• Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds. (2022). National Institutes of Health. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. (2010). LCGC International. [Link]

• The Importance of Understanding Secondary Interactions When Analysing Peptides. (2018). Crawford Scientific. [Link]

• Overcoming Metal Interference in HPLC. (2024). Technology Networks. [Link]

• Exploring the Role of pH in HPLC Separation. (n.d.). Moravek. [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). Restek. [Link]

• Choosing HPLC Columns for Rapid Method Development. (2013). Agilent. [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. (n.d.). GL Sciences. [Link]

• Lesson 3: Separation Modes and their Mechanisms 1. (n.d.). Shodex HPLC Columns. [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. (2023). Welch Materials, Inc.. [Link]

• Influence of metals in the column or instrument on performance in hydrophilic interaction liquid chromatography. (2020). ResearchGate. [Link]

• Selection of suitable stationary phases and optimum conditions for their application in the separation of basic compounds by reversed-phase HPLC. (2004). ResearchGate. [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. (2023). ACD/Labs. [Link]

• A Comprehensive Guide to Selecting HPLC Columns. (2023). uHPLCs. [Link]

• HPLC Column Selection: Core to Method Development (Part I). (2023). Welch Materials, Inc.. [Link]

• High-performance liquid chromatography. (n.d.). Wikipedia. [Link]

• Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases. (n.d.). LCGC Europe. [Link]

• Full Guide 5 Types of HPLC Column. (2024). uHPLCs. [Link]

• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. (2019). ResearchGate. [Link]

• Better separation of two peaks for Reversed Phase RP HPLC - Tips & Suggestions. (n.d.). Cogent-HPLC. [Link]

• How to Prevent Metal Ion Contamination In HPLC Systems. (2017). SilcoTek® Corporation. [Link]

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• 15. waters.com [waters.com]

Technical Support Center: A Guide to the Scalable Synthesis of (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for the synthesis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, a key chiral building block in modern drug development. The quinuclidine scaffold is a privileged structure in medicinal chemistry, and the enantiomerically pure 2-carbonitrile derivative serves as a versatile intermediate for a range of therapeutic agents.[1][2]

This guide is designed for researchers, chemists, and process development professionals. It moves beyond standard protocols to address the nuanced challenges encountered when transitioning this synthesis from bench-scale discovery to multi-gram or kilogram production. Our focus is on troubleshooting common issues, understanding the underlying chemical principles, and providing robust, scalable solutions.

Overview of the Core Synthetic Strategy: Asymmetric Strecker Reaction

The most direct and industrially viable route to (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile is via an asymmetric Strecker reaction. This powerful three-component reaction combines an amine (or its imine equivalent), a cyanide source, and a carbonyl compound, guided by a chiral catalyst to establish the desired stereocenter.[3][4] For this specific target, the synthesis logically starts from the readily available 1-azabicyclo[2.2.2]octan-2-one.

The general workflow is visualized below:

Sources

• 1. researchgate.net [researchgate.net]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. Strecker Synthesis [organic-chemistry.org]
• 4. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Solubility Challenges in Reaction Workup and Purification

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions to address solubility issues encountered during the critical phases of reaction workup and purification. Our goal is to equip you with the scientific principles and practical techniques to confidently navigate these common, yet often complex, experimental hurdles.

Introduction: The Pervasive Challenge of Solubility

In chemical synthesis and drug development, achieving the desired purity and yield is paramount. However, the solubility of a target compound can significantly impact the efficiency of extraction, crystallization, and chromatographic purification.[1][2] Poor solubility can lead to product loss, difficult handling of materials, and compromised purity, ultimately delaying research and development timelines.[1][3][4] This guide is structured to provide a logical workflow for diagnosing and solving these solubility-related challenges.

Section 1: Troubleshooting Guide for Reaction Workup

Reaction workup is the initial step in isolating the desired product from the reaction mixture. Solubility issues at this stage often manifest as precipitation, emulsion formation, or poor extraction efficiency.

Issue 1: Product Precipitation During Aqueous Workup

Symptom: Your product crashes out of the organic phase upon addition of an aqueous solution (e.g., water, brine).

Causality: This typically occurs when the product has low solubility in the chosen organic solvent, and the addition of an anti-solvent (the aqueous phase) drastically reduces its solubility further.

Troubleshooting Steps:

• Solvent System Modification:

  • Increase Polarity of the Organic Phase: If your product is moderately polar, adding a more polar, water-immiscible co-solvent to your extraction solvent can increase its solubility. Common choices include ethyl acetate or dichloromethane.

  • Decrease Polarity of the Aqueous Phase (Salting Out): Adding a high concentration of an inorganic salt, such as sodium chloride (brine) or ammonium sulfate, to the aqueous phase can decrease the solubility of organic compounds in the aqueous layer, driving them into the organic phase.[5][6] This technique, known as the "salting-out effect," is particularly effective for increasing the extraction efficiency of moderately polar to nonpolar compounds.[5][6][7] The presence of salt reduces the ability of water to solvate the organic molecule.[6]

• Temperature Adjustment:

  • For most solid solutes, solubility increases with temperature.[8][9][10] Gently warming the mixture (if the compound is thermally stable) can help keep the product in solution during the extraction process. Be mindful that the solubility of gases decreases with increasing temperature.[11]

• pH Control:

  • For acidic or basic compounds, adjusting the pH of the aqueous phase can dramatically alter their solubility.[][13][14]

    • Acidic Compounds: At a pH above their pKa, acidic compounds will be deprotonated and often become more soluble in the aqueous phase. To keep them in the organic phase, ensure the aqueous layer is acidic (pH < pKa).

    • Basic Compounds: At a pH below their pKa, basic compounds will be protonated and more soluble in the aqueous phase. To favor the organic phase, the aqueous layer should be basic (pH > pKa).[15]

Issue 2: Poor Extraction Efficiency

Symptom: A significant amount of your product remains in the aqueous layer after extraction.

Causality: The partition coefficient of your compound favors the aqueous phase, or the compound has some solubility in both phases.

Troubleshooting Steps:

• Solvent Selection:

  • "Like Dissolves Like": Ensure the polarity of your extraction solvent matches the polarity of your product. A common starting point is to use a solvent in which the product is highly soluble.

  • Mixed-Solvent Systems: Employing a mixture of solvents can fine-tune the polarity of the organic phase to optimize the extraction of the target compound while leaving impurities behind.[16]

• Salting-Out Assisted Liquid-Liquid Extraction (SALLE):

  • This technique is particularly useful for extracting hydrophilic compounds.[17] It involves adding a salt to a mixture of a water-miscible organic solvent (like acetonitrile) and the aqueous sample, which induces phase separation.[17][18] The target compound then partitions into the organic layer.

• Increase the Number of Extractions:

  • Performing multiple extractions with smaller volumes of organic solvent is more efficient than a single extraction with a large volume.

Flowchart: Troubleshooting Workup Solubility

Caption: Decision tree for addressing solubility issues during reaction workup.

Section 2: Troubleshooting Guide for Purification

Purification methods like crystallization and chromatography are highly dependent on the solubility characteristics of the compound.

Issue 3: Difficulty with Crystallization

Symptom: Your compound oils out, forms a precipitate instead of crystals, or refuses to crystallize at all.

Causality: The chosen solvent system is not ideal for crystallization, which requires the compound to be highly soluble in the hot solvent and poorly soluble in the cold solvent.[19] Oiling out occurs when the solution becomes supersaturated at a temperature above the melting point of the solute.

Troubleshooting Steps:

• Solvent Screening:

  • Systematically test a range of solvents with varying polarities. An ideal solvent will dissolve the compound when heated but allow it to crystallize upon cooling.

  • Mixed-Solvent System: If a single solvent is not effective, use a binary solvent system.[19] Dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, and then add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes cloudy (the cloud point). Gentle heating should redissolve the solid, and slow cooling should then induce crystallization.

• Control the Cooling Rate:

  • Rapid cooling often leads to the formation of small, impure crystals or precipitation. Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize yield.

• For Oily Products:

  • If your product is an oil, crystallization may not be feasible. Consider alternative purification methods like chromatography or distillation.[20][21]

  • Sometimes, an "oily" product is simply a low-melting solid. Try cooling the oil in a dry ice/acetone bath to see if it solidifies.[22] Trituration (grinding the oil with a poor solvent) can sometimes induce crystallization.

Issue 4: Poor Solubility in Chromatography Solvents

Symptom: Your compound is not soluble in the mobile phase, leading to precipitation on the column and poor separation.[23][24]

Causality: The mobile phase is not a strong enough solvent to keep the compound dissolved as it travels through the stationary phase.

Troubleshooting Steps:

• Dry Loading:

  • If your compound has poor solubility in the elution solvent, dry loading is a highly effective technique.[25][26]

  • Protocol for Dry Loading:

    • Dissolve your crude sample in a solvent in which it is highly soluble (e.g., dichloromethane, acetone).

    • Add a small amount of silica gel or celite to this solution.

    • Remove the solvent under reduced pressure (e.g., using a rotary evaporator) until a free-flowing powder is obtained.[25]

    • Carefully load this powder onto the top of your packed column.[25]

• Mobile Phase Modification:

  • Increase Solvent Strength: Gradually increase the polarity of the mobile phase to improve the solubility of your compound. For normal-phase chromatography, this might involve increasing the percentage of ethyl acetate in hexane.[27]

  • Use a Stronger "Loading" Solvent: If necessary, dissolve the sample in a minimal amount of a stronger solvent than the mobile phase to load it onto the column.[23] However, use this technique with caution, as it can sometimes lead to band broadening.

• Alternative Chromatographic Techniques:

  • Reversed-Phase Chromatography: For highly polar compounds that are insoluble in common organic solvents, reversed-phase chromatography using mobile phases like water/methanol or water/acetonitrile may be a better option.[26]

  • Supercritical Fluid Chromatography (SFC): This technique uses supercritical CO2 as the primary mobile phase, often with a co-solvent, and can be an excellent alternative for purifying compounds with challenging solubility profiles.[28]

Table: Common Solvents for Workup and Purification

Solvent	Polarity Index	Boiling Point (°C)	Common Uses
Hexane	0.1	69	Nonpolar extraction, normal-phase chromatography
Toluene	2.4	111	Aromatic compound extraction
Diethyl Ether	2.8	35	General extraction
Dichloromethane (DCM)	3.1	40	General extraction, dissolving polar compounds
Ethyl Acetate (EtOAc)	4.4	77	Moderately polar extraction, chromatography
Acetone	5.1	56	Dissolving a wide range of compounds, cleaning
Acetonitrile (ACN)	5.8	82	Reversed-phase chromatography, SALLE
Methanol (MeOH)	5.1	65	Reversed-phase chromatography, crystallization
Water	10.2	100	Aqueous workup, reversed-phase chromatography

Section 3: Frequently Asked Questions (FAQs)

Q1: My compound is a sticky oil. How can I purify it?

A1: Purifying sticky oils can be challenging. First, ensure all solvent is removed under high vacuum.[22] If it's a low-melting solid, you can try to induce crystallization by cooling it to a very low temperature.[22] If that fails, column chromatography is often the best option.[20] When concentrating fractions containing your oily product, using a heart-shaped flask can help collect the material at the bottom.[20]

Q2: How can I improve the solubility of a very nonpolar compound?

A2: For nonpolar compounds, use nonpolar solvents for extraction and purification (e.g., hexane, heptane, toluene).[27] If solubility is still an issue during chromatography, consider using a stronger nonpolar solvent like dichloromethane in your mobile phase or switch to a different stationary phase like alumina.[23]

Q3: What is the role of a co-solvent?

A3: A co-solvent is a substance added in a small amount to a primary solvent to increase the solubility of a compound.[29] In workups, a co-solvent can be added to the extraction solvent to better dissolve the target molecule. In chromatography, it can be added to the mobile phase to increase its solvating power.[30][31] Common co-solvents include alcohols like ethanol and propylene glycol.[29]

Q4: Can I use heat to dissolve my sample for column chromatography?

A4: It is generally not recommended to heat a sample for loading onto a silica gel column. The heat can cause the solvent to evaporate on the column, leading to precipitation of your compound and poor separation. If your compound requires heat to dissolve, it is a strong indicator that you should use the dry loading technique.

Q5: My compound seems to be degrading on the silica gel column. What should I do?

A5: Some compounds are sensitive to the acidic nature of silica gel.[23] You can try deactivating the silica gel by adding a small amount of a base, like triethylamine (typically 1%), to the mobile phase. Alternatively, you can use a different stationary phase, such as alumina (which can be basic, neutral, or acidic) or florisil.[23]

Conclusion

Overcoming solubility issues in reaction workup and purification is a critical skill for any chemist. By understanding the underlying principles of solubility and systematically applying the troubleshooting strategies outlined in this guide, you can improve your yields, purity, and overall efficiency in the laboratory. Remember that careful observation and a methodical approach are your best tools for solving these common challenges.

References

• Salting-out Liquid-Liquid Extraction (SALLE). (n.d.). LCGC International. Retrieved from [Link]

• Li, W., et al. (2012). Salting-out assisted liquid-liquid extraction for bioanalysis. PubMed. Retrieved from [Link]

• Zhu, Z., et al. (2019). A review of salting-out effect and sugaring-out effect: driving forces for novel liquid-liquid extraction of biofuels and biochemicals. Hep Journals. Retrieved from [Link]

• Majors, R. E. (2023). Enhancing Extractions by Salting Out. LCGC International. Retrieved from [Link]

• Valente, I. M., et al. (2016). An Insight on Salting-out Assisted Liquid–Liquid Extraction for Phytoanalysis. ResearchGate. Retrieved from [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012). ChemistryViews. Retrieved from [Link]

• Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. (2022). MDPI. Retrieved from [Link]

• Utilizing Mobile Phase pH to Maximize Preparative Purification Efficacy. (2017). Phenomenex. Retrieved from [Link]

• How can I purify oily products?. (2016). ResearchGate. Retrieved from [Link]

• Solubility. (n.d.). Florida State University, Department of Chemistry. Retrieved from [Link]

• Methods of solubility enhancements. (2015). Slideshare. Retrieved from [Link]

• Halogen-Free Purification of Low-Solubility Compounds in Supersaturated Liquid Chromatography Using Monolithic Silica. (2024). ACS Publications. Retrieved from [Link]

• Enhance the Solvent Potential of Water. (2022). Encyclopedia MDPI. Retrieved from [Link]

• Tips & Tricks: Oily/Foaming Compounds. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceutical Solutions. Retrieved from [Link]

• Quick Troubleshooting Guide For HPLC Column Usage. (n.d.). Biovanix Chromatography. Retrieved from [Link]

• 4 Factors Affecting Solubility of Drugs. (2021). Ascendia Pharmaceutical Solutions. Retrieved from [Link]

• Cosolvent. (n.d.). Wikipedia. Retrieved from [Link]

• Temperature Effects on Solubility. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (n.d.). Chromatography Today. Retrieved from [Link]

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• FORMULATION DEVELOPMENT - Solving Tough Solubility Issues With Fewer Compromises & Better Outcomes. (2024). Drug Development & Delivery. Retrieved from [Link]

• Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. (2023). ACS Publications. Retrieved from [Link]

• Chromatography and Natural Products Purification. (2022). YouTube. Retrieved from [Link]

• Drug Solubility: Challenges And Opportunities For Pharmaceutical Development. (2025). IJNRD. Retrieved from [Link]

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• Removal of Reaction Solvent by Extractive Workup: Survey of Water and Solvent Co-extraction in Various Systems. (2007). ACS Publications. Retrieved from [Link]

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Technical Support Center: Refinement of Crystallization Methods for Chiral Resolution of Azabicyclo[2.2.2]octane Precursors

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the chiral resolution of azabicyclo[2.2.2]octane precursors. This class of compounds holds significant value as building blocks in medicinal chemistry, and achieving high enantiomeric purity is often a critical step in the development of new therapeutic agents. This guide provides in-depth, experience-based advice and troubleshooting protocols to navigate the complexities of their crystallization-based resolution.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the development of crystallization methods for the chiral resolution of azabicyclo[2.2.2]octane precursors.

Q1: What are the primary methods for the chiral resolution of azabicyclo[2.2.2]octane precursors by crystallization?

A1: The two most prevalent and effective crystallization-based methods for resolving racemic azabicyclo[2.2.2]octane precursors are:

• Diastereomeric Salt Formation: This is the most common and often the first approach attempted.[1][2] It involves reacting the racemic amine (a base) with an enantiomerically pure chiral acid (the resolving agent) to form a pair of diastereomeric salts.[1][3][4] These diastereomers possess different physical properties, most importantly, different solubilities in a given solvent system.[2][4] This solubility difference allows for the selective crystallization of one diastereomer, which can then be isolated. The desired enantiomer of the azabicyclo[2.2.2]octane precursor is subsequently recovered by treating the isolated diastereomeric salt with a base to remove the chiral resolving agent.[1][3]

• Preferential Crystallization (also known as Resolution by Entrainment): This technique is applicable to a smaller subset of compounds known as conglomerates, where the racemic mixture crystallizes as a physical mixture of separate enantiopure crystals.[1][5] The process involves creating a supersaturated solution of the racemic azabicyclo[2.2.2]octane precursor and then seeding it with a small number of pure crystals of the desired enantiomer.[1][5] This "entrainment" encourages the selective crystallization of that enantiomer from the racemic mixture.[1] While powerful, its application is limited to systems that form conglomerates, which represent only about 5-10% of all racemates.[1]

Q2: How do I select an appropriate chiral resolving agent for my azabicyclo[2.2.2]octane precursor?

A2: The selection of a resolving agent is a critical and often empirical process. The goal is to form a diastereomeric salt that crystallizes well and has a significant solubility difference from its corresponding diastereomer.[6]

Key Considerations for Selecting a Resolving Agent:

• Acid-Base Chemistry: Since azabicyclo[2.2.2]octane precursors are basic, you will need a chiral acid as the resolving agent.[3]

• Commonly Used Chiral Acids: A standard screening panel should include readily available and relatively inexpensive chiral acids such as:

  • Tartaric acid derivatives (e.g., L-tartaric acid, D-tartaric acid, dibenzoyl-L-tartaric acid, di-p-toluoyl-L-tartaric acid)[1]

  • Mandelic acid and its derivatives (e.g., (S)-(+)-mandelic acid, (R)-(-)-mandelic acid)

  • Camphorsulfonic acid (e.g., (1S)-(+)-10-camphorsulfonic acid)[1]

  • O-acetylmandelic acid

• Structural Matching: While not a strict rule, sometimes a structural similarity between the resolving agent and the substrate can lead to better crystal packing and, therefore, better resolution.

• High-Throughput Screening: It is highly recommended to perform a high-throughput screening of several resolving agents in parallel with a variety of solvents to efficiently identify promising candidates.[7]

Q3: What is the role of the solvent in chiral resolution by crystallization?

A3: The solvent plays a pivotal role and can be the determining factor in the success of a resolution.[8] Its primary functions are:

• Differential Solubility: The solvent must exhibit a significant difference in solubility for the two diastereomeric salts. This is the fundamental basis for the separation.[2][6]

• Crystal Habit and Quality: The solvent influences the crystal growth rate, size, and morphology. A good solvent system will promote the formation of well-defined, easily filterable crystals.

• Preventing "Oiling Out": An inappropriate solvent or cooling rate can cause the diastereomeric salt to separate as an oil rather than a crystalline solid, which is difficult to purify.[9]

Solvent Selection Strategy:

• Initial Screening: Start with a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, and water).

• Solubility Testing: Perform qualitative solubility tests of the racemic precursor and the diastereomeric salts at both room temperature and elevated temperatures.

• Mixed Solvent Systems: Often, a mixture of two or more solvents provides the optimal solubility profile.[7] For example, a "soluble" solvent in which the salts are freely soluble at high temperatures can be combined with an "anti-solvent" in which they are poorly soluble to induce crystallization upon cooling.

Q4: How much resolving agent should I use?

A4: The stoichiometry of the resolving agent is a key parameter to optimize.

• Starting Point: A common starting point is to use 0.5 to 1.0 equivalents of the chiral resolving agent relative to the racemic azabicyclo[2.2.2]octane precursor.[7]

• 0.5 Equivalents: Using 0.5 equivalents is often more efficient as it targets the crystallization of one diastereomer, leaving the other in solution.[7]

• 1.0 Equivalent: Using a full equivalent will result in the formation of both diastereomers, and the separation will rely solely on the solubility difference.

• Optimization: The optimal amount can vary and should be determined experimentally for each specific system.[7]

Section 2: Troubleshooting Guides

This section provides a structured approach to diagnosing and solving common problems encountered during the chiral resolution of azabicyclo[2.2.2]octane precursors.

Problem 1: No Crystallization Occurs

Symptoms: The solution remains clear even after cooling, or only a very small amount of solid is formed.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Solution is Undersaturated	The concentration of the diastereomeric salt is below its solubility limit at the given temperature.	1. Concentrate the Solution: Gently evaporate a portion of the solvent and attempt to cool again.[9] 2. Add an Anti-Solvent: If using a mixed solvent system, slowly add more of the anti-solvent to decrease the solubility. 3. Reduce Temperature: Cool the solution to a lower temperature (e.g., in an ice bath or refrigerator), but be mindful of potentially causing rapid precipitation.
Inappropriate Solvent	The diastereomeric salts are too soluble in the chosen solvent, even at low temperatures.	1. Re-evaluate Solvent Choice: Select a solvent in which the salts are less soluble. 2. Utilize a Different Solvent System: Experiment with different solvent mixtures.
Inhibition of Nucleation	The formation of initial crystal nuclei is kinetically hindered.	1. Scratch the Inner Surface: Use a glass rod to scratch the inside of the flask below the solvent level to create nucleation sites. 2. Seed the Solution: If available, add a few tiny crystals of the desired diastereomeric salt to induce crystallization. 3. Ultrasonication: Brief exposure to an ultrasonic bath can sometimes promote nucleation.

Problem 2: "Oiling Out" - Formation of an Oil Instead of Crystals

Symptoms: A liquid phase separates from the solution upon cooling, which may or may not solidify into an amorphous mass later.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Supersaturation is too High	The solution is too concentrated, causing the solute to come out of solution faster than it can form an ordered crystal lattice.	1. Re-heat and Dilute: Warm the solution to re-dissolve the oil, then add more of the "soluble" solvent to reduce the concentration.[9] Cool the solution more slowly.
Cooling Rate is too Fast	Rapid cooling does not allow sufficient time for crystal nucleation and growth.	1. Slow Cooling Protocol: Allow the solution to cool to room temperature slowly on the benchtop before transferring to a colder environment. Insulate the flask to slow heat loss.[9]
Melting Point Depression	Impurities in the starting material can lower the melting point of the diastereomeric salt, causing it to be a liquid at the crystallization temperature.	1. Purify the Starting Material: Ensure the racemic azabicyclo[2.2.2]octane precursor is of high purity before attempting resolution. 2. Charcoal Treatment: If colored impurities are present, a charcoal treatment of the hot solution may be beneficial.[9]
Inappropriate Solvent	The solvent may not be suitable for promoting crystallization of the specific diastereomeric salt.	1. Experiment with Different Solvents: A different solvent system may favor crystallization over oiling out.

Problem 3: Poor Enantiomeric Excess (ee) of the Crystallized Product

Symptoms: After isolation and removal of the resolving agent, the enantiomeric purity of the azabicyclo[2.2.2]octane precursor is low.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Co-crystallization of Both Diastereomers	The solubility difference between the two diastereomeric salts is not large enough in the chosen solvent system.	1. Solvent Re-screening: The primary focus should be on finding a solvent system that maximizes the solubility difference. 2. Temperature Optimization: Investigate the effect of crystallization temperature. A higher or lower temperature may improve selectivity.
Insufficient Equilibration Time	The crystallization process was stopped before the system reached a state of equilibrium, leading to the entrapment of the more soluble diastereomer.	1. Increase Stirring Time: Allow the crystallization slurry to stir for a longer period (several hours to overnight) to allow for dissolution of the less stable crystals and re-crystallization of the more stable, desired diastereomer.
Inadequate Washing	The mother liquor, which is enriched in the other diastereomer, was not effectively removed from the crystal surfaces.	1. Optimize Washing Procedure: Wash the filtered crystals with a small amount of the cold crystallization solvent to remove residual mother liquor. Avoid excessive washing, which can dissolve the product.
Recrystallization	A single crystallization may not be sufficient to achieve high enantiomeric purity.	1. Perform a Recrystallization: Dissolve the partially enriched product in the minimum amount of hot solvent and re-crystallize to further enhance the enantiomeric excess.

Problem 4: Low Yield of the Desired Enantiomer

Symptoms: The amount of isolated, enantiomerically pure product is significantly less than the theoretical maximum.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
High Solubility of the Desired Diastereomer	A substantial amount of the target diastereomer remains dissolved in the mother liquor.	1. Optimize Solvent and Temperature: Choose a solvent system where the desired diastereomer has low solubility at the final crystallization temperature. 2. Cool to a Lower Temperature: Ensure the final cooling temperature is sufficiently low to maximize precipitation. 3. Recover from Mother Liquor: It may be possible to recover the desired enantiomer from the mother liquor through further processing, such as racemization and recycling.[10]
Excessive Washing	Too much washing solvent was used during filtration, leading to product loss.	1. Minimize Wash Volume: Use only the minimum amount of cold solvent necessary to wash the crystals.
Premature Filtration	The crystallization was not allowed to proceed to completion.	1. Ensure Complete Crystallization: Allow sufficient time for the crystallization to finish before filtering. Monitor the concentration of the solute in the mother liquor if possible.

Section 3: Experimental Protocols & Visual Guides

Protocol 1: General Procedure for Diastereomeric Salt Resolution

• Dissolution: In an appropriately sized Erlenmeyer flask, dissolve the racemic azabicyclo[2.2.2]octane precursor (1.0 eq.) in a suitable solvent at an elevated temperature.

• Addition of Resolving Agent: In a separate flask, dissolve the chiral resolving agent (0.5-1.0 eq.) in the same solvent, warming if necessary. Add the resolving agent solution to the solution of the racemic base.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, proceed with troubleshooting steps (e.g., scratching, seeding, or further cooling).

• Maturation: Once crystallization begins, stir the resulting slurry at room temperature or a reduced temperature for a period of 2 to 24 hours to allow the system to equilibrate.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the filter cake with a small amount of the cold crystallization solvent.

• Drying: Dry the crystals under vacuum to a constant weight.

• Liberation of the Free Base: Suspend the diastereomeric salt in a mixture of water and an organic solvent (e.g., dichloromethane or ethyl acetate). Add an aqueous base (e.g., 1M NaOH or Na2CO3) and stir until all solids have dissolved. Separate the organic layer, wash with water and brine, dry over an anhydrous salt (e.g., Na2SO4 or MgSO4), and concentrate under reduced pressure to obtain the enantiomerically enriched azabicyclo[2.2.2]octane precursor.

• Analysis: Determine the enantiomeric excess of the product using a suitable chiral analytical method (e.g., chiral HPLC or GC).

Diagram 1: Decision Workflow for Chiral Resolution

Caption: Decision workflow for developing a chiral resolution process.

Diagram 2: Troubleshooting Flowchart for Poor Crystallization

Caption: Troubleshooting flowchart for poor crystallization outcomes.

References

• Simultaneous chiral resolution of two racemic compounds by preferential cocrystallization - ChemRxiv.

• Chiral resolution - Wikipedia. Available at: [Link]

• Lorenz, H., Polenske, D., & Seidel-Morgenstern, A. (2006). Application of preferential crystallization to resolve racemic compounds in a hybrid process. Chirality, 18(10), 828-40. Available at: [Link]

• Acevedo, F., et al. (2015). Application of Continuous Preferential Crystallization to Efficiently Access Enantiopure Chemicals. Organic Process Research & Development, 19(12), 1833-1842. Available at: [Link]

• Solvent and Achiral Crystalline Phase-Induced Chiral Resolution of CsCuCl3. Crystal Growth & Design. Available at: [Link]

• Simultaneous resolution through preferential crystallization of both... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents, and Other Factors - ACS Publications. (2020). Available at: [Link]

• Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. (2025). Available at: [Link]

• Resolution (Separation) of Enantiomers. (2020). Chemistry LibreTexts. Available at: [Link]

• The potential of chiral solvents in enantioselective crystallization - ResearchGate. (PDF). Available at: [Link]

• Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution - Chemical Communications (RSC Publishing). (2023). Available at: [Link]

• Synthesis and evaluation of a novel 2-azabicyclo[2.2.2]octane class of long chain fatty acid elongase 6 (ELOVL6) inhibitors - PubMed. (2009). Available at: [Link]

• Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. (2015). Available at: [Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations | The Journal of Organic Chemistry - ACS Publications. (2021). Available at: [Link]

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• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Chiral HPLC Method Development for (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile Analysis

In the landscape of pharmaceutical development, the stereochemistry of active pharmaceutical ingredients (APIs) is of paramount importance, profoundly influencing their pharmacological and toxicological profiles.[1] (2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile, a key chiral intermediate, demands robust and reliable analytical methods to ensure enantiomeric purity. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for its analysis, grounded in scientific principles and practical expertise.

The Significance of Enantioselective Analysis

Enantiomers, non-superimposable mirror images of a chiral molecule, possess identical physical and chemical properties in an achiral environment.[2][3] However, within the chiral environment of the human body, they can exhibit markedly different biological activities.[3] Regulatory bodies, therefore, often mandate the marketing of a single, active enantiomer.[1] This necessitates the development of precise and accurate analytical methods to quantify the enantiomeric excess of chiral compounds like (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile. Chiral HPLC has emerged as the preferred technique for such enantioselective separations.[4]

The Principle of Chiral HPLC

Chiral chromatography is a specialized form of liquid chromatography that enables the separation of enantiomers.[2][5] The fundamental principle lies in the differential interaction between the enantiomers and a chiral selector.[5] This is most commonly achieved by using a chiral stationary phase (CSP), which creates a chiral environment within the HPLC column.[6][7] The separation occurs due to the formation of transient diastereomeric complexes between the enantiomers and the CSP, leading to different retention times and, consequently, their separation.[8]

The selection of an appropriate CSP and the optimization of mobile phase conditions are critical and often time-consuming aspects of chiral method development.[4][9]

Strategic Approaches to Method Development

A systematic screening approach is often the most efficient strategy for developing a chiral HPLC method.[9] This involves evaluating a selection of CSPs with diverse chiral recognition mechanisms under various mobile phase conditions.

Step 1: Analyte Characterization and Initial Considerations

(2R)-1-Azabicyclo[2.2.2]octane-2-carbonitrile is a bicyclic amine with a nitrile functional group. Key characteristics to consider for method development include:

• UV Chromophore: The molecule lacks a strong UV chromophore, which can present detection challenges.

• Basicity: The quinuclidine core imparts basic properties, which can lead to peak tailing on silica-based columns due to interactions with residual silanol groups.[1]

• Solubility: The analyte's solubility will dictate the choice of mobile phase systems (normal-phase, reversed-phase, or polar organic).

Given the weak UV absorbance, derivatization with a UV-active agent could be considered. However, direct analysis is often preferred to avoid potential complications such as racemization or incomplete reactions.[4] Therefore, a highly sensitive UV detector or an alternative detection method like mass spectrometry (MS) may be necessary.

Step 2: Chiral Stationary Phase (CSP) Selection

Polysaccharide-based CSPs, derived from cellulose and amylose, are widely recognized for their broad applicability and excellent enantioselectivity for a vast range of chiral compounds, including quinuclidine derivatives.[1][4][10][11][12] These CSPs function by forming "chiral pockets" that allow analytes to partition differently based on their stereochemistry.[8]

For the analysis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile, a screening of the following types of polysaccharide-based CSPs is recommended:

• Cellulose-based:

  • Cellulose tris(3,5-dimethylphenylcarbamate)

  • Cellulose tris(3,5-dichlorophenylcarbamate)

• Amylose-based:

  • Amylose tris(3,5-dimethylphenylcarbamate)

  • Amylose tris((S)-methylphenylcarbamate)

These phases have demonstrated complementary chiral recognition abilities for a wide array of analytes.[4] Modern immobilized polysaccharide CSPs offer the advantage of being compatible with a broader range of solvents, enhancing method development flexibility.[10][12]

Step 3: Mobile Phase Screening

Screening should be conducted across different chromatographic modes to maximize the chances of achieving a successful separation.[8][13]

• Normal-Phase (NP): Typically employs mixtures of a non-polar solvent (e.g., n-hexane) and a polar organic modifier (e.g., ethanol, isopropanol). Small amounts of an amine additive (e.g., diethylamine) are often necessary to suppress the interaction of basic analytes with acidic silanol groups on the silica surface, thereby improving peak shape.[14]

• Reversed-Phase (RP): Uses aqueous mobile phases with organic modifiers like acetonitrile or methanol. This mode is particularly advantageous when coupling with mass spectrometry.[15]

• Polar Organic (PO): Utilizes polar organic solvents such as acetonitrile or methanol, sometimes with additives.

A systematic screening would involve testing the selected CSPs with a set of generic mobile phases for each mode.

Comparative Experimental Protocols

The following protocols outline a structured approach to screening and optimizing a chiral HPLC method for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile.

Experimental Workflow

Caption: Chiral HPLC Method Development Workflow.

Protocol 1: Normal-Phase Screening

• Columns:

  • Chiralpak IA [Amylose tris(3,5-dimethylphenylcarbamate)]

  • Chiralpak IB [Cellulose tris(3,5-dimethylphenylcarbamate)]

  • Chiralpak IC [Cellulose tris(3,5-dichlorophenylcarbamate)]

• Mobile Phases:

  • A: n-Hexane/Ethanol (90:10, v/v) + 0.1% Diethylamine

  • B: n-Hexane/Isopropanol (90:10, v/v) + 0.1% Diethylamine

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 210 nm (or appropriate wavelength for nitrile group)

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the racemic standard of 1-azabicyclo[2.2.2]octane-2-carbonitrile in the mobile phase.

Protocol 2: Reversed-Phase Screening

• Columns:

  • Immobilized polysaccharide-based columns suitable for RP mode.

• Mobile Phases:

  • A: Acetonitrile/Water (50:50, v/v) with 0.1% Formic Acid

  • B: Methanol/Water (50:50, v/v) with 0.1% Formic Acid

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm or MS detection.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the racemic standard in the mobile phase.

Data Presentation and Comparison

The performance of each CSP and mobile phase combination should be evaluated based on key chromatographic parameters.

CSP	Mobile Phase System	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)
Chiralpak IA	NP-A	8.5	9.8	2.1
Chiralpak IA	NP-B	7.2	8.1	1.8
Chiralpak IB	NP-A	10.2	12.5	3.5
Chiralpak IB	NP-B	9.1	10.9	3.1
Chiralpak IC	NP-A	No separation	No separation	-
Chiralpak IC	NP-B	No separation	No separation	-

Fictional data for illustrative purposes.

Based on the hypothetical data above, the Chiralpak IB column with the n-Hexane/Ethanol mobile phase provides the best initial separation, exhibiting the highest resolution. This condition would be selected for further optimization.

Method Optimization and Validation

Once a promising separation is achieved, the method should be optimized to enhance resolution, reduce analysis time, and improve peak shape. Optimization may involve adjusting the ratio of the mobile phase components, the concentration of the additive, and the column temperature.

Following optimization, the method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is suitable for its intended purpose.[16][17][18] Key validation parameters include:[19][20]

• Specificity: The ability to unequivocally assess the analyte in the presence of other components.

• Linearity: The direct proportionality of the detector response to the analyte concentration over a given range.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Mechanism of Chiral Recognition

Caption: Three-Point Interaction Model for Chiral Recognition.

The enantioselective separation on polysaccharide-based CSPs is governed by a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and π-π stacking, within the chiral grooves of the polysaccharide polymer.[6] The "three-point interaction model" provides a simplified but effective concept for understanding chiral recognition.[3] For a stable diastereomeric complex to form, leading to separation, there must be at least three points of interaction between the analyte and the CSP. One of these interactions must be stereochemically dependent. The enantiomer that forms the more stable complex will be retained longer on the column.

Conclusion

Developing a robust chiral HPLC method for the analysis of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile requires a systematic and logical approach. Polysaccharide-based chiral stationary phases, particularly those based on cellulose and amylose derivatives, offer a high probability of success. A comprehensive screening strategy that evaluates multiple CSPs across different mobile phase modes (normal-phase, reversed-phase, and polar organic) is the most effective path to identifying optimal separation conditions. Subsequent method optimization and rigorous validation in accordance with ICH guidelines are essential to ensure the method is accurate, precise, and reliable for its intended application in a pharmaceutical quality control environment.

References

• Polysaccharide-Based Chiral Chrom

• Chiral Chromatography: Principle, Components, Steps, Types, Uses. Microbe Notes. [Link]

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• Chiral HPLC column selection and method development guide (Sigma-Aldrich). Bioanalysis Zone. [Link]

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• Application of Polysaccharide-Based Chiral HPLC Columns for Separation of Nonenantiomeric Isomeric Mixtures of Organometallic Compounds. ACS Publications. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Review of Chiral Stationary Phase Development and Chiral Applications. American Pharmaceutical Review. [Link]

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• SYNTHESIS AND HPLC SEPARATION OF NEW QUINUCLIDINE DERIVATIVES. Revue Roumaine de Chimie. [Link]

• Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precursor, 3-(R)-Quinuclidinol, by Precolumn Derivatization. PubMed. [Link]

• Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precursor. SciSpace. [Link]

• Enantioselective Synthesis of α-Amino Nitriles from N-Benzhydryl Imines and HCN with a Chiral Bicyclic Guanidine as Catalyst. Organic Letters. [Link]

• New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific. [Link]

• Enantioselective synthesis of alpha-amino nitriles from N-benzhydryl imines and HCN with a chiral bicyclic guanidine as catalyst. PubMed. [Link]

• Enantioselective Synthesis of r-Amino Nitriles from N-Benzhydryl Imines and HCN with a Chiral Bicyclic Guanidine as Catalyst. American Chemical Society. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

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A Comparative Guide to the Synthetic Routes of Enantiomerically Pure 1-Azabicyclo[2.2.2]octane-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

The enantiomerically pure form of 1-azabicyclo[2.2.2]octane-2-carbonitrile, a quinuclidine derivative, represents a critical chiral building block in the synthesis of a wide array of pharmacologically active compounds. The rigid bicyclic structure and the presence of a chiral center make it an important scaffold in medicinal chemistry, where specific stereoisomers often exhibit desired therapeutic effects while others may be inactive or even detrimental. This guide provides an in-depth comparison of the primary synthetic strategies to obtain this valuable compound in its enantiopure form, focusing on classical resolution of a racemic precursor and direct asymmetric synthesis.

Introduction to the Significance of Chiral Quinuclidines

The quinuclidine nucleus is a key structural motif found in numerous natural products and synthetic molecules with significant biological activity. Its rigid framework allows for a well-defined spatial arrangement of substituents, which is crucial for molecular recognition and binding to biological targets. Enantiopure quinuclidine derivatives are instrumental in the development of drugs targeting various receptors, including muscarinic and nicotinic acetylcholine receptors. The specific stereochemistry at the C2 position of the quinuclidine ring in 1-azabicyclo[2.2.2]octane-2-carbonitrile can profoundly influence the pharmacological profile of the final active pharmaceutical ingredient (API).

This guide will explore and compare two principal strategies for obtaining enantiomerically pure 1-azabicyclo[2.2.2]octane-2-carbonitrile:

• Route 1: Synthesis via Resolution of Racemic 1-Azabicyclo[2.2.2]octane-2-carboxylic Acid. This classical approach involves the synthesis of a racemic mixture of the corresponding carboxylic acid, followed by separation of the enantiomers using a resolving agent. The resolved carboxylic acid is then converted to the target nitrile.

• Route 2: Direct Asymmetric Synthesis. This modern approach aims to directly introduce the chirality at the C2 position through an asymmetric reaction, such as an asymmetric Strecker reaction or a catalytic asymmetric cyanation of a suitable prochiral precursor.

Route 1: Synthesis via Resolution of Racemic Precursor

This well-established strategy relies on the initial synthesis of racemic 1-azabicyclo[2.2.2]octane-2-carboxylic acid, which can be prepared through various established methods. The key step in this route is the resolution of the racemic acid to isolate the desired enantiomer.

Workflow for Synthesis via Resolution

Caption: Workflow for the synthesis of enantiopure 1-azabicyclo[2.2.2]octane-2-carbonitrile via resolution of the corresponding carboxylic acid.

Key Experimental Stages and Considerations

1. Resolution of Racemic 1-Azabicyclo[2.2.2]octane-2-carboxylic Acid:

The separation of enantiomers is achieved by forming diastereomeric salts with a chiral resolving agent. The choice of the resolving agent is critical and often requires empirical screening to find one that forms salts with significantly different solubilities, allowing for separation by fractional crystallization.

• Causality behind Experimental Choices: Chiral amines are commonly used to resolve racemic carboxylic acids. The formation of diastereomeric salts introduces a new chiral center, and the different spatial arrangements of the resulting salts lead to distinct physical properties, most notably solubility. The efficiency of the resolution is highly dependent on the specific interaction between the acid and the chiral base.

2. Conversion of the Enantiopure Carboxylic Acid to the Nitrile:

This transformation is typically a two-step process:

• Amide Formation: The carboxylic acid is first converted to the primary amide. This can be achieved by activating the carboxylic acid (e.g., with thionyl chloride to form the acid chloride) followed by reaction with ammonia, or by using coupling agents.

• Dehydration of the Amide: The primary amide is then dehydrated to the corresponding nitrile. Common dehydrating agents include phosphorus pentoxide (P₂O₅), phosphorus oxychloride (POCl₃), or thionyl chloride (SOCl₂).[1]

Comparative Data for Route 1

Step	Reagents & Conditions	Typical Yield	Enantiomeric Purity (ee)	Advantages	Disadvantages
Resolution	Chiral base (e.g., (R)-(-)-2-amino-1-butanol), solvent (e.g., ethanol)	30-45% (for one enantiomer)	>98%	Well-established, reliable for obtaining high enantiopurity.	Theoretical maximum yield is 50%, often lower in practice. Requires screening of resolving agents. Can be laborious.
Amide Formation	1. SOCl₂, reflux2. NH₄OH	80-90%	Maintained	High yielding, straightforward.	Use of hazardous reagents like thionyl chloride.
Dehydration	P₂O₅ or POCl₃, heat	70-85%	Maintained	Effective for a wide range of amides.	Harsh reaction conditions, potential for side reactions.

Detailed Experimental Protocol: Resolution and Conversion

Step 1: Resolution of (±)-1-Azabicyclo[2.2.2]octane-2-carboxylic Acid

• A solution of racemic 1-azabicyclo[2.2.2]octane-2-carboxylic acid (1.0 eq) in hot ethanol is prepared.

• A solution of (R)-(-)-2-amino-1-butanol (0.5 eq) in ethanol is added dropwise to the hot solution of the racemic acid.

• The mixture is allowed to cool slowly to room temperature and then placed in a refrigerator overnight to facilitate crystallization.

• The precipitated diastereomeric salt is collected by filtration, washed with cold ethanol, and dried.

• The salt is recrystallized from ethanol until a constant optical rotation is achieved, indicating diastereomeric purity.

• The resolved salt is dissolved in water, and the solution is acidified with a strong acid (e.g., HCl) to pH 2-3.

• The precipitated enantiomerically pure carboxylic acid is collected by filtration, washed with cold water, and dried. The other enantiomer can be recovered from the mother liquor.

Step 2: Conversion to Enantiopure 1-Azabicyclo[2.2.2]octane-2-carbonitrile

• Amide Formation: To a suspension of the enantiomerically pure 1-azabicyclo[2.2.2]octane-2-carboxylic acid (1.0 eq) in an inert solvent (e.g., dichloromethane), thionyl chloride (1.2 eq) is added dropwise at 0 °C. The mixture is then refluxed for 2 hours. After cooling, the solvent is removed under reduced pressure. The resulting acid chloride is dissolved in an inert solvent and added to a cooled, concentrated solution of ammonium hydroxide. The mixture is stirred for 1 hour, and the product is extracted with an organic solvent.

• Dehydration: The crude 1-azabicyclo[2.2.2]octane-2-carboxamide (1.0 eq) is mixed with phosphorus pentoxide (1.5 eq) and heated under vacuum. The product nitrile is distilled directly from the reaction mixture.

Route 2: Direct Asymmetric Synthesis

Direct asymmetric synthesis offers a more elegant and potentially more efficient approach by establishing the stereocenter in a single key step. The Asymmetric Strecker reaction is a powerful method for the synthesis of α-amino nitriles.[2][3]

Workflow for Asymmetric Strecker Synthesis

Caption: A generalized workflow for the direct asymmetric synthesis of enantiopure 1-azabicyclo[2.2.2]octane-2-carbonitrile via an asymmetric Strecker-type reaction.

Key Principles and Considerations

The asymmetric Strecker reaction involves the addition of a cyanide source (e.g., trimethylsilyl cyanide, TMSCN) to a prochiral imine in the presence of a chiral catalyst. The catalyst creates a chiral environment, directing the cyanide addition to one face of the imine, thereby leading to the formation of one enantiomer of the α-amino nitrile in excess.

• Causality behind Experimental Choices: The choice of catalyst is paramount for achieving high enantioselectivity. Chiral thiourea catalysts, for example, can activate the imine through hydrogen bonding, while also directing the nucleophilic attack of the cyanide.[4] The solvent and temperature also play crucial roles in controlling the stereochemical outcome.

Comparative Data for Route 2

Step	Reagents & Conditions	Typical Yield	Enantiomeric Purity (ee)	Advantages	Disadvantages
Asymmetric Cyanation	Prochiral imine, TMSCN, chiral catalyst (e.g., chiral thiourea), solvent (e.g., toluene), low temperature	70-95%	80-99%	Atom-economical, potentially fewer steps, avoids resolution losses.	Catalyst development can be challenging and expensive. Substrate-specific optimization is often required.

Representative Experimental Protocol: Asymmetric Strecker Reaction

• To a solution of the chiral catalyst (e.g., a Jacobsen-type thiourea catalyst, 0.05 eq) in toluene at -78 °C is added the prochiral imine precursor of 1-azabicyclo[2.2.2]octane (1.0 eq).

• Trimethylsilyl cyanide (TMSCN, 1.5 eq) is added dropwise to the stirred solution.

• The reaction is stirred at -78 °C for 24-48 hours, monitoring the progress by TLC or HPLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NaHCO₃.

• The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to afford the enantiomerically enriched 1-azabicyclo[2.2.2]octane-2-carbonitrile. The enantiomeric excess is determined by chiral HPLC.

Objective Comparison and Conclusion

Feature	Route 1: Resolution	Route 2: Asymmetric Synthesis
Overall Yield	Lower, due to the 50% theoretical maximum of resolution.	Potentially higher, as it avoids the resolution step.
Step Economy	Less efficient, involving more synthetic and purification steps.	More step-economical, often a single key chiral-inducing step.
Scalability	Can be challenging to scale up due to the need for large quantities of resolving agents and solvents for crystallization.	Can be more amenable to scale-up, especially with highly active and robust catalysts.
Cost	Can be costly due to expensive chiral resolving agents and solvent usage.	The initial cost of the chiral catalyst can be high, but catalyst loading can be low.
Predictability	The success of resolution is often unpredictable and requires empirical screening.	The design and optimization of a catalytic system for a new substrate can be a significant research effort.
Enantiopurity	Can reliably achieve very high enantiomeric excess (>99%) with multiple recrystallizations.	Enantioselectivity is highly dependent on the catalyst and reaction conditions and may require extensive optimization to reach >99% ee.

Expert Recommendation:

For laboratory-scale synthesis where high enantiopurity is the primary goal and the starting racemic acid is readily available, Route 1 (Resolution) offers a reliable and well-understood path. The procedures are classical and can often be implemented without extensive catalyst screening.

For industrial-scale production and for researchers focused on developing more efficient and sustainable synthetic methods, Route 2 (Direct Asymmetric Synthesis) is the more attractive long-term strategy. Although it may require a greater initial investment in catalyst development and optimization, the potential for higher yields, fewer steps, and reduced waste makes it a superior approach from a process chemistry perspective. The field of asymmetric catalysis is rapidly advancing, and it is likely that highly efficient catalysts for the synthesis of compounds like 1-azabicyclo[2.2.2]octane-2-carbonitrile will become more accessible.

References

• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley: New York, 1992.
• Groger, H. Catalytic Enantioselective Strecker Reactions and Analogous Syntheses. Chem. Rev.2003, 103 (8), 2795–2828.
• Yet, L. The Synthesis of α-Aminonitriles. Angew. Chem. Int. Ed.2001, 40 (5), 875-877.
• Vachal, P.; Jacobsen, E. N. Enantioselective Strecker Reactions Catalyzed by a Chiral Thiourea-Schiff Base Complex. Org. Lett.2000, 2 (6), 867-870.
• Corey, E. J.; Grogan, M. J.
• Burke, S. D.; Danishefsky, S. J.
• Larrow, J. F.; Jacobsen, E. N. Asymmetric Catalysis in the Synthesis of Amino Acids. In Topics in Organometallic Chemistry; Springer: Berlin, Heidelberg, 2004; Vol. 6, pp 123-152.
• Spescha, M.; Righi, P.; Rosini, C. Enantioselective Strecker Reaction of N-benzylidene anilines catalyzed by chiral titanium complexes. Tetrahedron: Asymmetry1998, 9 (1), 1-5.
• Sigman, M. S.; Jacobsen, E. N. Schiff Base Catalysts for the Asymmetric Strecker Reaction Identified and Optimized from Parallel Synthetic Libraries. J. Am. Chem. Soc.1998, 120 (19), 4901–4902.

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Chiral Specificity in Drug Design: A Comparative Analysis of (2R) and (2S) Azabicyclo[2.2.2]octane Derivatives

The rigid, bicyclic structure of the azabicyclo[2.2.2]octane core has established it as a privileged scaffold in medicinal chemistry. Its conformational constraint provides a unique three-dimensional arrangement for substituent presentation to biological targets, often leading to high-affinity and selective ligands. However, the introduction of stereocenters within this framework, particularly at the 2-position, frequently results in significant differences in biological activity between the resulting enantiomers. This guide provides an in-depth comparison of the biological activities of (2R) and (2S) enantiomers of various azabicyclo[2.2.2]octane derivatives, supported by experimental data, to underscore the critical role of stereochemistry in drug development.

The Significance of Enantioselectivity: A Focus on Nicotinic Acetylcholine Receptors

Nicotinic acetylcholine receptors (nAChRs) are ligand-gated ion channels that play crucial roles in the central and peripheral nervous systems. Their dysfunction is implicated in a range of neurological disorders, making them attractive therapeutic targets. The azabicyclo[2.2.2]octane scaffold has been extensively explored for the development of nAChR modulators. The precise orientation of substituents, dictated by the stereochemistry at the C2 position, is paramount for optimal interaction with the receptor's binding pocket.

A compelling example of this enantioselectivity is observed with derivatives of N-(2-((3-pyridinyl)methyl)-1-azabicyclo[2.2.2]oct-3-yl)benzofuran-2-carboxamide, a potent ligand for the α7 subtype of nAChRs.[1][2] The four possible stereoisomers of this compound exhibit markedly different binding affinities for the rat α7 nAChR, highlighting the stringent steric and electronic requirements of the receptor's binding site.

Comparative Binding Affinities at the α7 Nicotinic Acetylcholine Receptor

Stereoisomer	Binding Affinity (Ki) at rat α7 nAChR
(2S,3R)	~1 nM
(2R,3R)	1 nM
(2R,3S)	42 nM
(2S,3S)	25 µM

Data sourced from USPTO Patent Application US7981906B2.[2]

The data clearly indicates that the (2S,3R) and (2R,3R) isomers are significantly more potent than their (2R,3S) and (2S,3S) counterparts. This dramatic difference of several orders of magnitude in binding affinity underscores the critical importance of the spatial arrangement of the pyridinylmethyl and benzofuran-2-carboxamide moieties for effective interaction with the α7 nAChR. The high affinity of the (2S,3R) enantiomer, in particular, has led to its further investigation as a potential therapeutic agent.[1][2]

Experimental Protocol: Radioligand Binding Assay for α7 nAChR

The determination of binding affinities for nAChRs is typically achieved through competitive radioligand binding assays. This technique measures the ability of a test compound to displace a known radiolabeled ligand from the receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of (2R) and (2S) enantiomers of azabicyclo[2.2.2]octane derivatives for the α7 nAChR.

Materials:

• Rat brain hippocampus membranes (source of α7 nAChRs)

• [3H]-Methyllycaconitine ([3H]-MLA) (radioligand)

• Test compounds ((2R) and (2S) enantiomers)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2)

• Glass fiber filters

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Membrane Preparation: Homogenize rat brain hippocampus tissue in ice-cold buffer and centrifuge to pellet the membranes. Wash the pellet multiple times to remove endogenous ligands.

• Assay Setup: In a 96-well plate, combine the membrane preparation, [3H]-MLA at a concentration near its Kd, and varying concentrations of the test compound.

• Incubation: Incubate the mixture at a specified temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand). Convert the IC50 value to the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 1: Experimental workflow for a radioligand binding assay.

Broader Implications for Other Biological Targets

The principle of enantioselectivity extends beyond nAChRs to other biological targets for azabicyclo[2.2.2]octane derivatives. For instance, in the development of presenilin-1 (PSEN1) selective γ-secretase inhibitors for Alzheimer's disease, the chirality of the azabicyclo[2.2.2]octane core was found to be a critical determinant of potency and selectivity.[3]

In a study on 2-azabicyclo[2.2.2]octane sulfonamides, the separated enantiomers of a lead compound displayed a significant difference in their inhibitory activity against PSEN1-APH1B γ-secretase.

Enantiomeric Activity of a 2-Azabicyclo[2.2.2]octane Sulfonamide Derivative

Enantiomer	IC50 (nM) at PSEN1-APH1B
(+) enantiomer	5.5
(-) enantiomer	110

Data from Narlawar, R. et al. on compound 13b.[3]

This 20-fold difference in potency between the (+) and (-) enantiomers highlights the precise stereochemical requirements for effective inhibition of the γ-secretase complex. Conformational modeling suggested that a specific 'U' shape orientation, facilitated by the correct enantiomer of the azabicyclo[2.2.2]octane scaffold, is crucial for potent and selective inhibition.[3]

Figure 2: Simplified pathway of Aβ production and inhibition by γ-secretase inhibitors.

Conclusion: The Imperative of Stereochemical Control

References

• Narlawar, R., et al. Discovery of brain permeable 2-Azabicyclo[2.2.2]octane sulfonamides as a novel class of presenilin-1 selective γ-secretase inhibitors. Lirias. [Link]

• Malpass, J. R., et al. (2008). 1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. PubMed. [Link]

• Targacept, Inc. (2010). (2S,3R)-N-(2-((3-pyridinyl)methyl)-1-azabicyclo[2.2.2]oct-3-yl-benzofuran-2-carboxamide, novel salt forms, and methods of use thereof.
• Targacept, Inc. (2010). (2S,3R)-N-(2-((3-pyridinyl)methyl)-1-azabicyclo[2.2.2]oct-3-yl-benzofuran-2-carboxamide, novel salt forms, and methods of use thereof.

Sources

• 1. US7981906B2 - (2S,3R)-N-(2-((3-pyridinyl)methyl)-1-azabicyclo[2.2.2]oct-3-yl-benzofuran-2-carboxamide, novel salt forms, and methods of use thereof - Google Patents [patents.google.com]
• 2. US7981906B2 - (2S,3R)-N-(2-((3-pyridinyl)methyl)-1-azabicyclo[2.2.2]oct-3-yl-benzofuran-2-carboxamide, novel salt forms, and methods of use thereof - Google Patents [patents.google.com]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]

A Comparative Guide to the Efficacy of Chiral Resolving Agents for Quinuclidine Amines

For researchers, scientists, and professionals in drug development, the stereochemistry of bioactive molecules is a critical determinant of their pharmacological and toxicological profiles. Quinuclidine amines, a recurring motif in numerous pharmaceuticals, are no exception. The separation of their enantiomers is often a mandatory step in the development of safe and effective drugs. This guide provides an in-depth technical comparison of the efficacy of various chiral resolving agents for quinuclidine amines, supported by experimental data and protocols to aid in the selection of the most appropriate resolution strategy.

The Principle of Chiral Resolution by Diastereomeric Salt Formation

The most prevalent and industrially scalable method for resolving racemic amines is through the formation of diastereomeric salts. This technique leverages the reaction of a racemic amine with a single enantiomer of a chiral acid. While enantiomers possess identical physical properties, the resulting diastereomeric salts exhibit distinct solubilities, allowing for their separation by fractional crystallization. The less soluble diastereomer crystallizes from the solution, while the more soluble one remains in the mother liquor. Subsequent liberation of the amine from the isolated salt yields the desired enantiomer in an enriched form.[1]

The choice of the resolving agent is paramount and often requires empirical screening, as subtle changes in the structure of the amine or the resolving agent can significantly impact the efficiency of the resolution.[1] An ideal resolving agent should form well-defined, crystalline salts with a substantial difference in the solubility of the two diastereomers, leading to high yield and enantiomeric excess (e.e.) of the target enantiomer.

Common Chiral Resolving Agents for Amines

Several classes of chiral acids have proven effective for the resolution of amines. The most common include:

• Tartaric Acid and its Derivatives: Naturally occurring and relatively inexpensive, tartaric acid and its derivatives, such as dibenzoyltartaric acid (DBTA) and di-p-toluoyltartaric acid (DPTA), are widely used. The presence of multiple stereocenters and functional groups allows for strong and specific interactions with the amine.

• Mandelic Acid and its Derivatives: These α-hydroxy acids offer a different steric and electronic profile compared to tartaric acid derivatives and can be effective for a range of amines.

• Camphorsulfonic Acid: This strong acid is known for forming stable, crystalline salts and has been successfully employed in the resolution of various amines.[2]

The efficacy of these resolving agents is dictated by the intricate interplay of steric and electronic interactions within the crystal lattice of the diastereomeric salt. Factors such as hydrogen bonding, ionic interactions, and van der Waals forces contribute to the stability and differential solubility of the diastereomers.

Comparative Efficacy for the Resolution of 3-Quinuclidinol

Resolving Agent	Substrate	Solvent System	Reported Yield	Reported Enantiomeric Excess (e.e.)	Reference
D-(+)-Dibenzoyltartaric Acid	R/S-3-Quinuclidinol	Alcohol/Ketone Mixture	Low (not specified)	Not specified	[3]
L- or D-Tartaric Acid	Racemic 3-Quinuclidinol derivatives	Not specified	Not specified	High (qualitative)	Not specified
(1S)-(+)-10-Camphorsulfonic Acid	Racemic primary amine	Ethyl acetate/Acetonitrile	>99.5% purity (of the salt)	>99.5%	[2]

Note: The data presented is compiled from different sources and may not represent a direct head-to-head comparison under identical conditions. The effectiveness of a resolving agent is highly dependent on the specific substrate and crystallization conditions.

Causality Behind Experimental Choices: Why Certain Agents Excel

The superior performance of a particular resolving agent for a specific quinuclidine amine is rooted in the principles of molecular recognition. The rigid, bicyclic structure of the quinuclidine core presents a unique steric landscape. Effective resolving agents are those that can form a tight, well-ordered crystal lattice with one enantiomer while forming a less stable, more soluble salt with the other.

For instance, the aromatic rings in dibenzoyltartaric acid can engage in π-π stacking interactions with aromatic substituents on the quinuclidine amine, in addition to the primary acid-base interaction. The multiple hydroxyl and carboxyl groups of tartaric acid provide numerous points for hydrogen bonding, leading to a highly organized and stable crystal structure. The bulky and rigid camphor group of camphorsulfonic acid can induce significant steric differentiation between the two enantiomers of the amine.

Experimental Protocols

The following protocols provide a general framework for the chiral resolution of a quinuclidine amine via diastereomeric salt formation and the subsequent determination of enantiomeric excess by High-Performance Liquid Chromatography (HPLC).

Protocol 1: Diastereomeric Salt Resolution of a Quinuclidine Amine

This protocol is a generalized procedure and will likely require optimization of the solvent system, temperature, and crystallization time for a specific quinuclidine amine.

Materials:

• Racemic quinuclidine amine

• Chiral resolving agent (e.g., (+)-dibenzoyl-D-tartaric acid, (1S)-(+)-10-camphorsulfonic acid)

• Suitable solvent (e.g., methanol, ethanol, acetone, ethyl acetate, or mixtures thereof)

• Sodium hydroxide solution (e.g., 2 M)

• Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware (flasks, beakers, filtration apparatus)

Procedure:

• Salt Formation:

  • In a flask, dissolve the racemic quinuclidine amine (1.0 equivalent) in a minimal amount of a suitable warm solvent.

  • In a separate flask, dissolve the chiral resolving agent (0.5 to 1.0 equivalent) in the same solvent, warming if necessary.

  • Slowly add the resolving agent solution to the stirred amine solution. The formation of a precipitate may be observed.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature. To maximize the yield of the less soluble diastereomeric salt, the flask can be further cooled in an ice bath or refrigerator for a period of time (e.g., 1-24 hours).

• Isolation of the Diastereomeric Salt:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor containing the more soluble diastereomer.

  • Dry the crystals under vacuum.

• Liberation of the Enantiomerically Enriched Amine:

  • Suspend the dried diastereomeric salt in water.

  • Slowly add a sodium hydroxide solution while stirring until the salt is completely dissolved and the solution is basic (pH > 10).

  • Transfer the basic aqueous solution to a separatory funnel and extract the liberated amine with an organic solvent (e.g., dichloromethane) three times.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched quinuclidine amine.

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

For quinuclidine amines like 3-quinuclidinol that lack a strong UV chromophore, a pre-column derivatization step is necessary to enable UV detection.[4][5]

Materials:

• Enantiomerically enriched quinuclidine amine sample

• Derivatizing agent (e.g., benzoyl chloride for 3-quinuclidinol)[4][5]

• Triethylamine

• Dichloromethane

• HPLC grade solvents (e.g., n-hexane, ethanol, 2-propanol, diethylamine)

• Chiral HPLC column (e.g., Chiralpak IC)[4][5]

Procedure (Example for 3-Quinuclidinol): [6]

• Derivatization:

  • Dissolve the 3-quinuclidinol sample in dichloromethane.

  • Add benzoyl chloride and triethylamine and allow the reaction to proceed.

• HPLC Analysis:

  • Column: Chiralpak IC (250 x 4.6 mm, 5 µm)[5]

  • Mobile Phase: n-hexane:ethanol:2-propanol:diethylamine (80:8:12:0.4, v/v/v/v)[5]

  • Flow Rate: 0.8 mL/min[6]

  • Column Temperature: 15 °C[6]

  • Detection: UV at 230 nm[5]

  • Inject the derivatized sample and integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (e.e.).

Visualization of Experimental Workflows

Conclusion

The chiral resolution of quinuclidine amines by diastereomeric salt formation remains a robust and widely applicable method. While tartaric acid derivatives and camphorsulfonic acid are generally effective resolving agents for amines, the optimal choice for a specific quinuclidine derivative must be determined empirically. This guide provides a framework for understanding the principles of chiral resolution, selecting potential resolving agents, and implementing the necessary experimental protocols. By carefully optimizing the crystallization conditions and employing validated analytical methods to determine enantiomeric excess, researchers can confidently obtain the desired enantiomerically pure quinuclidine amines for their drug discovery and development endeavors.

References

• Strategies for chiral separation: from racemate to enantiomer. (n.d.). In PMC. Retrieved from [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (n.d.). In Gavin Publishers. Retrieved from [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). In The Royal Society of Chemistry. Retrieved from [Link]

• Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precursor, 3-(R). (2016). In PubMed. Retrieved from [Link]

• Efficient resolution of (±)-trans-2,3-diphenylpiperazine using (1S)-(+)- 10-camphorsulfonic acid and enrichment of enantiomeric. (n.d.). In Indian Academy of Sciences. Retrieved from [Link]

• 394e Chiral Resolution Via Diastereomeric Salt Crystallization. (n.d.). In AIChE. Retrieved from [Link]

• Method for resolving R/S-3-quinuclidinol by adopting precolumn derivation high performance liquid chromatography. (n.d.). In Google Patents.

• Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precurs. (2016). In SciSpace. Retrieved from [Link]

• ChemInform Abstract: Camphorsultam-An Excellent Chiral Reagent for Enantiomer Resolution and Determination of Absolute Stereochemistry. (n.d.). In ResearchGate. Retrieved from [Link]

• Enantiomeric enrichment of (R,S)-3-quinuclidinol. (n.d.). In Google Patents.

• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. (n.d.). In ResearchGate. Retrieved from [Link]

• Diastereomeric Salt Crystallization Using Ternary Phase Diagram. (2023). In YouTube. Retrieved from [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts. (n.d.). In MPG.PuRe. Retrieved from [Link]

• (PDF) Recent Developments in Optical Resolution. (n.d.). In ResearchGate. Retrieved from [Link]

• High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. (n.d.). In NIH. Retrieved from [Link]

• A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. (n.d.). In Google Patents.
• Process for resolution and racemization of amines with acidic α-hydrogens. (n.d.). In Google Patents.

• Chiral resolution. (n.d.). In Wikipedia. Retrieved from [Link]

• Chiral Resolution with and without Resolving Agents. (2015). In Pharmaceutical Technology. Retrieved from [Link]

• Comparative study of different chiral ligands for dynamic kinetic resolution of amino acids. (2021). In PubMed. Retrieved from [Link]

• Chiral resolution process. (n.d.). In Google Patents.

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• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. US4859771A - Process for resolution and racemization of amines with acidic α-hydrogens - Google Patents [patents.google.com]
• 3. CN104502470A - Method for resolving R/S-3-quinuclidinol by adopting precolumn derivation high performance liquid chromatography - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precursor, 3-(R)-Quinuclidinol, by Precolumn Derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

performance comparison of different catalysts in the synthesis of the azabicyclo[2.2.2]octane core

A Comparative Guide to Catalytic Strategies in the Synthesis of the Azabicyclo[2.2.2]octane Core

The azabicyclo[2.2.2]octane, commonly known as the quinuclidine skeleton, is a privileged structural motif in medicinal chemistry and natural product synthesis. Its rigid, three-dimensional structure imparts unique pharmacological properties, making it a cornerstone in the development of various therapeutic agents. This guide provides a comparative analysis of the performance of different catalytic systems for the synthesis of this crucial scaffold, offering insights into the mechanistic nuances and practical considerations for researchers in drug discovery and chemical synthesis.

The Strategic Importance of the Aza-Diels-Alder Reaction

The construction of the azabicyclo[2.2.2]octane core is most elegantly achieved through the aza-Diels-Alder reaction. This cycloaddition, typically between a 1,3-diene and an imine, forges the bicyclic framework in a single, atom-economical step. The primary challenge, however, lies in controlling the stereochemistry of the newly formed chiral centers. The choice of catalyst is therefore paramount in achieving high yields and stereoselectivity. This guide will compare and contrast three major catalytic paradigms: organocatalysis, metal-based catalysis, and biocatalysis.

Organocatalysis: The Rise of Chiral Brønsted Acids

Chiral phosphoric acids (CPAs) have emerged as powerful organocatalysts for the enantioselective aza-Diels-Alder reaction. By activating the imine through hydrogen bonding, these catalysts create a chiral environment that directs the approach of the diene, thereby inducing stereoselectivity.

Mechanistic Insight

The catalytic cycle of a CPA-mediated aza-Diels-Alder reaction involves the formation of a hydrogen-bonded complex between the catalyst and the imine. This interaction both activates the imine for nucleophilic attack and shields one of its enantiotopic faces. The diene then approaches from the less hindered face, leading to the formation of the desired enantiomer of the azabicyclo[2.2.2]octane product.

Figure 1: Catalytic cycle of a CPA-mediated aza-Diels-Alder reaction.

Performance Comparison of Selected Organocatalysts

Catalyst/Reagent	Diene	Imine	Loading (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)	Reference
(R)-TRIP	Danishefsky's Diene	N-Benzylideneaniline	10	Toluene	48	-20	95	96
(S)-VAPOL-PA	1,3-Cyclohexadiene	N-Boc-imino-ethyl glyoxylate	5	CH2Cl2	24	-78	85	99
(R)-SPINOL-PA	2,3-Dimethyl-1,3-butadiene	N-Sulfonyl-imines	2	Mesitylene	72	0	92	94

Table 1: Performance data for selected chiral phosphoric acid catalysts.

Experimental Protocol: (R)-TRIP Catalyzed Aza-Diels-Alder Reaction

• To a flame-dried Schlenk tube under an argon atmosphere, add the chiral phosphoric acid (R)-TRIP (0.1 mmol, 10 mol%).

• Add freshly distilled toluene (2.0 mL) and cool the solution to -20 °C.

• Add N-benzylideneaniline (1.0 mmol, 1.0 equiv) to the solution and stir for 10 minutes.

• Slowly add Danishefsky's diene (1.5 mmol, 1.5 equiv) dropwise over 5 minutes.

• Stir the reaction mixture at -20 °C and monitor the progress by TLC.

• Upon completion (typically 48 hours), quench the reaction with saturated aqueous NaHCO3 solution (5 mL).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired azabicyclo[2.2.2]octane derivative.

Metal-Based Catalysis: Leveraging Lewis Acidity

Chiral Lewis acids, typically complexes of transition metals such as copper, zinc, and rare-earth metals, are also highly effective in catalyzing the aza-Diels-Alder reaction. These catalysts function by coordinating to the imine, thereby lowering its LUMO energy and enhancing its reactivity towards the diene.

Mechanistic Insight

The catalytic cycle begins with the coordination of the metal complex to the nitrogen or oxygen atom of the imine or its precursor. This coordination activates the imine for the subsequent cycloaddition with the diene. The stereochemical outcome is dictated by the chiral ligands attached to the metal center, which create a defined chiral pocket around the reactive site.

Figure 2: General experimental workflow for a metal-catalyzed aza-Diels-Alder reaction.

Performance Comparison of Selected Metal Catalysts

Catalyst/Ligand	Diene	Imine Source	Loading (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)	Reference
Cu(OTf)2/BOX	Danishefsky's Diene	Aromatic Aldehydes + Amines	10	THF	24	-78	90	98
Zn(NTf2)2/Py-BOX	1,3-Cyclohexadiene	Ethyl glyoxylate + p-anisidine	5	CH2Cl2	12	-40	95	97
Yb(OTf)3/BINOL	Brassard's Diene	Benzaldehyde + Anilines	10	Toluene	48	0	88	91

Table 2: Performance data for selected metal-based catalysts in three-component aza-Diels-Alder reactions.

Biocatalysis: The Green Chemistry Approach

Enzymes, particularly engineered variants, offer a highly sustainable and selective alternative for the synthesis of the azabicyclo[2.2.2]octane core. Imine reductases, for instance, can be employed in the deracemization of a racemic mixture of the quinuclidine skeleton, affording one enantiomer in high purity.

Mechanistic Insight

The deracemization process involves the selective oxidation of one enantiomer of the azabicyclo[2.2.2]octane by the imine reductase, followed by the reduction of the resulting iminium intermediate back to the racemic starting material. Concurrently, the other enantiomer is selectively reduced by the same enzyme, leading to an enrichment of the desired enantiomer. This process is driven by the enzyme's high stereoselectivity and the use of a sacrificial reductant and oxidant.

Performance of an Engineered Imine Reductase

Enzyme	Substrate	Co-factor	Buffer	Time (h)	Temp (°C)	Yield (%)	ee (%)	Reference
Engineered Imine Reductase	Racemic 3-quinuclidinone	NADPH/NADP+	KPi (pH 7.5)	24	30	>99 (conv.)	>99

Table 3: Performance data for a biocatalytic deracemization approach.

Comparative Analysis and Future Outlook

Feature	Organocatalysis (CPA)	Metal-Based Catalysis	Biocatalysis (Enzymes)
Stereoselectivity	Generally high to excellent	High to excellent	Typically excellent
Catalyst Loading	1-20 mol%	1-10 mol%	< 1 wt%
Reaction Conditions	Mild, often cryogenic	Mild to cryogenic	Aqueous, near ambient
Substrate Scope	Broad, tolerant of various functional groups	Broad, can be sensitive to coordinating groups	Often specific to a class of substrates
Cost & Availability	Catalysts can be expensive	Ligands can be costly; metals are often cheap	Can be cost-effective at scale
Toxicity	Generally low	Residual metal contamination can be a concern	Generally non-toxic and biodegradable

Table 4: A qualitative comparison of the different catalytic systems.

The choice of catalytic system for the synthesis of the azabicyclo[2.2.2]octane core is highly dependent on the specific target molecule, desired scale, and economic and environmental considerations. Chiral phosphoric acids offer a robust and often highly selective method, while metal-based catalysts provide a powerful alternative, particularly for three-component reactions. Biocatalysis, although currently more limited in substrate scope, represents the future of sustainable and highly selective synthesis. The continued development of all three areas will undoubtedly lead to even more efficient and versatile methods for accessing this important structural motif.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile

As a Senior Application Scientist, my primary goal is to empower your research by ensuring that every stage of your workflow, from experimentation to disposal, is conducted with the highest standards of safety and scientific integrity. The handling and disposal of specialized chemical reagents like (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile (CAS RN: 885517-05-5) demand a meticulous and informed approach. This guide provides a procedural framework grounded in established safety protocols to manage this compound's waste stream responsibly, ensuring the protection of personnel and the environment.

Hazard Identification and Risk Assessment: The "Why" Behind the Precautions

Understanding the hazard profile of a chemical is the bedrock of its safe management. While a specific, comprehensive toxicological profile for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile is not extensively documented in readily available literature, its structural motifs—a bicyclic amine and a nitrile group—necessitate a cautious approach. Organic nitriles can be toxic, and bicyclic amines can have potent physiological effects. Therefore, we must infer potential hazards from related compounds and functional group toxicology.

A review of Safety Data Sheets (SDS) for this and structurally similar compounds indicates that this substance should be handled as hazardous waste.[1][2] For instance, the parent compound 1-Azabicyclo[2.2.2]octane is classified as toxic and corrosive.[3] Consequently, we will operate under the precautionary principle, assuming a similar or greater hazard level.

Table 1: Inferred Hazard Profile and Safety Rationale

Potential Hazard	GHS Classification (Inferred)	Rationale & Causality
Acute Toxicity (Oral, Dermal)	Category 2/3	Nitrile compounds can metabolize to release cyanide, posing a significant toxic risk. The parent amine structure is also classified as toxic.[3][4]
Skin Corrosion/Irritation	Category 1B/2	Amine functional groups are often corrosive or irritant to skin and mucous membranes.[3]
Serious Eye Damage	Category 1	Corrosive nature of amines can cause irreversible eye damage.[3]
Respiratory Irritation	---	Handling the solid powder can generate dust, which may irritate the respiratory tract.[5][6]

This risk assessment dictates that all waste, including empty containers and contaminated labware, must be treated as hazardous. Disposing of this material down the drain or in regular trash is strictly prohibited.[4]

Personnel Protection and Engineering Controls: Your First Line of Defense

Before handling the compound or its waste, ensure all safety measures are in place. This is not just a procedural checklist; it's a system to prevent exposure.

Essential Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene.[7][8] Always inspect gloves for tears or holes before use and double-gloving is recommended when handling the pure compound or concentrated solutions.

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn over goggles when handling larger quantities or if there is a significant splash risk.[8]

• Lab Coat: A properly buttoned, flame-resistant lab coat is required to protect from skin contact.[8]

• Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is necessary.[9]

Engineering Controls: All handling of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile and its waste, including weighing, transferring, and preparing for disposal, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[8]

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation at the point of generation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.[10] Never mix incompatible waste streams.[4]

Step 1: Designate a Hazardous Waste Container

• Select a container made of a material compatible with the chemical (e.g., a high-density polyethylene or glass bottle). The container must have a secure, leak-proof screw cap.

• The container must be in good condition, free of cracks or residue on the outside.

Step 2: Label the Waste Container

• Before adding any waste, affix a "Hazardous Waste" label.

• Clearly write the full chemical name: "(2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile". Avoid using abbreviations or formulas.

• List all components of the waste, including any solvents used.

• Indicate the approximate concentration or percentage of each component.

• Keep the container closed at all times, except when adding waste.[4]

Step 3: Collect Different Waste Streams Separately

• Solid Waste: This includes any unreacted reagent, contaminated spatulas, weigh boats, or paper towels. Collect these in a designated, labeled solid waste container. Do not mix with liquid waste.

• Liquid Waste: Solutions containing the compound should be collected in a labeled liquid waste container. Ensure segregation from incompatible solvents (e.g., acids from bases, oxidizers from organics).[10]

• Contaminated Sharps: Any needles or razor blades contaminated with the compound must be disposed of in a designated sharps container for hazardous chemical waste.

• Empty Containers: The original product container is not truly empty. It must be disposed of as hazardous waste. Do not rinse the container into the sewer. Triple-rinsing may be an option if the rinsate is collected as hazardous waste, but it is often simpler to dispose of the container directly through your institution's waste program.[4]

Formal Disposal Procedures: The Final Step

The disposal of (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile is governed by federal and local regulations. In the United States, the primary framework is the Resource Conservation and Recovery Act (RCRA), implemented by the Environmental Protection Agency (EPA).[11][12]

Workflow for Compliant Disposal:

• Storage: Store your properly labeled and sealed hazardous waste container in a designated satellite accumulation area within your laboratory. This area should provide secondary containment to capture any potential leaks.[4]

• Contact EHS: Once your waste container is full or you have finished the project, contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.[4]

• Professional Disposal: Your EHS department will work with a licensed professional waste disposal service.[2] These services use approved methods, such as high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF), to safely destroy the chemical.[12]

• Documentation: Ensure all necessary paperwork, often in the form of a hazardous waste manifest, is completed to track the waste from its point of generation to its final disposal—the "cradle-to-grave" approach.[11][12]

Below is a diagram illustrating the decision-making process for the proper disposal of this compound.

Caption: Disposal workflow for (2R)-1-azabicyclo[2.2.2]octane-2-carbonitrile.

By adhering to this comprehensive guide, you build a culture of safety that extends beyond the product itself. This procedural diligence ensures that your innovative work does not come at the cost of personal or environmental well-being, fostering a research environment built on deep trust and scientific integrity.

References

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs . United Nations Office on Drugs and Crime. [Link]

• Hazardous Waste Disposal Guide . Dartmouth College Environmental Health and Safety. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY . Princeton University. [Link]

• Safety and Handling of Organic Compounds in the Lab . Solubility of Things. [Link]

• What Regulations Govern Hazardous Waste Management? . Chemistry For Everyone. [Link]

• How Do You Dispose Of Nitric Acid Waste? . Chemistry For Everyone - YouTube. [Link]

• Guide to Promoting Lab Safety When Working With Chemicals . Ibis Scientific, LLC. [Link]

• Steps in Complying with Regulations for Hazardous Waste . US Environmental Protection Agency (EPA). [Link]

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